4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine

• CAS: 957035-29-9

Core Science & Biosynthesis

An In-Depth Technical Guide to 1H and 13C NMR Data for Pyrazolyl-Chloropyrimidine Compounds

Introduction: The Significance of the Pyrazolyl-Chloropyrimidine Scaffold in Modern Drug Discovery

The fusion of pyrazole and pyrimidine rings into a singular molecular architecture has yielded a class of heterocyclic compounds with profound implications for medicinal chemistry. Pyrazolyl-chloropyrimidine derivatives are recognized as privileged scaffolds, frequently appearing in the core structures of molecules targeting a wide array of biological pathways. Their prominence stems from the pyrazole moiety's ability to act as a versatile pharmacophore, engaging in various non-covalent interactions, and the pyrimidine ring's role as a key building block in numerous bioactive agents, including kinase inhibitors for oncology. The chloro-substituent on the pyrimidine ring is of particular strategic importance, serving as a reactive handle for further synthetic modifications, allowing for the systematic exploration of the chemical space around the core structure to optimize potency, selectivity, and pharmacokinetic properties.

Given their significance, the unambiguous structural characterization of these compounds is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, encompassing both ¹H and ¹³C NMR, stands as the gold standard for the structural elucidation of these molecules.[1] This in-depth technical guide provides a comprehensive overview of the ¹H and ¹³C NMR spectral data for pyrazolyl-chloropyrimidine compounds, offering field-proven insights for researchers, scientists, and drug development professionals. We will delve into the characteristic chemical shifts, coupling constants, and the influence of substituents, supported by detailed experimental protocols and data interpretation strategies.

Fundamental Principles: Understanding the Electronic Landscape of Pyrazolyl-Chloropyrimidines

The ¹H and ¹³C NMR chemical shifts in pyrazolyl-chloropyrimidine compounds are dictated by the electronic environment of each nucleus. This environment is a composite of several factors, including the aromaticity of the heterocyclic rings, the electronegativity of the nitrogen and chlorine atoms, and the electronic effects of any additional substituents.

The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The chemical shifts of its protons and carbons are influenced by the position of substitution and the tautomeric form. The chloropyrimidine ring is a six-membered aromatic heterocycle with two nitrogen atoms and an electronegative chlorine substituent. The nitrogen atoms and the chlorine atom act as electron-withdrawing groups, which generally deshield the ring protons and carbons, causing them to resonate at a higher chemical shift (further downfield).

The interplay of these electronic effects governs the spectral appearance of the final compound. Understanding these foundational principles is crucial for the accurate interpretation of the NMR spectra.

¹H NMR Spectral Data: A Proton's Perspective

The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule. For pyrazolyl-chloropyrimidine compounds, the aromatic region of the spectrum is of particular interest.

Characteristic Chemical Shifts

The protons on the pyrazole and pyrimidine rings typically resonate in the aromatic region, generally between 7.0 and 9.5 ppm. The exact chemical shifts are sensitive to the substitution pattern.

• Pyrazole Protons: In a 1-substituted pyrazole ring, the protons at the 3, 4, and 5-positions exhibit characteristic chemical shifts and coupling patterns. For instance, H-4 is often observed as a triplet, while H-3 and H-5 appear as doublets.

• Pyrimidine Protons: The protons on the chloropyrimidine ring are significantly influenced by the electronegative nitrogen atoms and the chlorine substituent. This results in a downfield shift of their resonance signals. For a 4-chloro-6-(1H-pyrazol-1-yl)pyrimidine scaffold, the pyrimidine protons are expected to be in the range of 8.0 to 9.0 ppm.

A concrete example is the ¹H NMR data for methyl-1-(2-chloropyrimidin-4-yl)-1H-pyrazole-4-carboxylate , which was synthesized by reacting 2,4-dichloropyrimidine with methyl-1H-pyrazole-4-carboxylate.[1] The reported chemical shifts in CDCl₃ are:

• δ 9.06 (d, J = 0.6 Hz, 1H) : Attributed to one of the pyrazole protons (likely H-5, deshielded by the pyrimidine ring).

• δ 8.70 (d, J = 5.6 Hz, 1H) : Corresponds to a pyrimidine proton.

• δ 8.16 (d, J = 0.7 Hz, 1H) : The other pyrazole proton (likely H-3).

• δ 7.90 (d, J = 5.6 Hz, 1H) : The second pyrimidine proton.

• δ 3.89 (s, 3H) : The methyl ester protons.[1]

This example illustrates the downfield chemical shifts of the pyrimidine protons and the distinct signals for the pyrazole protons.

¹³C NMR Spectral Data: Mapping the Carbon Skeleton

¹³C NMR spectroscopy provides invaluable information about the carbon framework of the molecule. Each unique carbon atom gives rise to a distinct signal, and its chemical shift is indicative of its hybridization and electronic environment.

Characteristic Chemical Shifts

The carbon atoms in the pyrazole and chloropyrimidine rings typically resonate in the aromatic region of the ¹³C NMR spectrum, generally between 100 and 170 ppm.

• Pyrazole Carbons: The chemical shifts of the pyrazole carbons are influenced by the nitrogen atoms and the substituents.

• Chloropyrimidine Carbons: The carbons of the chloropyrimidine ring are significantly deshielded due to the electron-withdrawing effects of the nitrogen atoms and the chlorine atom. The carbon atom directly attached to the chlorine atom (ipso-carbon) will have a distinct chemical shift.

Data Summary: Representative NMR Data for Pyrazolyl-Chloropyrimidine Derivatives

To provide a practical reference, the following table summarizes the ¹H NMR data for a representative pyrazolyl-chloropyrimidine compound.

Compound Name	Solvent	Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment	Reference
methyl-1-(2-chloropyrimidin-4-yl)-1H-pyrazole-4-carboxylate	CDCl₃	¹H	9.06	d	0.6	Pyrazole H-5	[1]
¹H	8.70	d	5.6	Pyrimidine H-6	[1]
¹H	8.16	d	0.7	Pyrazole H-3	[1]
¹H	7.90	d	5.6	Pyrimidine H-5	[1]
¹H	3.89	s	-	-OCH₃	[1]

Advanced NMR Techniques for Unambiguous Structure Elucidation

For complex pyrazolyl-chloropyrimidine derivatives with multiple substituents, 1D NMR spectra can become crowded and difficult to interpret. In such cases, 2D NMR techniques are indispensable for unambiguous signal assignment.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the signals of the carbon atoms to which they are directly attached. It is a powerful tool for identifying which proton is bonded to which carbon.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds. HMBC is crucial for piecing together the molecular fragments and establishing the overall connectivity of the molecule.

The logical workflow for structure elucidation using these techniques is visualized below.

Caption: Workflow for structure elucidation using 1D and 2D NMR.

Experimental Protocols: A Self-Validating System

The acquisition of high-quality NMR data is fundamental to accurate structural analysis. The following section provides a detailed, step-by-step methodology for acquiring ¹H and ¹³C NMR data for pyrazolyl-chloropyrimidine compounds.

Sample Preparation

• Compound Purity: Ensure the compound is of high purity (>95%) to avoid interference from impurities in the NMR spectrum.

• Solvent Selection: Choose a deuterated solvent that fully dissolves the compound. Common choices for these types of compounds include Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), and Methanol-d₄ (CD₃OD). The choice of solvent can slightly influence chemical shifts.

• Concentration: Prepare a solution with a concentration of 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), to the NMR tube to serve as a reference for the chemical shifts (δ = 0.00 ppm).

• Filtration: If the solution is not clear, filter it through a small plug of glass wool into the NMR tube to remove any particulate matter.

¹H NMR Acquisition

• Instrument Tuning and Shimming: Tune the NMR probe to the ¹H frequency and shim the magnetic field to achieve optimal resolution and lineshape.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., -2 to 12 ppm).

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: A delay of 1-2 seconds between scans is usually adequate.

  • Number of Scans: For a sufficiently concentrated sample, 8-16 scans are often enough to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition

• Instrument Tuning: Tune the NMR probe to the ¹³C frequency.

• Acquisition Parameters:

  • Pulse Sequence: A standard proton-decoupled pulse sequence is used to simplify the spectrum to single lines for each carbon.

  • Spectral Width: Set a spectral width that covers the entire range of expected carbon chemical shifts (e.g., 0 to 200 ppm).

  • Acquisition Time: Typically 1-2 seconds.

  • Relaxation Delay: A delay of 2-5 seconds is recommended to allow for full relaxation of quaternary carbons.

  • Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is generally required to obtain a good signal-to-noise ratio.

The relationship between these experimental stages is outlined in the following diagram:

Caption: Experimental workflow for NMR data acquisition.

Conclusion: Empowering Drug Discovery through Precise Structural Characterization

The pyrazolyl-chloropyrimidine scaffold continues to be a cornerstone in the development of novel therapeutics. A thorough understanding and application of ¹H and ¹³C NMR spectroscopy are indispensable for the unambiguous structural characterization of these vital compounds. This guide has provided a comprehensive overview of the key spectral features, advanced analytical techniques, and robust experimental protocols necessary for success. By integrating these principles and methodologies, researchers can confidently and efficiently elucidate the structures of their novel pyrazolyl-chloropyrimidine derivatives, thereby accelerating the drug discovery and development process.

References

• PubMed Central.

Sources

• 1. Chemical synthesis, bioinformatics and antiproliferative studies of novel pyrimidin-4-yl-1H-pyrazole derivatives in chronic myeloid cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Pyrazole and Pyrimidine Scaffolds in Modern Drug Discovery: A Technical Guide

Introduction: The Privileged Status of Nitrogen Heterocycles in Medicinal Chemistry

Nitrogen-containing heterocycles are cornerstones of medicinal chemistry, forming the core structures of a vast number of FDA-approved drugs.[1] Among these, the pyrazole and pyrimidine scaffolds have emerged as particularly "privileged" structures. Their prevalence in successful drug candidates stems from their unique combination of physicochemical properties, synthetic tractability, and their ability to engage in a multitude of interactions with biological targets. This guide provides an in-depth exploration of the pyrazole and pyrimidine heterocyclic systems, offering insights into their fundamental chemistry, synthesis, and profound impact on contemporary drug development for researchers, scientists, and drug development professionals.

Part 1: The Pyrazole Scaffold: A Versatile Building Block

The pyrazole is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms.[2] This arrangement imparts a unique set of electronic and steric properties that medicinal chemists have adeptly exploited. The pyrazole nucleus is a key component in a wide array of pharmaceuticals, demonstrating its remarkable versatility.[3][4]

Core Chemical and Physicochemical Properties

The pyrazole ring is characterized by its aromaticity, with the lone pair of electrons on one nitrogen atom participating in the π-system.[5] This contributes to its relative stability.[2] The presence of two nitrogen atoms influences the ring's electronic distribution, creating distinct regions of nucleophilicity and electrophilicity.[6]

Key physicochemical properties of the pyrazole scaffold include:

• Acidity and Basicity: Pyrazole is a weak base, with a pKa of approximately 2.5 for its conjugate acid.[7] This is significantly lower than its isomer, imidazole (pKa ≈ 7.1), due to the inductive effect of the adjacent nitrogen atom.[7] This property influences the ionization state of pyrazole-containing drugs at physiological pH, which in turn affects their solubility, membrane permeability, and target engagement.

• Hydrogen Bonding: The pyrazole ring possesses both a hydrogen bond donor (the N-H group) and a hydrogen bond acceptor (the sp2-hybridized nitrogen), enabling it to form crucial interactions with biological macromolecules.

• Dipole Moment: The arrangement of the nitrogen atoms creates a significant dipole moment, which can influence molecular recognition and binding affinity.

• Metabolic Stability: The pyrazole ring is generally resistant to metabolic degradation, a desirable feature in drug design that can lead to improved pharmacokinetic profiles.[8]

Synthetic Strategies for Pyrazole Derivatives

The construction of the pyrazole core is well-established in organic synthesis, with several reliable methods available to the medicinal chemist. The choice of synthetic route is often dictated by the desired substitution pattern on the pyrazole ring.

One of the most common and versatile methods is the Knorr pyrazole synthesis , which involves the condensation of a hydrazine with a 1,3-dicarbonyl compound.[5]

Objective: To synthesize 3,5-dimethyl-1-phenyl-1H-pyrazole.

Materials:

• Acetylacetone (1,3-pentanedione)

• Phenylhydrazine

• Ethanol (absolute)

• Glacial Acetic Acid

• Ice bath

• Magnetic stirrer and stir bar

• Round-bottom flask

• Reflux condenser

• Thin Layer Chromatography (TLC) apparatus (Silica gel plates, UV lamp)

• Recrystallization apparatus

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve acetylacetone (1.0 g, 10 mmol) in 20 mL of absolute ethanol.

• Addition of Phenylhydrazine: To the stirred solution, add phenylhydrazine (1.08 g, 10 mmol) dropwise at room temperature. A slight exotherm may be observed.

• Acid Catalysis and Reflux: Add a catalytic amount of glacial acetic acid (0.5 mL) to the reaction mixture. Fit the flask with a reflux condenser and heat the mixture to reflux using a heating mantle.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 hexane:ethyl acetate eluent). The disappearance of the starting materials and the appearance of a new, less polar spot indicates product formation. The reaction is typically complete within 2-3 hours.

• Work-up and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. Slowly pour the reaction mixture into a beaker containing 50 mL of ice-cold water while stirring. A solid precipitate should form.

• Purification: Collect the crude product by vacuum filtration and wash it with cold water. Purify the solid by recrystallization from a suitable solvent system, such as ethanol/water, to afford the pure 3,5-dimethyl-1-phenyl-1H-pyrazole.

• Characterization: Confirm the identity and purity of the product using standard analytical techniques such as melting point determination, NMR spectroscopy (¹H and ¹³C), and mass spectrometry.

Causality Behind Experimental Choices:

• Ethanol as Solvent: Provides good solubility for both reactants and is relatively inert under the reaction conditions.

• Acetic Acid Catalyst: Protonates one of the carbonyl groups of the acetylacetone, making it more electrophilic and facilitating the initial nucleophilic attack by the phenylhydrazine.

• Reflux Conditions: Provides the necessary activation energy for the cyclization and dehydration steps of the reaction.

• Precipitation in Water: The product is significantly less soluble in water than in ethanol, allowing for its isolation by precipitation.

• Recrystallization: Removes any unreacted starting materials and by-products, yielding a highly pure final product.

The Pyrazole Scaffold in Approved Drugs

The versatility of the pyrazole scaffold is underscored by its presence in numerous FDA-approved drugs across various therapeutic areas.[7][9]

Drug Name (Brand Name)	Therapeutic Area	Mechanism of Action
Celecoxib (Celebrex®)	Anti-inflammatory	Selective COX-2 inhibitor[10]
Sildenafil (Viagra®)	Erectile Dysfunction	Phosphodiesterase-5 (PDE5) inhibitor[8]
Apixaban (Eliquis®)	Anticoagulant	Factor Xa inhibitor[7][8]
Ruxolitinib (Jakafi®)	Myelofibrosis	Janus kinase (JAK) inhibitor[8]
Crizotinib (Xalkori®)	Non-Small Cell Lung Cancer	ALK and ROS1 inhibitor[8]

Part 2: The Pyrimidine Scaffold: A Blueprint from Nature

The pyrimidine ring is a six-membered aromatic heterocycle with two nitrogen atoms at the 1 and 3 positions.[11] This scaffold is of fundamental importance in biology, forming the core of the nucleobases cytosine, thymine, and uracil, which are essential components of DNA and RNA.[12][13] This inherent biological relevance has made pyrimidine a highly attractive starting point for drug design.

Core Chemical and Physicochemical Properties

The pyrimidine ring is a planar, aromatic system.[12] The presence of two electron-withdrawing nitrogen atoms significantly influences its reactivity.

Key physicochemical properties of the pyrimidine scaffold include:

• Electron Deficiency: The pyrimidine ring is electron-deficient, which makes it susceptible to nucleophilic attack and resistant to electrophilic substitution.[11]

• Basicity: Pyrimidine is a weak base, with a pKa of approximately 1.1 for its protonated form.[11]

• Hydrogen Bonding: The nitrogen atoms in the pyrimidine ring act as hydrogen bond acceptors, while substituents such as amino and hydroxyl groups can act as hydrogen bond donors. This is crucial for its role in the base pairing of nucleic acids.

• Bioisosterism: The pyrimidine ring is often used as a bioisostere for other aromatic systems, such as benzene or pyridine, to modulate physicochemical properties and improve drug-like characteristics.

Synthetic Strategies for Pyrimidine Derivatives

The synthesis of the pyrimidine ring is a well-developed field, with the most common approach being the condensation of a 1,3-dicarbonyl compound (or its equivalent) with a compound containing an N-C-N fragment, such as urea, thiourea, or guanidine.[11][14]

Objective: To synthesize a dihydropyrimidinone derivative.

Materials:

• Benzaldehyde

• Ethyl acetoacetate

• Urea

• Ethanol

• Concentrated Hydrochloric Acid (catalyst)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Reflux condenser

• Ice bath

• Recrystallization apparatus

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask, combine benzaldehyde (1.06 g, 10 mmol), ethyl acetoacetate (1.30 g, 10 mmol), and urea (0.60 g, 10 mmol) in 20 mL of ethanol.

• Acid Catalysis: Add a few drops of concentrated hydrochloric acid to the mixture to catalyze the reaction.

• Reflux: Attach a reflux condenser and heat the mixture to reflux with stirring for 4-6 hours.

• Reaction Monitoring: Monitor the reaction progress by TLC.

• Isolation: Upon completion, cool the reaction mixture in an ice bath. The product will precipitate out of the solution.

• Purification: Collect the solid by vacuum filtration, wash with cold ethanol, and then recrystallize from ethanol to obtain the pure dihydropyrimidinone product.

• Characterization: Characterize the product using appropriate analytical methods.

Causality Behind Experimental Choices:

• One-Pot Reaction: The Biginelli reaction is a multi-component reaction, which is highly atom-economical and efficient.[15]

• Acid Catalyst: The acid protonates the carbonyl oxygen of the aldehyde, making it more susceptible to nucleophilic attack.

• Ethanol as Solvent: A common and effective solvent for the Biginelli reaction.

• Cooling for Precipitation: The product is less soluble in cold ethanol, facilitating its isolation.

The Pyrimidine Scaffold in Approved Drugs

The pyrimidine scaffold is a recurring motif in a multitude of clinically successful drugs, highlighting its therapeutic importance.[16][17]

Drug Name (Brand Name)	Therapeutic Area	Mechanism of Action
Fluorouracil (Adrucil®)	Cancer	Thymidylate synthase inhibitor
Imatinib (Gleevec®)	Chronic Myeloid Leukemia	Tyrosine kinase inhibitor
Gefitinib (Iressa®)	Non-Small Cell Lung Cancer	EGFR tyrosine kinase inhibitor
Rosuvastatin (Crestor®)	Hypercholesterolemia	HMG-CoA reductase inhibitor
Zidovudine (Retrovir®)	HIV/AIDS	Reverse transcriptase inhibitor[11]

Part 3: Comparative Analysis and Synergistic Applications

While both pyrazole and pyrimidine are privileged scaffolds, their distinct properties often lead to their application in different contexts. However, there are also instances where they are used in combination or as bioisosteric replacements for one another.

Pyrazole and Pyrimidine as Bioisosteres

Bioisosterism, the replacement of a functional group with another that retains similar biological activity, is a powerful strategy in drug design.[18] Pyrazole and pyrimidine can, in certain contexts, act as bioisosteres for each other or for other aromatic rings. This substitution can lead to improvements in potency, selectivity, and pharmacokinetic properties.[19]

Hybrid Scaffolds: The Best of Both Worlds

Medicinal chemists have also explored the creation of hybrid molecules that incorporate both pyrazole and pyrimidine rings.[20] These pyrazolopyrimidine scaffolds can exhibit unique biological activities, sometimes targeting multiple pathways or offering improved binding to a specific target.[21][22]

Conclusion: The Enduring Legacy and Future Perspectives

The pyrazole and pyrimidine scaffolds are undeniably central to the art and science of drug discovery. Their rich chemistry, coupled with their proven track record in a diverse range of approved drugs, ensures their continued prominence in the development of new therapeutics.[3][23] As our understanding of disease biology deepens, the versatility of these heterocyclic systems will undoubtedly be leveraged to create the next generation of innovative medicines. Future research will likely focus on the development of novel synthetic methodologies to access more complex and diverse derivatives, as well as the application of computational tools to better predict the biological activity of new pyrazole- and pyrimidine-based compounds.

References

• Bentham Science Publishers. (2025, October 11). Pyrazole and Pyrimidine Scaffolds as Promising Anticancer Agents. Bentham Science.
• Bentham Science. (2025, August 21). Pyrazole and Pyrimidine Scaffolds as Promising Anticancer Agents. Bentham Science.
• (2025, December 8). PYRAZOLE SCAFFOLDS: A PROMISING FRONTIER IN DRUG DISCOVERY. ResearchGate.
• (2023, November 7). Pyrazole: an emerging privileged scaffold in drug discovery. PubMed Central.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrazole. Pharmaguideline.
• SYNTHESIS OF PYRIMIDINE DERIVATIVES.
• ResearchGate. Pyrazole structure highlighting the nucleophilic and electrophilic.... ResearchGate.
• ACS Publications. (2024, July 3). More than an Amide Bioisostere: Discovery of 1,2,4-Triazole-containing Pyrazolo[1,5-a]pyrimidine Host CSNK2 Inhibitors for Combatting β-Coronavirus Replication. Journal of Medicinal Chemistry.
• Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies.
• (2020, October 24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrimidine. Pharmaguideline.
• MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI.
• Massive Bio. (2026, January 21). Pyrimidine. Massive Bio.
• Organic Chemistry Portal. Pyrazole synthesis. Organic Chemistry Portal.
• Wikipedia. Pyrimidine. Wikipedia.
• Growing Science. (2021, August 16). Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science.
• RSC Publishing. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Publishing.
• Slideshare. Pyrazole - Synthesis of Pyrazole - Characteristic Reactions of Pyrazole - Medicinal uses of Pyrazole. Slideshare.
• YouTube. (2019, January 19). synthesis of pyrazoles. YouTube.
• NIH. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. NIH.
• ACS Publications. Bioisosteric Replacements of the Pyrazole Moiety of Rimonabant: Synthesis, Biological Properties, and Molecular Modeling Investigations of Thiazoles, Triazoles, and Imidazoles as Potent and Selective CB1 Cannabinoid Receptor Antagonists. Journal of Medicinal Chemistry.
• Pyrazolo - Pyrimidines as Targeted Anticancer Scaffolds - A Comprehensive Review.
• PubMed. (2024, July 25). More than an Amide Bioisostere: Discovery of 1,2,4-Triazole-containing Pyrazolo[1,5- a]pyrimidine Host CSNK2 Inhibitors for Combatting β-Coronavirus Replication. PubMed.
• ResearchGate. FDA approved pyrazole containing anti‐inflammatory drugs (I‐V),.... ResearchGate.
• Microbe Notes. (2023, August 3). Pyrimidine- Definition, Properties, Structure, Uses. Microbe Notes.
• Organic Chemistry Portal. Pyrimidine synthesis. Organic Chemistry Portal.
• (2020, October 2). Pyrazole and its derivatives, preparation, SAR and uses as antioxidative agent. ResearchGate.
• NIH. Design and synthesis of novel pyrimidine-pyrazole hybrids with dual anticancer and anti-inflammatory effects targeting BRAFV600E and JNK. PubMed Central.
• MDPI. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI.
• Synthesis and Biological Activities of some Pyrimidine derivatives: (A-Review).
• 10. Pyrimidines.
• PharmaBlock. Pyrazoles in Drug Discovery. PharmaBlock.
• ResearchGate. Some examples of pyrazole based commercial drugs and bioactive molecules. ResearchGate.

Sources

• 1. eurekaselect.com [eurekaselect.com]
• 2. globalresearchonline.net [globalresearchonline.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Pyrimidine - Wikipedia [en.wikipedia.org]
• 12. massivebio.com [massivebio.com]
• 13. growingscience.com [growingscience.com]
• 14. bu.edu.eg [bu.edu.eg]
• 15. Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Synthesis, Reactions and Medicinal Uses of Pyrimidine | Pharmaguideline [pharmaguideline.com]
• 17. orientjchem.org [orientjchem.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. img01.pharmablock.com [img01.pharmablock.com]
• 20. Pyrazolo - Pyrimidines as Targeted Anticancer Scaffolds - A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. More than an Amide Bioisostere: Discovery of 1,2,4-Triazole-containing Pyrazolo[1,5- a]pyrimidine Host CSNK2 Inhibitors for Combatting β-Coronavirus Replication - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Design and synthesis of novel pyrimidine-pyrazole hybrids with dual anticancer and anti-inflammatory effects targeting BRAFV600E and JNK - PMC [pmc.ncbi.nlm.nih.gov]
• 23. benthamdirect.com [benthamdirect.com]

The Strategic Role of 4-Bromo-1H-Pyrazole: A Cornerstone Intermediate in Modern Drug Discovery

An In-depth Technical Guide

Abstract

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved therapeutics ranging from anti-inflammatory agents to targeted cancer therapies.[1][2][3] Its unique physicochemical properties, including its ability to act as a bioisostere for other aromatic rings while offering improved solubility and metabolic stability, have cemented its importance in drug design.[2] Within the vast landscape of pyrazole chemistry, 4-bromo-1H-pyrazole emerges as a particularly strategic and versatile chemical intermediate. Its bromine substituent serves as a reactive handle for a host of powerful cross-coupling reactions, enabling the precise and modular construction of complex molecular architectures.[4] This guide provides an in-depth technical overview of 4-bromo-1H-pyrazole, detailing its synthesis, key synthetic transformations, and its pivotal role in the discovery and development of novel pharmaceuticals. We will explore the causality behind experimental choices and present validated protocols, offering researchers and drug development professionals a practical framework for leveraging this essential building block.

The Pyrazole Scaffold: A Privileged Element in Pharmacology

The five-membered heterocyclic pyrazole ring is a recurring motif in a multitude of biologically active compounds.[5][6][7] Its prevalence stems from its ability to engage in various non-covalent interactions, such as hydrogen bonding (both as a donor and acceptor) and π-π stacking, which are critical for high-affinity binding to biological targets.[6] Consequently, pyrazole derivatives have demonstrated a remarkable breadth of pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and antidiabetic properties.[1][3][7]

The introduction of a bromine atom at the C4 position of the pyrazole ring creates an intermediate of exceptional value. This position is electronically suitable for various transformations, and the carbon-bromine bond provides a perfect gateway for modern palladium- and copper-catalyzed cross-coupling reactions. This allows for the systematic and efficient exploration of the chemical space around the pyrazole core, a process fundamental to structure-activity relationship (SAR) studies and lead optimization.[4]

Synthesis of the 4-Bromo-1H-Pyrazole Intermediate

A robust and scalable synthesis of the starting material is paramount for any drug discovery campaign. For 4-bromopyrazole derivatives, a highly efficient one-pot, three-component reaction under solvent-free conditions has been developed, offering an environmentally conscious and high-yielding approach.[8]

Workflow for One-Pot Synthesis of 4-Bromopyrazole Derivatives

Caption: One-pot synthesis of 4-bromopyrazoles.

Experimental Protocol: One-Pot Synthesis of 4-Bromo-1,3,5-trisubstituted Pyrazoles

This protocol is adapted from a validated, solvent-free methodology.[8][9] The choice of a solid acid catalyst (silica-supported sulfuric acid) and a mild brominating agent (N-bromosaccharin) exemplifies a green chemistry approach, minimizing waste and simplifying purification.

• Catalyst Preparation: Prepare silica gel-supported sulfuric acid (H₂SO₄/SiO₂) and N-bromosaccharin (NBSac) according to established literature procedures.[9]

• Reaction Setup: In a mortar, combine the 1,3-diketone (1 mmol), the desired arylhydrazine (1 mmol), and H₂SO₄/SiO₂ (0.01 g).

• Cyclocondensation: Grind the mixture with a pestle at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) until the starting materials are consumed, indicating the formation of the pyrazole intermediate.

  • Scientist's Insight: This solvent-free grinding method enhances reaction rates by bringing reactants into close proximity, often reducing reaction times compared to solution-phase chemistry.

• Bromination: Once the cyclocondensation is complete, add a stoichiometric amount of N-bromosaccharin (1 mmol) to the mortar.

• Reaction Completion: Continue grinding the mixture at the appropriate temperature (room temperature for most substrates) until TLC analysis confirms the formation of the 4-bromopyrazole product.

• Work-up and Purification: Add n-hexane (7-10 mL) to the solid mixture and filter to remove the catalyst and saccharin byproduct. The residue is washed with additional n-hexane.

• Isolation: Evaporate the solvent from the combined filtrates under reduced pressure to afford the pure 4-bromopyrazole derivative. If necessary, further purification can be achieved by column chromatography on silica gel.[9]

The Synthetic Powerhouse: Key Transformations of 4-Bromo-1H-Pyrazole

The true utility of 4-bromo-1H-pyrazole lies in its capacity to undergo a variety of cross-coupling reactions. These transformations are the workhorses of modern medicinal chemistry, allowing for the modular assembly of complex molecules.

Suzuki-Miyaura Cross-Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is arguably the most important method for creating carbon-carbon bonds between sp²-hybridized centers.[4] In the context of 4-bromo-1H-pyrazole, it enables the introduction of a diverse array of aryl and heteroaryl substituents, which is critical for modulating a drug candidate's pharmacological profile, solubility, and metabolic properties.[10]

General Suzuki-Miyaura Coupling Workflow

Caption: Suzuki-Miyaura cross-coupling reaction.

Protocol: General Procedure for Suzuki-Miyaura Coupling

This protocol is a generalized procedure based on common practices for coupling aryl bromides.[10][11]

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the 4-bromo-1H-pyrazole derivative (1.0 eq), the arylboronic acid (1.1-1.5 eq), a palladium catalyst such as Pd(PPh₃)₄ (0.02-0.05 eq), and a base, typically aqueous sodium carbonate (2 M solution, 2.0 eq).

  • Expert Rationale: The use of an N-protected pyrazole (e.g., a trityl group) can be advantageous as it prevents potential catalyst inhibition by the free N-H proton and improves solubility in organic solvents.[10][11] The trityl group can be easily removed post-coupling under acidic conditions.

• Solvent Addition: Add a degassed solvent system, commonly a mixture of toluene and water or dioxane and water.

• Reaction: Heat the mixture to a temperature between 80-110 °C with vigorous stirring. Monitor the reaction's progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent like ethyl acetate and wash sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product is then purified by flash column chromatography.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The ability to form carbon-nitrogen bonds is essential, as the amine functional group is a key pharmacophore in a vast number of drugs. The Buchwald-Hartwig amination provides a direct and versatile route to couple 4-bromo-1H-pyrazole with a wide range of primary and secondary amines.[12][13]

General Buchwald-Hartwig Amination Workflow

Caption: Buchwald-Hartwig amination reaction.

Protocol: General Procedure for Buchwald-Hartwig Amination

This protocol is based on established methods for the amination of unprotected heterocyclic bromides.[12][14]

• Reaction Setup: In a glovebox or under an inert atmosphere, charge an oven-dried vial with the palladium precatalyst (e.g., G3-XPhos, 1-2 mol %), the phosphine ligand (if not using a precatalyst), the 4-bromo-1H-pyrazole (1.0 eq), and a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) (1.2-1.5 eq).

  • System Validation: The choice of ligand is critical and often substrate-dependent. Bulky, electron-rich phosphine ligands (e.g., tBuDavePhos) are often effective for five-membered heterocycles as they facilitate the reductive elimination step, which can be rate-limiting.[13][15]

• Reagent Addition: Add the amine (1.2 eq) followed by an anhydrous, degassed solvent such as dioxane or toluene.

• Reaction: Seal the vial and heat the mixture to 80-120 °C. Monitor the reaction by LC-MS.

• Work-up: After cooling, quench the reaction carefully with saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic extracts, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue via flash column chromatography to yield the desired 4-amino-1H-pyrazole.

Case Studies: 4-Bromo-1H-Pyrazole in Action

The theoretical utility of an intermediate is best demonstrated through its successful application in the synthesis of biologically relevant molecules.

Case Study 1: Synthesis of Celecoxib Analogs (COX-2 Inhibitors)

Celecoxib is a blockbuster anti-inflammatory drug that selectively inhibits the COX-2 enzyme.[16] Its structure features a 1,5-diarylpyrazole core. 4-Bromo-1H-pyrazole derivatives are key intermediates for creating novel analogs to improve potency, selectivity, or pharmacokinetic properties.[17]

Caption: Synthesis of a potent anti-inflammatory agent.

In one study, a 5-(4-bromophenyl)-4-(phenylsulfonyl)pyrazole derivative demonstrated superior anti-inflammatory activity compared to celecoxib itself.[17] The synthesis relies on building the pyrazole core first, followed by functionalization, showcasing how brominated pyrazoles serve as platforms for diversification.

Case Study 2: Development of Kinase Inhibitors

Protein kinases are crucial targets in oncology and inflammation.[18][19] The pyrazole scaffold is a well-established "hinge-binding" motif in many kinase inhibitors. 4-Amino-1H-pyrazole derivatives, readily synthesized from 4-bromo-1H-pyrazole via Buchwald-Hartwig amination, are potent inhibitors of Janus kinases (JAKs).[20]

Caption: Pathway to 4-aminopyrazole-based kinase inhibitors.

Researchers have shown that 4-amino-(1H)-pyrazole derivatives can exhibit nanomolar potency against JAK1, JAK2, and JAK3 kinases.[20] The synthesis starts with a brominated pyrazole, which is aminated and then further elaborated, highlighting the intermediate's role in building complex, highly active pharmaceutical agents.

Case Study 3: Advanced Intermediate for Mavacamten

Mavacamten is a first-in-class cardiac myosin inhibitor approved for treating obstructive hypertrophic cardiomyopathy.[21] While the final synthetic steps may vary, the core of Mavacamten contains a substituted pyrazole. The construction of such densely functionalized pyrazoles often involves strategies where halogenated intermediates are used for late-stage diversification or key bond-forming steps, underscoring the importance of building blocks like 4-bromo-1H-pyrazole in accessing novel therapeutic agents.[22][23]

Summary of Key Data

Reaction Type	Reagents & Conditions	Utility in Drug Discovery	Key Advantage
One-Pot Synthesis	1,3-Diketone, Arylhydrazine, H₂SO₄/SiO₂, N-Bromosaccharin	Provides efficient access to the key intermediate.	High yield, solvent-free, environmentally friendly.[8]
Suzuki-Miyaura Coupling	Arylboronic acid, Pd catalyst, Base (e.g., Na₂CO₃)	Introduction of aryl/heteroaryl groups for SAR studies.	Broad substrate scope, functional group tolerance.[4][10]
Buchwald-Hartwig Amination	Amine, Pd catalyst, Ligand, Base (e.g., NaOtBu)	Installation of crucial amine pharmacophores.	Direct C-N bond formation, access to diverse amines.[12][13]

Conclusion and Future Outlook

4-Bromo-1H-pyrazole is more than just a chemical reagent; it is a strategic tool in the arsenal of the medicinal chemist. Its predictable reactivity in high-yield, versatile cross-coupling reactions allows for the rapid and systematic generation of diverse compound libraries, accelerating the hit-to-lead and lead optimization phases of drug discovery. The case studies of COX-2 inhibitors and advanced kinase inhibitors clearly demonstrate its direct impact on the development of potent and selective therapeutics. As synthetic methodologies continue to advance, the role of well-designed, functionalized intermediates like 4-bromo-1H-pyrazole will only become more critical in the quest to design the next generation of innovative medicines.

References

• International Journal of Pharmaceutical Sciences Review and Research. (2020-10-24). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. Available from: [Link]

• Asian Journal of Pharmaceutical and Clinical Research. (Date not available). Current status of pyrazole and its biological activities. Available from: [Link]

• Organic Chemistry Portal. (Date not available). Pyrazole synthesis. Available from: [Link]

• MDPI. (2023-09-05). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Available from: [Link]

• MDPI. (Date not available). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Available from: [Link]

• RSC Publishing. (Date not available). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. Available from: [Link]

• PubMed Central. (Date not available). Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics. Available from: [Link]

• SciELO México. (Date not available). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. Available from: [Link]

• ResearchGate. (2025-08-07). One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. Available from: [Link]

• PubMed. (Date not available). Synthesis of N-benzenesulfonamide-1H-pyrazoles bearing arylsulfonyl moiety: novel celecoxib analogs as potent anti-inflammatory agents. Available from: [Link]

• PubMed. (Date not available). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. Available from: [Link]

• ResearchGate. (Date not available). Synthesis of mavacamten (75)[24]. Available from: [Link]

• ResearchGate. (2025-08-05). ChemInform Abstract: Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction Between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. Available from: [Link]

• PubMed Central. (2023-10-07). Mavacamten: a first-in-class myosin inhibitor for obstructive hypertrophic cardiomyopathy. Available from: [Link]

• ACS Publications. (2014-01-13). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Available from: [Link]

• MDPI. (2023-04-25). Amino-Pyrazoles in Medicinal Chemistry: A Review. Available from: [Link]

• PubMed. (2022-01-05). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects. Available from: [Link]

• ACS Publications. (Date not available). New Celecoxib Derivatives as Anti-Inflammatory Agents. Available from: [Link]

• PubMed Central. (Date not available). Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents. Available from: [Link]

• MDPI. (Date not available). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. Available from: [Link]

• ResearchGate. (Date not available). Buchwald-Hartwig coupling of 4-bromo-1H-1-tritylpyrazole (1Br) with various amines. Available from: [Link]

• PubMed. (Date not available). C4-Alkylamination of C4-Halo-1 H-1-tritylpyrazoles Using Pd(dba)2 or CuI. Available from: [Link]

• National Institutes of Health. (2014-01-13). Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. Available from: [Link]

• PubMed Central. (Date not available). Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors. Available from: [Link]

• Sci-Hub. (Date not available). Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids. Available from: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. Current status of pyrazole and its biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. scielo.org.mx [scielo.org.mx]
• 10. Sci-Hub. Synthesis of 4-Aryl-1H-pyrazoles by Suzuki-Miyaura Cross Coupling Reaction between 4-Bromo-1H-1-tritylpyrazole and Arylboronic Acids / HETEROCYCLES, 2010 [sci-hub.ru]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. C4-Alkylamination of C4-Halo-1 H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory, Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis of N-benzenesulfonamide-1H-pyrazoles bearing arylsulfonyl moiety: novel celecoxib analogs as potent anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011-2020): Current Status and Future Prospects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. Design, Synthesis, and Antitumor Evaluation of 4-Amino-(1H)-pyrazole Derivatives as JAKs Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Mavacamten: a first-in-class myosin inhibitor for obstructive hypertrophic cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. newdrugapprovals.org [newdrugapprovals.org]
• 24. WO2010095024A2 - An improved process for the preparation of celecoxib - Google Patents [patents.google.com]

Initial Purity Assessment of 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine: A Multi-Disciplinary Approach

An In-Depth Technical Guide for the Pharmaceutical Sciences

Abstract

The robust characterization of active pharmaceutical ingredients (APIs) and key intermediates is the bedrock of modern drug development. This guide provides a comprehensive framework for the initial purity assessment of 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine, a heterocyclic building block of significant interest. We move beyond a simple recitation of methods to detail an orthogonal analytical strategy, integrating chromatographic, spectroscopic, and elemental techniques. The causality behind experimental choices is explained, providing researchers, scientists, and drug development professionals with a field-proven, self-validating system for establishing the purity, identity, and integrity of this critical molecule.

Introduction: The Subject Molecule and the Imperative of Purity

4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine is a substituted pyrazolopyrimidine. This class of compounds is prevalent in medicinal chemistry, often serving as a core scaffold for kinase inhibitors and other targeted therapeutics. The molecule's structure, featuring two distinct heterocyclic rings and two different halogen atoms (bromine and chlorine), presents unique analytical challenges and opportunities.

The purity of such an intermediate is not a trivial parameter; it is a critical determinant of safety and efficacy in the final drug product. Impurities can arise from various sources, including residual starting materials, by-products from competing reaction pathways, or degradation products. Therefore, a multi-faceted analytical approach is essential to ensure a comprehensive understanding of the material's composition.

Table 1: Physicochemical Properties of 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine

Property	Value	Source
CAS Number	957035-29-9	[1][2]
Molecular Formula	C₇H₄BrClN₄	[1][2]
Molecular Weight	259.49 g/mol	[1][2]
SMILES Code	ClC1=CC(N2N=CC(Br)=C2)=NC=N1	[1]
Storage	Sealed in dry, 2-8°C	[1]

The Orthogonal Purity Assessment Strategy

No single analytical technique can definitively determine the purity of a compound. An effective purity assessment relies on an orthogonal strategy , which employs multiple analytical methods that measure different chemical or physical properties of the molecule. This approach provides a more complete and reliable purity profile by minimizing the risk that an impurity co-elutes or is otherwise undetected by one method.

Our strategy integrates separation science, spectroscopy, and elemental composition analysis to create a robust, self-validating workflow.

Caption: Orthogonal workflow for purity assessment.

Chromatographic Methods: The Core of Purity Determination

Chromatography separates components of a mixture based on their differential distribution between a stationary and a mobile phase.[3][4] It is the primary tool for quantifying purity and detecting related-substance impurities.

High-Performance Liquid Chromatography (HPLC)

For a moderately polar, UV-active molecule like our subject compound, reversed-phase HPLC (RP-HPLC) is the method of choice.[5][6]

Causality Behind the Method:

• Reversed-Phase (C18 Column): The nonpolar stationary phase (C18) effectively retains the compound through hydrophobic interactions, while a polar mobile phase is used for elution. This is ideal for many organic molecules.[6]

• Mobile Phase (Acetonitrile/Water Gradient): A gradient elution, where the concentration of the organic solvent (acetonitrile) is increased over time, is crucial. It ensures that both more polar and less polar impurities are eluted and resolved from the main peak, providing a comprehensive impurity profile.

• UV Detection: The conjugated pyrazole and pyrimidine rings suggest strong UV absorbance. A photodiode array (PDA) detector should be used to determine the absorbance maximum (λmax) and to check for peak purity (i.e., ensuring no impurities are co-eluting under the main peak).

Table 2: Suggested HPLC Method Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	Standard for good resolution and capacity.
Mobile Phase A	0.1% Formic Acid in Water	Provides good peak shape and ionization for MS.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong organic eluent.
Gradient	10% to 95% B over 20 min	Ensures elution of a wide range of impurities.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 °C	Ensures reproducible retention times.
Injection Vol.	10 µL	Balances sensitivity with potential for overload.
Detector	PDA/UV at λmax (e.g., 254 nm)	For quantification and peak purity analysis.
Diluent	Acetonitrile/Water (50:50)	Should fully dissolve the sample.

This method must be validated according to ICH Q2(R1) guidelines, assessing parameters like specificity, linearity, accuracy, precision, and robustness.[7][8][9]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities.[10] For this compound, it is particularly useful for detecting residual starting materials, such as 4-bromopyrazole and 4,6-dichloropyrimidine, which are more volatile than the final product.

Causality Behind the Method:

• Split/Splitless Inlet: A splitless injection is preferred for trace analysis to ensure maximum transfer of analytes to the column.

• Mass Spectrometry (MS) Detector: The key advantage is identification. The mass spectrometer will fragment the molecules in a reproducible way, providing a "fingerprint" (mass spectrum) for each impurity. The distinct isotopic patterns of bromine (⁷⁹Br/⁸¹Br ≈ 50:50) and chlorine (³⁵Cl/³⁷Cl ≈ 75:25) provide unambiguous confirmation of halogenated impurities.[11]

Spectroscopic Methods: Confirming Identity

Spectroscopic methods provide detailed information about the molecule's structure, confirming its identity and detecting structurally similar impurities that might be difficult to resolve chromatographically.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is arguably the most powerful tool for unambiguous structure elucidation. Both ¹H and ¹³C NMR spectra should be acquired.[12][13]

• ¹H NMR: This spectrum will confirm the presence and connectivity of all hydrogen atoms. The expected spectrum should show distinct signals for the three protons on the pyrazole ring and the two on the pyrimidine ring. Integration of these signals should correspond to the correct proton count. The presence of small, unidentified peaks would indicate impurities.

• ¹³C NMR: This confirms the carbon skeleton of the molecule. The correct number of carbon signals (7 are expected) provides strong evidence of the compound's identity.

• 2D NMR (COSY, HSQC): If the 1D spectra are complex or ambiguous, 2D NMR experiments can be used to definitively assign all proton and carbon signals.[14]

High-Resolution Mass Spectrometry (HRMS)

While GC-MS and LC-MS provide nominal mass data, HRMS provides a highly accurate mass measurement (typically to within 5 ppm). This allows for the determination of the elemental formula of the molecule, providing definitive confirmation of its identity.[15] For C₇H₄BrClN₄, the expected exact mass can be calculated and compared to the experimental value.

Elemental and Bulk Analysis

These methods provide information on the bulk composition of the sample, which is complementary to the separation-based techniques.

Elemental Analysis (CHN)

Elemental analysis by combustion is a fundamental technique for assessing purity.[16] It measures the percentage by weight of Carbon, Hydrogen, and Nitrogen in the sample. The experimental values are compared to the theoretical values calculated from the molecular formula.

Table 3: Theoretical Elemental Composition

Element	Theoretical % w/w	Acceptance Criterion
Carbon (C)	32.40%	± 0.4%
Hydrogen (H)	1.55%	± 0.4%
Nitrogen (N)	21.59%	± 0.4%

A result within ±0.4% of the theoretical value is widely considered evidence of high purity.[15][17] Deviations outside this range suggest the presence of significant impurities or residual solvents.

Karl Fischer Titration

This is the gold standard for determining the water content in a sample. Water is a common impurity that is not detected by HPLC-UV or elemental analysis. Its quantification is critical for an accurate final purity assignment.

Data Integration and Purity Assignment

The final purity value is not derived from a single technique but is a composite assessment of all data.

Caption: Logic flow for integrating data to assign final purity.

The most robust method for purity assignment is mass balance .

Purity (%) = 100% - (% Water) - (% Residual Solvents) - (% Non-Volatile Residue)

The result from this calculation is then compared with the purity value obtained from the primary separation technique (HPLC area % normalization). The two values should be in close agreement, providing a high degree of confidence in the final assigned purity.

Detailed Experimental Protocols

Protocol 1: Purity by RP-HPLC-UV

• Sample Preparation: Accurately weigh ~5 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

• Standard Preparation: Prepare a standard of known concentration in the same manner.

• Chromatographic System: Use an HPLC system equipped with a PDA detector and autosampler.

• Method Parameters: Set up the system according to the parameters in Table 2 .

• Analysis: Inject the sample and standard solutions.

• Data Processing: Integrate all peaks in the chromatogram. Calculate the area percent purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100. Identify any impurities that are greater than 0.10%.

Protocol 2: Structure Confirmation by NMR

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

• Instrument Setup: Acquire ¹H and ¹³C spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C Acquisition: Acquire a proton-decoupled ¹³C spectrum.

• Data Processing: Process the spectra using appropriate software. Reference the spectra to the residual DMSO solvent peak. Assign peaks and integrate the ¹H spectrum. Compare the observed spectra with the expected structure.

Protocol 3: Purity by Elemental Analysis

• Sample Preparation: Provide ~5 mg of a dried, homogenous sample to the analytical laboratory.

• Instrumentation: Use a calibrated CHN combustion analyzer.

• Analysis: The instrument combusts the sample at high temperature, and the resulting gases (CO₂, H₂O, N₂) are quantified.

• Reporting: Report the weight percentages of C, H, and N. Compare these values to the theoretical percentages listed in Table 3 . The results must fall within the acceptance criterion of ±0.4%.[15][17]

Conclusion

The initial purity assessment of 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine requires a rigorous, multi-technique approach. By integrating the quantitative power of HPLC, the identification capabilities of MS, the structural detail from NMR, and the bulk compositional data from elemental analysis, a highly confident and defensible purity profile can be established. This orthogonal strategy ensures that the material meets the stringent quality requirements for use in research and drug development, forming a solid foundation for subsequent scientific endeavors.

References

• 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine Product Page. BLD Pharm.

• 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine Product Page. CRO Splendid Lab Pvt. Ltd.

• 4-Bromopyrazole. PubChem, National Institutes of Health.

• General Chapter <621> Chromatography. U.S. Pharmacopeia (USP).

• Analysis of Brominated Flame Retardants with High Resolution GC/MS. Thermo Fisher Scientific.

• Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers, Royal Society of Chemistry.

• Pyrazole Derivatives: A New Synthesis, Biological Importance, and Recent Practical Applications. ResearchGate.

• Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2. National Center for Biotechnology Information (NCBI), NIH.

• Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. National Center for Biotechnology Information (NCBI), NIH.

• The Separation and Identification of Some Brominated and Chlorinated Compounds by GC/MS. An Advanced Undergraduate Laboratory. Journal of Chemical Education, ACS Publications.

• An International Study Evaluating Elemental Analysis. ACS Central Science.

• Analytical Chemistry of Organic Halogen Compounds. Elsevier.

• Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. MDPI.

• HPLC in biopharmaceutical investigations of drugs representing pyrimidine derivatives (A review). ResearchGate.

• 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system. ResearchGate.

• <621> CHROMATOGRAPHY. Pharmacopeia.cn.

• How to Determine the Purity of a Substance using Elemental Analysis. Study.com.

• Small Molecule Development Analytical Methods for Faster Time to Market. Hovione.

• Design and synthesis of novel pyrimidine-pyrazole hybrids with dual anticancer and anti-inflammatory effects targeting BRAFV600E and JNK. National Center for Biotechnology Information (NCBI), NIH.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA).

• A Study of the Analysis of Polybrominated Diphenyl Ether Flame Retardants by GC-MS/MS. Waters Corporation.

• Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. National Center for Biotechnology Information (NCBI), NIH.

• SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST. JETIR.org.

• Pyridine and pyrimidine derivatives and their use in treatment, amelioration or prevention of influenza. Google Patents.

• Exploring the Synthesis and Applications of 4-Bromo-1H-Pyrazole in Organic Chemistry. Medium.

• Are You Sure You Understand USP <621>? Chromatography Online.

• Synthesis of functionalized heterocyclic compounds driven by visible-light photocatalysis. Arkivoc.

• Analyzing Brominated Flame Retardants in Food Using GC–APCI-MS–MS. Chromatography Online.

• Analytical methods for the determination of halogens in bioanalytical sciences: A review. Analytica Chimica Acta.

• 4-Bromo-6-chloropyrimidine. PubChem, National Institutes of Health.

• Automated GC-FID Analysis of Brominated Flame Retardants in Polyester Resins with Hydrogen Carrier Gas. MDPI.

• An International Study Evaluating Elemental Analysis. National Center for Biotechnology Information (NCBI), NIH.

• Understanding the Latest Revisions to USP <621>. Agilent.

• Novel Pyrimidine Derivatives as Potential Anticancer Agents: Synthesis, Biological Evaluation and Molecular Docking Study. MDPI.

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate.

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI.

• A review of pyrazole an its derivative. National Journal of Pharmaceutical Sciences.

• Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration (FDA).

• New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation. National Center for Biotechnology Information (NCBI), NIH.

• Elemental analysis: an important purity control but prone to manipulations. ResearchGate.

• USP-NF 621 Chromatography. Scribd.

• Quality Guidelines. International Council for Harmonisation (ICH).

• 4-bromo-5-chloro-1H-pyrazole. ChemSynthesis.

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent- Kaurenoic Acid, a Remark. Preprints.org.

• ICH Q2 Validation of Analytical Procedures. YouTube.

• SYNTHESIS AND CYTOTOXICITY ACTIVITY OF SOME NOVEL HYDRAZIDE, PYRAZOLE, ISOXAZOLE, PYRIMIDINE AND FUSED PYRAN-2-ONE DERIVATIVES. HETEROCYCLES.

Sources

• 1. 957035-29-9|4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine|BLD Pharm [bldpharm.com]
• 2. Pharma Impurity Supplier & Custom Synthesis in India | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 3. usp.org [usp.org]
• 4. <621> CHROMATOGRAPHY [drugfuture.com]
• 5. Synthesis of Novel Halogenated Heterocycles Based on o-Phenylenediamine and Their Interactions with the Catalytic Subunit of Protein Kinase CK2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. fda.gov [fda.gov]
• 8. fda.gov [fda.gov]
• 9. youtube.com [youtube.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. pharmajournal.net [pharmajournal.net]
• 14. preprints.org [preprints.org]
• 15. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Elemental analysis: an important purity control but prone to manipulations - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QI01379C [pubs.rsc.org]
• 17. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes &amp; Protocols: The Pyrazolopyrimidine Scaffold in the Synthesis of Advanced Kinase Inhibitors

Prepared by: Gemini, Senior Application Scientist

Introduction: The Central Role of Kinases and the Rise of Privileged Scaffolds

Protein kinases are fundamental enzymes that regulate a vast array of cellular processes, including growth, differentiation, and metabolism, by catalyzing the phosphorylation of protein substrates.[1] Dysregulation of kinase activity is a hallmark of numerous diseases, most notably cancer, where mutated or overexpressed kinases can drive oncogenesis and tumor progression.[2] This has made kinases one of the most critical targets in modern drug discovery.

Small molecule kinase inhibitors have revolutionized cancer treatment by offering targeted therapies that are more precise than traditional chemotherapy.[2] Most of these inhibitors function by competing with adenosine triphosphate (ATP) for binding within the catalytic domain of the kinase, thereby preventing the phosphorylation process.[2] In the quest for potent and selective inhibitors, medicinal chemists have identified certain molecular frameworks, or "privileged scaffolds," that are particularly well-suited for targeting the ATP-binding site.

Among these, the pyrazolopyrimidine scaffold has emerged as exceptionally versatile and effective.[2][3] As a bioisostere of adenine, the core component of ATP, this fused heterocyclic system is adept at mimicking key hydrogen bond interactions within the kinase hinge region, providing a robust anchor for inhibitor binding.[2][4] The isomeric versatility of this scaffold, especially the pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-a]pyrimidine cores, allows for extensive chemical modification to achieve high potency and selectivity against a wide range of kinase targets.[2][5] This guide provides an in-depth exploration of the pyrazolopyrimidine scaffold, detailing its mechanism of action, key structure-activity relationships (SAR), and practical, field-proven synthetic protocols for researchers in drug development.

Mechanism of Action: Competitive Inhibition at the Kinase Hinge

The efficacy of pyrazolopyrimidine-based inhibitors stems from their structural mimicry of ATP. The kinase active site is comprised of several key regions, including the adenine-binding region (often called the "hinge region"), a sugar pocket, and a phosphate-binding region. The pyrazolopyrimidine core is specifically designed to occupy the adenine-binding region.

The nitrogen atoms within the fused ring system act as both hydrogen bond donors and acceptors, forming critical interactions with the backbone amide and carbonyl groups of the kinase hinge residues (e.g., Met793 in EGFR).[4][6] This anchors the inhibitor firmly in place, physically blocking ATP from binding and shutting down the enzyme's catalytic activity. The substituent groups appended to the core then extend into adjacent hydrophobic pockets and solvent-exposed regions, which dictates the inhibitor's potency and selectivity for a specific kinase.

Caption: ATP-Competitive Inhibition by a Pyrazolopyrimidine Derivative.

Synthetic Strategies: Building the Core Scaffold

The construction of the pyrazolopyrimidine core is typically achieved through cyclization reactions involving a substituted aminopyrazole precursor. The choice of reaction partner for the aminopyrazole dictates the final substitution pattern on the pyrimidine ring, allowing for the strategic installation of functional groups to fine-tune biological activity.[7]

Common Synthetic Approaches:

• Condensation with β-Dicarbonyl Compounds: A widely used method involves the reaction of a 5-aminopyrazole with a β-dicarbonyl compound (e.g., acetylacetone, ethyl acetoacetate) under acidic or basic conditions. The aminopyrazole acts as a nucleophile, attacking the carbonyl carbons, followed by an intramolecular cyclization and dehydration to yield the fused pyrazolopyrimidine ring system.[7]

• Reaction with Cyano-Containing Reagents: Reagents like malononitrile can be reacted with aminopyrazoles, often in the presence of a base like triethylamine, to construct the pyrimidine ring.[8] This route is efficient for introducing amino and cyano functionalities onto the final scaffold.

• Microwave-Assisted Synthesis: To improve reaction times and yields, microwave irradiation has been successfully applied. This technique significantly accelerates the cyclization reactions, offering a more efficient and environmentally friendly approach compared to conventional heating.[7]

Sources

• 1. Phenylpyrazalopyrimidines as Tyrosine Kinase Inhibitors: Synthesis, Antiproliferative Activity, and Molecular Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4- d ]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00227E [pubs.rsc.org]
• 3. Pyrazolopyrimidines as anticancer agents: A review on structural and target-based approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. New pyrazolo[3,4- d ]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein i ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05401B [pubs.rsc.org]
• 7. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. repositorium.uminho.pt [repositorium.uminho.pt]

Application Note &amp; Protocols: Strategic Derivatization of 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine for Structure-Activity Relationship (SAR) Studies

Introduction: The Power of the Pyrazolopyrimidine Scaffold

In the landscape of medicinal chemistry, heterocyclic scaffolds form the backbone of a vast number of therapeutic agents. Among these, the pyrazolopyrimidine core is particularly noteworthy, renowned for its versatile biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The strategic functionalization of this privileged scaffold is a cornerstone of modern drug discovery, enabling the systematic exploration of chemical space to optimize potency, selectivity, and pharmacokinetic properties.

This guide focuses on a highly versatile building block: 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine . This molecule is purpose-built for library synthesis, featuring two distinct and orthogonally reactive handles. These "hot spots" for modification—the C6-chloro group on the pyrimidine ring and the C4-bromo group on the pyrazole ring—allow for a controlled, stepwise derivatization, making it an ideal starting point for comprehensive Structure-Activity Relationship (SAR) studies.

This document serves as a technical guide for researchers, scientists, and drug development professionals. It moves beyond simple procedural lists to explain the underlying chemical logic, providing field-proven protocols and a strategic framework for generating diverse compound libraries aimed at identifying novel drug candidates.

Strategic Derivatization: A Dual-Axis Approach to SAR

The core value of the 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine scaffold lies in its two chemically distinct reactive sites. This allows for a modular and systematic exploration of the chemical space surrounding the core structure.

Caption: Key derivatization sites on the core scaffold.

Axis 1: C6-Position Derivatization via Nucleophilic Aromatic Substitution (SNAr)

The Chemical Rationale: The pyrimidine ring is an electron-deficient heterocycle due to the presence of two electronegative nitrogen atoms. This electronic nature makes the chlorine atom at the C4 and C6 positions an excellent leaving group for nucleophilic aromatic substitution (SNAr). The LUMO (Lowest Unoccupied Molecular Orbital) coefficient is higher at the C4/C6 positions compared to C2, rendering them more susceptible to nucleophilic attack.[3] This reaction is typically robust, high-yielding, and tolerant of a wide range of functional groups, making it an ideal first step in a library synthesis.

Scope and SAR Insights: By reacting the scaffold with various nucleophiles, researchers can introduce a diverse array of chemical functionalities.

• Amines (N-Nucleophiles): This is the most common modification. Using a panel of primary and secondary amines (aliphatic, aromatic, heterocyclic) allows for the exploration of specific pockets within a biological target. The resulting amino-substituents can act as hydrogen bond donors or acceptors, introduce charged or polar moieties, or add steric bulk to probe the topographical constraints of a binding site.[4][5]

• Alcohols/Phenols (O-Nucleophiles): The formation of ether linkages can introduce different hydrogen bonding capabilities and alter the molecule's polarity and solubility profile.

• Thiols/Thiophenols (S-Nucleophiles): Thioethers can provide unique interactions with target proteins, including potential metal coordination or interactions within hydrophobic pockets, while also influencing metabolic stability.

Axis 2: C4-Position Derivatization via Suzuki-Miyaura Cross-Coupling

The Chemical Rationale: The carbon-bromine bond on the pyrazole ring is a classic handle for palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura coupling, which pairs an organoboron reagent (boronic acid or ester) with an organohalide, is exceptionally powerful for forming carbon-carbon bonds.[6] This reaction is prized for its mild conditions, functional group tolerance, and the commercial availability of a vast library of boronic acids.

Scope and SAR Insights: This modification allows for the extension of the molecule's architecture, enabling it to access regions of a binding site that are distant from the core scaffold.

• Aryl & Heteroaryl Boronic Acids: The introduction of substituted phenyl, pyridine, thiophene, or other aromatic rings can fundamentally alter the compound's properties. These groups can engage in π-π stacking, hydrophobic interactions, or hydrogen bonding, significantly impacting target affinity and selectivity. Studies have shown that electron-rich boronic acids often lead to good product yields.[6]

• Alkyl Boronic Acids: While less common, the introduction of alkyl chains can be used to probe hydrophobic pockets and fine-tune lipophilicity.

A Sequential Workflow for Library Generation

A logical and efficient synthesis plan is critical for SAR studies. For the 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine scaffold, a sequential approach is highly effective. One can first generate a set of intermediates via Suzuki coupling and then diversify each intermediate through SNAr with a library of amines, or vice-versa. The workflow below illustrates a common strategy.

Caption: Sequential derivatization workflow for library synthesis.

Experimental Protocols: A Practical Guide

The following protocols are generalized procedures that have been successfully applied to pyrimidine and pyrazole systems. Researchers should optimize conditions for their specific substrates.

Protocol 1: General Procedure for C6-Nucleophilic Aromatic Substitution with Amines

Objective: To displace the C6-chloro substituent with a primary or secondary amine.

Materials:

• 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine (1.0 eq)

• Desired Amine (1.1 - 1.5 eq)

• Base: N,N-Diisopropylethylamine (DIPEA, 2.0-3.0 eq) or Potassium Carbonate (K₂CO₃, 2.0-3.0 eq)

• Solvent: N,N-Dimethylformamide (DMF), 1,4-Dioxane, or Acetonitrile (MeCN)

• Round-bottom flask, magnetic stirrer, heating mantle/oil bath, condenser.

Procedure:

• To a clean, dry round-bottom flask, add 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine (1.0 eq) and the chosen solvent (approx. 0.1 M concentration).

• Add the desired amine (1.2 eq) to the solution.

• Add the base (DIPEA, 2.5 eq). The use of an inorganic base like K₂CO₃ is also common.[7]

• Stir the reaction mixture at a temperature ranging from 80 °C to 120 °C.

• Self-Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 4-16 hours).

• Work-up: Once complete, cool the reaction to room temperature. Pour the mixture into a separatory funnel containing water and extract three times with an organic solvent (e.g., Ethyl Acetate or Dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of Ethyl Acetate in Hexanes) to yield the desired product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: General Procedure for C4-Suzuki-Miyaura Cross-Coupling

Objective: To couple an aryl or heteroaryl boronic acid at the C4-bromo position of the pyrazole ring.

Materials:

• 4-(4-Bromo-1H-pyrazol-1-yl)-6-(substituted)pyrimidine derivative (1.0 eq)

• Aryl/Heteroaryl Boronic Acid or Boronate Ester (1.2 - 2.0 eq)

• Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 - 0.10 eq)

• Base: Potassium Carbonate (K₂CO₃, 3.0 eq) or Potassium Phosphate (K₃PO₄, 3.0 eq)[6]

• Solvent System: 1,4-Dioxane and Water (e.g., 4:1 v/v)

• Schlenk flask or similar reaction vessel for inert atmosphere.

Procedure:

• To a Schlenk flask, add the pyrimidine starting material (1.0 eq), the boronic acid (1.5 eq), the palladium catalyst (0.05 eq), and the base (3.0 eq).

• Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Add the degassed solvent system (1,4-Dioxane/Water) via syringe.

• Stir the reaction mixture at a temperature ranging from 80 °C to 100 °C.

• Self-Validation: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 6-24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with Ethyl Acetate and filter through a pad of Celite® to remove the palladium catalyst.

• Transfer the filtrate to a separatory funnel, wash with water and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

• Characterization: Confirm the structure and purity via NMR and HRMS.

Data Interpretation: Building a SAR Table

The ultimate goal of these derivatizations is to generate data that informs the relationship between chemical structure and biological activity. The data should be organized in a clear, tabular format to facilitate analysis.

Table 1: Representative Data for a Hypothetical SAR Study

Compound ID	R¹ at C4-Pyrazole (from Suzuki)	R² at C6-Pyrimidine (from SNAr)	Kinase X IC₅₀ (µM)
Core	-Br	-Cl	> 100
A-1	Phenyl	Morpholin-4-yl	5.2
A-2	4-Methoxyphenyl	Morpholin-4-yl	1.8
A-3	3-Fluorophenyl	Morpholin-4-yl	8.9
B-1	Phenyl	Piperidin-1-yl	3.5
B-2	Phenyl	N-methylpiperazin-1-yl	0.95
B-3	Phenyl	4-Fluoroaniline	15.4

From this hypothetical data, one might conclude:

• Modification at both sites is crucial for activity.

• An electron-donating group (methoxy) at the para-position of the C4-phenyl ring enhances potency (A-2 vs. A-1).

• A basic nitrogen in the C6-substituent (N-methylpiperazine) is beneficial for activity (B-2 vs. B-1).

Conclusion

The 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine scaffold is an exceptionally valuable tool for medicinal chemists. The distinct reactivity of its chloro- and bromo-substituents provides a robust and logical pathway for the creation of diverse chemical libraries. By systematically applying nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, researchers can efficiently navigate chemical space, elucidate meaningful structure-activity relationships, and accelerate the discovery of novel therapeutic candidates. The protocols and strategies outlined in this guide provide a solid foundation for initiating such discovery campaigns.

References

• Singh, U. P., & Bhat, H. R. (2000). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. HETEROCYCLES, Vol. 51, No. 11. [Link]

• Ahmad, S., et al. (2018). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. [Link]

• Khan, I., et al. (2023). Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. MDPI. [Link]

• CRO Splendid Lab Pvt. Ltd. 4-(4-Bromo-1H-pyrazol-1-yl)-6-chloropyrimidine. splendidlab.com. [Link]

• Al-Hazmi, G. H., et al. (2024). Studies on Photophysical and Biological Activity of Newly Synthesized of 4-Methylpiperidin-4-ol Substituted Pyrazole Derivative. Polish Journal of Environmental Studies. [Link]

• Wang, Y., et al. (2021). Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors. National Institutes of Health. [Link]

• Li, Z., et al. (2014). Structure–Activity Relationship Studies of Pyrazolo[3,4-d]pyrimidine Derivatives Leading to the Discovery of a Novel Multikinase Inhibitor That Potently Inhibits FLT3 and VEGFR2 and Evaluation of Its Activity against Acute Myeloid Leukemia in Vitro and in Vivo. Journal of Medicinal Chemistry. [Link]

• El-Sayed, M. A., et al. (2023). Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation. ACS Omega. [Link]

• Hurst, D. T., & Sullins, D. G. (1967). Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate. Journal of the Chemical Society C: Organic. [Link]

• Prie-Annout, M., et al. (2023). Discovery of N,4-Di(1H-pyrazol-4-yl)pyrimidin-2-amine-Derived CDK2 Inhibitors as Potential Anticancer Agents: Design, Synthesis, and Evaluation. MDPI. [Link]

• ResearchGate. A brief structure–activity relationship (SAR) study of the active pyrazolopyrimidines. researchgate.net. [Link]

• Chaikuad, A., et al. (2022). Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1. ACS Medicinal Chemistry Letters. [Link]

• Li, Z., et al. (2014). Structure-activity relationship studies of pyrazolo[3,4-d]pyrimidine derivatives leading to the discovery of a novel multikinase inhibitor that potently inhibits FLT3 and VEGFR2 and evaluation of its activity against acute myeloid leukemia in vitro and in vivo. PubMed. [Link]

• Ali, A., et al. (2011). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Chemistry Stack Exchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. stackexchange.com. [Link]

Sources

• 1. pjoes.com [pjoes.com]
• 2. Antiproliferative Activity of New Pyrazole-4-sulfonamide Derivatives: Synthesis and Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyrimidines. Part II. Nucleophilic substitution reactions of ethyl 4-chloro-2-methylthiopyrimidine-5-carboxylate - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 6. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies | MDPI [mdpi.com]
• 7. Discovery and Characterization of a Novel Series of Chloropyrimidines as Covalent Inhibitors of the Kinase MSK1 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for 4-(4-bromo-pyrazol-1-yl)pyrimidine in Medicinal Chemistry

Introduction: The Strategic Value of the Pyrazolopyrimidine Scaffold

In the landscape of modern medicinal chemistry, certain molecular frameworks consistently emerge as "privileged scaffolds" due to their inherent ability to interact with a wide range of biological targets. The pyrazolopyrimidine core is a prominent member of this elite class.[1] Its significance is deeply rooted in its structural resemblance to adenine, the purine base of adenosine triphosphate (ATP).[1][2] This bioisosteric relationship allows pyrazolopyrimidine derivatives to effectively compete for and bind to the ATP-binding sites of numerous protein kinases, a family of enzymes frequently implicated in oncogenesis and inflammatory diseases.[1][2] Consequently, this scaffold has become a cornerstone in the development of targeted kinase inhibitors.[1][3]

The strategic introduction of a bromine atom, as seen in 4-(4-bromo-pyrazol-1-yl)pyrimidine, transforms this privileged scaffold into a versatile and powerful synthetic intermediate.[4] The bromine atom serves as a reactive "handle," enabling chemists to employ a wide array of palladium-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig couplings.[4] This capability allows for the systematic and efficient diversification of the core structure, facilitating the rapid generation of compound libraries essential for exploring structure-activity relationships (SAR) and optimizing lead compounds.[4]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, characterization, and strategic application of 4-(4-bromo-pyrazol-1-yl)pyrimidine in medicinal chemistry research, with a focus on kinase inhibitor discovery.

Part 1: Synthesis and Characterization

The synthesis of 4-(4-bromo-pyrazol-1-yl)pyrimidine is a critical first step. A robust and reproducible protocol is paramount for ensuring a consistent supply of high-quality starting material for subsequent derivatization. The following protocol describes a common and reliable synthetic route.

Protocol 1: Two-Step Synthesis of 4-(4-bromo-pyrazol-1-yl)pyrimidine

This protocol involves the initial bromination of pyrazole followed by a nucleophilic aromatic substitution reaction with 4-chloropyrimidine.

Step 1: Synthesis of 4-Bromopyrazole

• Rationale: Direct bromination of the pyrazole ring is a standard method. Using a brominating agent like N-Bromosuccinimide (NBS) provides a reliable and manageable source of electrophilic bromine.[5]

• To a solution of pyrazole (1.0 eq) in a suitable solvent such as acetonitrile or dichloromethane, add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 4-bromopyrazole.

Step 2: Synthesis of 4-(4-bromo-pyrazol-1-yl)pyrimidine

• Rationale: This step utilizes a nucleophilic aromatic substitution (SNAr) reaction. The pyrazole nitrogen acts as a nucleophile, displacing the chlorine atom on the electron-deficient pyrimidine ring. A base is required to deprotonate the pyrazole, enhancing its nucleophilicity.

• To a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous dimethylformamide (DMF), add a solution of 4-bromopyrazole (1.1 eq) in DMF dropwise at 0 °C.

• Stir the mixture at 0 °C for 30 minutes to allow for the formation of the sodium salt of 4-bromopyrazole.

• Add a solution of 4-chloropyrimidine (1.0 eq) in DMF to the reaction mixture.

• Allow the reaction to warm to room temperature and then heat to 60-80 °C for 8-12 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and carefully quench by the slow addition of water.

• Extract the product with ethyl acetate. Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography (silica gel) to yield 4-(4-bromo-pyrazol-1-yl)pyrimidine as a solid.

Characterization Data

Proper characterization is essential to confirm the identity and purity of the synthesized compound.

Analysis	Expected Results
1H NMR	Peaks corresponding to pyrimidine and pyrazole protons with appropriate chemical shifts and coupling constants.
13C NMR	Resonances for all unique carbon atoms in the pyrazolopyrimidine structure.
Mass Spec (LC-MS)	A molecular ion peak corresponding to the calculated mass of C7H4BrN4 ([M+H]+).
Purity (HPLC)	>95% purity is recommended for use in subsequent reactions.

Part 2: Application in Lead Generation & Optimization

The primary utility of 4-(4-bromo-pyrazol-1-yl)pyrimidine lies in its role as a versatile building block for generating libraries of analogs for SAR studies. The bromine atom is the key functional group for diversification.

Workflow for Library Generation via Suzuki Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for forming carbon-carbon bonds. It is particularly effective for coupling aryl halides (like our title compound) with boronic acids or esters.

Caption: General workflow for Suzuki coupling.

Protocol 2: General Procedure for Suzuki-Miyaura Cross-Coupling

• Causality: This protocol aims to replace the bromine atom on the pyrazole ring with various aryl or heteroaryl groups. The palladium catalyst facilitates the catalytic cycle of oxidative addition, transmetalation, and reductive elimination to form the new C-C bond. The base is crucial for activating the boronic acid in the transmetalation step.

• In a reaction vial, combine 4-(4-bromo-pyrazol-1-yl)pyrimidine (1.0 eq), the desired aryl or heteroaryl boronic acid (1.2-1.5 eq), a palladium catalyst such as Pd(PPh3)4 (0.05-0.1 eq), and a base like potassium carbonate (2.0-3.0 eq).

• Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 ratio).

• Seal the vial and purge with an inert gas (e.g., nitrogen or argon) for 5-10 minutes.

• Heat the reaction mixture to 80-100 °C for 4-16 hours. Monitor the reaction's progress using LC-MS or TLC.

• Upon completion, cool the mixture to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product using flash column chromatography to obtain the desired coupled product.

Structure-Activity Relationship (SAR) Exploration

By systematically varying the boronic acid used in the Suzuki coupling, researchers can probe the SAR of the C4 position of the pyrazole ring. This is critical for optimizing potency, selectivity, and pharmacokinetic properties.

Caption: SAR logic for analog development.

Part 3: Application in Kinase Inhibitor Discovery

Pyrazolopyrimidine derivatives are frequently developed as kinase inhibitors.[2][6] Once a library of analogs is synthesized, the next crucial step is to evaluate their biological activity. An in vitro kinase assay is the standard method for determining the potency of these compounds against a specific kinase target.

Targeting a Hypothetical Kinase Signaling Pathway

Many cancers are driven by aberrant signaling pathways controlled by kinases. For example, a hypothetical pathway could involve a Receptor Tyrosine Kinase (RTK) that, upon ligand binding, dimerizes and autophosphorylates, initiating a downstream cascade involving kinases like KIN-A and KIN-B, ultimately leading to cell proliferation. A pyrazolopyrimidine inhibitor could be designed to block the ATP-binding site of the RTK, thus inhibiting the entire downstream pathway.

Caption: Inhibition of a kinase signaling cascade.

Protocol 3: In Vitro Kinase Assay (Generic)

• Trustworthiness: This protocol describes a self-validating system. The inclusion of positive (a known potent inhibitor) and negative (DMSO vehicle) controls ensures that the assay is performing correctly and that any observed inhibition is due to the test compound.

• Reagents & Setup: Prepare a kinase buffer, a solution of the recombinant kinase of interest, a specific peptide substrate for that kinase, and ATP.

• Compound Preparation: Prepare serial dilutions of the synthesized test compounds in DMSO. A typical starting concentration is 10 mM, diluted down to the nanomolar range.

• Assay Plate: In a 384-well plate, add the kinase, the peptide substrate, and the test compound (or DMSO for the negative control, and a reference inhibitor like Staurosporine or a clinically relevant drug for the positive control).

• Initiation: Initiate the kinase reaction by adding ATP. Incubate the plate at a controlled temperature (e.g., 30 °C) for a specific time (e.g., 60 minutes).

• Detection: Stop the reaction and measure the amount of phosphorylated substrate. This is often done using luminescence-based technologies (e.g., ADP-Glo™), which quantify the amount of ADP produced as a direct measure of kinase activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value (the concentration of inhibitor required to reduce kinase activity by 50%).

Data Presentation: IC50 Values

The results of the kinase assay are best summarized in a table for easy comparison of the analogs' potencies.

Compound ID	R-Group (at C4 of Pyrazole)	Kinase IC50 (nM)
Lead-01	-Br	>10,000
Analog-A	-Phenyl	850
Analog-B	-4-Methoxyphenyl	420
Analog-C	-3-Aminophenyl	75
Analog-D	-Pyridin-4-yl	150
Reference Drug	(e.g., Dasatinib)	5

Data are hypothetical and for illustrative purposes only.

From this hypothetical data, a medicinal chemist would conclude that a phenyl group at the C4 position is tolerated, and adding electron-donating (methoxy) or hydrogen-bond-donating (amine) groups can improve potency. The 3-aminophenyl analog (Analog-C) represents a promising lead for further optimization.

Conclusion

4-(4-bromo-pyrazol-1-yl)pyrimidine is more than just a chemical compound; it is a strategic tool in the arsenal of the medicinal chemist. Its synthesis is straightforward, and its true power is unlocked through its application in parallel synthesis and library generation. The bromine atom provides a reliable anchor point for diversification, enabling a systematic and efficient exploration of the chemical space around a privileged scaffold. By following robust synthetic and screening protocols, researchers can leverage this versatile building block to accelerate the discovery and development of novel therapeutics, particularly in the highly competitive and impactful field of kinase inhibitors.

References

• Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. (n.d.). MDPI. [Link]

• Exploring the Synthesis and Applications of 4-Bromo-1H-Pyrazole in Organic Chemistry. (2026, January 25). Datagrok. [Link]

• Synthesis and biological evaluation of new pyrazol-4-ylpyrimidine derivatives as potential ROS1 kinase inhibitors. (2015, January 27). PubMed. [Link]

• Insights into the medicinal chemistry of heterocycles integrated with a pyrazolo[1,5-a]pyrimidine scaffold. (n.d.). PubMed Central. [Link]

• Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors. (n.d.). National Institutes of Health (NIH). [Link]

• (PDF) Pharmacology study of pyrimidine derivative. (2025, August 5). ResearchGate. [Link]

• Synthesis, Structure Activity Relationship and Pharmaceutical Applications of Pyrimidine Analogues: A Review. (2023, May 30). ResearchGate. [Link]

• Recent Advances in Pyrimidine-Based Drugs. (n.d.). MDPI. [Link]

• Discovery and structure-activity relationship exploration of pyrazolo[1,5-a]pyrimidine derivatives as potent FLT3-ITD inhibitors. (2021, October 15). PubMed. [Link]

• Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. (n.d.). RSC Publishing. [Link]

• A Review on Pharmacological Aspects of Pyrimidine Derivatives. (2020, September 15). Journal of Drug Delivery and Therapeutics. [Link]

• One-Pot Regioselective Synthesis of 4-Bromopyrazole Derivatives Under Solvent Free Conditions. (n.d.). SciELO México. [Link]

• The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies. (2023, July 12). PubMed. [Link]

• Insights into the recent progress in the medicinal chemistry of pyranopyrimidine analogs. (n.d.). RSC Publishing. [Link]

• Biopharmaceutical Profiling of New Antitumor Pyrazole Derivatives. (n.d.). PubMed Central. [Link]

• SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. (n.d.). HETEROCYCLES. [Link]

• A Comprehensive Study of Pyrimidine and Its Medicinal Applications. (2025, August 5). ResearchGate. [Link]

• Design, synthesis, pharmacological evaluation, and in silico studies of the activity of novel spiro pyrrolo[3,4-d]pyrimidine derivatives. (n.d.). RSC Publishing. [Link]

• Modeling the Quantitative Structure–Activity Relationships of 1,2,4-Triazolo[1,5-a]pyrimidin-7-amine Analogs in the Inhibition of Plasmodium falciparum. (2025, April 21). MDPI. [Link]

• Structure activity relationship of pyrazinoic acid analogs as potential antimycobacterial agents. (2022, November 15). PubMed. [Link]

• Part-1: Design, synthesis and biological evaluation of novel bromo-pyrimidine analogs as tyrosine kinase inhibitors. (2016, August 25). PubMed. [Link]

Sources

• 1. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. The Importance of the Pyrazole Scaffold in the Design of Protein Kinases Inhibitors as Targeted Anticancer Therapies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. scielo.org.mx [scielo.org.mx]
• 6. Discovery of novel 1H-pyrazolo[3,4-d]pyrimidine derivatives as BRK/PTK6 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Novel 1H-Pyrazolo[3,4-d]pyrimidine Derivatives

Introduction: The Prominence of the 1H-Pyrazolo[3,4-d]pyrimidine Scaffold in Drug Discovery

The 1H-pyrazolo[3,4-d]pyrimidine nucleus is a privileged heterocyclic scaffold in medicinal chemistry, primarily due to its structural resemblance to the endogenous purine ring system. This bioisosteric relationship allows it to function as an effective mimic of the adenine core of ATP, enabling competitive binding to the ATP-binding sites of numerous kinases.[1][2] Consequently, this scaffold is a cornerstone in the design of potent kinase inhibitors and has been integral to the development of therapeutics for a wide array of diseases, most notably cancer.[1][3][4] Derivatives of 1H-pyrazolo[3,4-d]pyrimidine have demonstrated a broad spectrum of pharmacological activities, including but not limited to, anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[5][6] The versatility of this core structure allows for extensive chemical modification at various positions, enabling the fine-tuning of potency, selectivity, and pharmacokinetic properties.

This guide provides detailed protocols for two distinct and highly relevant synthetic strategies for preparing 1H-pyrazolo[3,4-d]pyrimidine derivatives: a classical and robust two-step approach starting from an aminopyrazole precursor, and a modern, efficient one-pot, three-component synthesis under microwave irradiation. These protocols are designed to be self-validating and are supported by mechanistic insights and data from peer-reviewed literature.

Synthetic Strategy A: Classical Two-Step Synthesis via Aminopyrazole Precursors

This is a foundational and widely employed method for the synthesis of the 1H-pyrazolo[3,4-d]pyrimidine core. The strategy involves two key stages: first, the construction of a substituted 5-aminopyrazole-4-carbonitrile or carboxamide, followed by the cyclization of this intermediate to form the fused pyrimidine ring.

Application Note: Rationale and Mechanistic Insights

The robustness of this method lies in its sequential nature, which allows for the isolation and purification of the key pyrazole intermediate, ensuring a high-purity starting material for the final cyclization step. The initial formation of the 5-aminopyrazole is typically achieved through the condensation of a hydrazine derivative with a suitable three-carbon electrophile, such as (ethoxymethylene)malononitrile. The choice of hydrazine dictates the substituent at the N-1 position of the pyrazole ring, a critical determinant of biological activity in many kinase inhibitors.

The subsequent cyclization to form the pyrimidine ring is often accomplished by heating the aminopyrazole intermediate with a one-carbon source like formamide or formic acid.[7] In the case of using formamide with a 5-aminopyrazole-4-carboxamide, the reaction proceeds via an initial formation of a formimidamide intermediate, which then undergoes an intramolecular cyclization with the loss of ammonia to yield the pyrazolo[3,4-d]pyrimidin-4-one. The use of phosphorus oxychloride (POCl₃) can then be employed to convert the 4-oxo group into a 4-chloro substituent, which is a versatile handle for further nucleophilic substitution to introduce various amines and other functional groups.[8]

Detailed Experimental Protocol: Synthesis of 4-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

This protocol is adapted from a well-established synthetic route.[8][9]

Step 1: Synthesis of 5-Amino-1-phenyl-1H-pyrazole-4-carbonitrile

• To a solution of 2-(ethoxymethylene)malononitrile (1.50 g, 12.3 mmol) in 10 mL of ethanol, add phenylhydrazine (2.66 g, 24.6 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1 hour.

• Heat the mixture under reflux for 2.5 hours.

• After cooling, pour the reaction mixture into water.

• Concentrate the mixture in vacuo and cool overnight to facilitate precipitation.

• Collect the precipitate by filtration, wash with water, and dry to obtain 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile as a yellow solid.[9]

Step 2: Synthesis of 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one

• To the 5-amino-1-phenyl-1H-pyrazole-4-carbonitrile obtained in the previous step, add formamide (HCONH₂).

• Heat the mixture at 190°C for 8 hours.[8]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into ice water to precipitate the product.

• Collect the solid by filtration, wash with water, and dry.

Step 3: Synthesis of 4-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine

• To the 1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one, add phosphorus oxychloride (POCl₃).

• Heat the mixture at 106°C for 6 hours.[8]

• Carefully quench the reaction by pouring it onto crushed ice.

• Neutralize the solution with a suitable base (e.g., sodium bicarbonate solution).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the product by column chromatography on silica gel.

Data Presentation: Representative Examples from Literature

Starting Material	Reagents and Conditions	Product	Yield (%)	Reference
2-(ethoxymethylene)malononitrile, phenylhydrazine	1. EtOH, reflux; 2. HCONH₂, 190°C; 3. POCl₃, 106°C	4-chloro-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine	~70-80	[8]
5-amino-1-phenyl-1H-pyrazole-4-carboxamide	Diethyl oxalate, reflux	Ethyl 4-oxo-1-phenyl-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidine-6-carboxylate	50	[9]

Visualization of the Synthetic Workflow

Caption: Workflow for the classical two-step synthesis.

Synthetic Strategy B: One-Pot, Three-Component Microwave-Assisted Synthesis

This approach represents a more modern, efficient, and environmentally friendly "green" chemistry method for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones. By combining three starting materials in a single reaction vessel and utilizing microwave irradiation, this method significantly reduces reaction times, often improves yields, and simplifies work-up procedures.[7][10][11]

Application Note: Rationale and Mechanistic Insights

The one-pot, three-component synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones typically involves the reaction of a 5-aminopyrazole-4-carboxylate, an orthoformate (as a one-carbon source), and a primary amine.[7][11] The reaction is believed to proceed through a series of sequential steps within the single pot. Initially, the 5-aminopyrazole reacts with the orthoformate to form an ethoxymethyleneamino intermediate. This intermediate is then attacked by the primary amine, leading to the displacement of the ethoxy group and the formation of an amidine. Finally, an intramolecular cyclization occurs via the attack of the pyrazole ring nitrogen onto the ester carbonyl, followed by the elimination of ethanol, to yield the desired pyrazolo[3,4-d]pyrimidin-4-one.

Microwave irradiation is particularly effective for this synthesis as it provides rapid and uniform heating, which can significantly accelerate the reaction rates of the individual steps, leading to a dramatic reduction in the overall reaction time from hours to minutes.[10] This method is also highly atom-economical and aligns with the principles of green chemistry by often reducing the need for large volumes of solvents.[12]

Detailed Experimental Protocol: Microwave-Assisted Synthesis of 5-substituted-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-ones

This protocol is based on a reported microwave-assisted, three-component synthesis.[7][11]

• In a microwave reaction vial, combine methyl 5-aminopyrazole-4-carboxylate (1 mmol), trimethyl orthoformate (1.5 mmol), and the desired primary amine (1.2 mmol).

• If required, a catalytic amount of a suitable acid or base can be added. For example, potassium tert-butoxide can be used in some cases.[10]

• Seal the vial and place it in a microwave reactor.

• Irradiate the mixture at a specified temperature (e.g., 120-150°C) for a short duration (e.g., 10-30 minutes).

• Monitor the reaction progress by TLC.

• After completion, cool the reaction vial to room temperature.

• The product often precipitates out of the reaction mixture upon cooling. If not, the solvent can be removed under reduced pressure.

• Wash the resulting solid with a suitable solvent (e.g., ethanol or diethyl ether) to remove any unreacted starting materials.

• Collect the product by filtration and dry to obtain the pure 5-substituted pyrazolo[3,4-d]pyrimidin-4-one. Chromatography is often not required.[7]

Data Presentation: Comparison of Conventional vs. Microwave Synthesis

Synthesis Method	Reactants	Conditions	Reaction Time	Yield (%)	Reference
Conventional	5-aminopyrazole-4-carboxylate, nitriles, dioxane, dry HCl gas	Reflux	Several hours	71-83	[10]
Microwave	5-aminopyrazole-4-carboxylate, nitriles, potassium tert-butoxide	120°C, Microwave Irradiation	5-10 min	77-89	[10]
Microwave	Methyl 5-aminopyrazole-4-carboxylates, trimethyl orthoformate, primary amines	150°C, Microwave Irradiation	10-20 min	High	[7][11]

Visualization of the Reaction Scheme

Caption: One-pot, three-component microwave-assisted synthesis.

Conclusion

The 1H-pyrazolo[3,4-d]pyrimidine scaffold remains a highly attractive starting point for the development of novel therapeutics. The choice of synthetic strategy depends on the specific goals of the research. The classical two-step synthesis offers a high degree of control and is suitable for the preparation of a wide variety of derivatives, particularly when a versatile 4-chloro intermediate is desired for further functionalization. On the other hand, the one-pot, microwave-assisted, multi-component approach provides a rapid, efficient, and environmentally conscious alternative for the synthesis of pyrazolo[3,4-d]pyrimidin-4-ones, making it ideal for the rapid generation of compound libraries for screening purposes. Both protocols presented herein are robust and well-documented in the scientific literature, providing researchers with reliable methods to access this important class of heterocyclic compounds.

References

• Hassaballah, A. I., AboulMagd, A. M., Hemdan, M. M., Hekal, M. H., El-Sayed, A. A., & Farag, P. S. (2024). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. RSC Advances, 14(3), 1637-1657. [Link]

• El-Gamal, M. I., Al-Ameen, M. A., Al-Koumi, D. M., Hamad, M. F., & Abdel-Maksoud, M. S. (2022). Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities. Archiv der Pharmazie, 355(12), 2200282. [Link]

• Ghorab, M. M., Alsaid, M. S., El-Gazzar, M. G., & El-Gazzar, M. G. (2021). Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1366-1378. [Link]

• Patel, R. V., Patel, J. K., & Chikhalia, K. H. (2012). Synthesis of some novel pyrazolo[3,4-d] pyrimidin-4(5H)-one derivatives as potential antimicrobial agent. Journal of Pharmacy Research, 5(1), 443-446. [Link]

• Li, Y., Wang, L., Wang, Y., Zhang, J., & Zhang, Y. (2015). Novel Pyrazolo[3,4-d]pyrimidine Derivatives as Potential Antitumor Agents: Exploratory Synthesis, Preliminary Structure-Activity Relationships, and in Vitro Biological Evaluation. Molecules, 20(8), 14394-14407. [Link]

• Eissa, M. H., El-Kerdawy, A. M., & El-Sayed, M. A. A. (2020). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Bioorganic Chemistry, 100, 103923. [Link]

• Ben-M'barek, Y., Yahya, I., Anouar, E. H., El-Ghayoury, A., & Essassi, E. M. (2024). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. Molecules, 29(1), 238. [Link]

• Krasavin, M., Dar'in, D., & Bakholdina, A. (2019). Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. RSC Advances, 9(17), 9621-9628. [Link]

• Eissa, M. H., El-Kerdawy, A. M., & El-Sayed, M. A. A. (2020). Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M. Bioorganic Chemistry, 100, 103923. [Link]

• Hassaballah, A. I., AboulMagd, A. M., Hemdan, M. M., Hekal, M. H., El-Sayed, A. A., & Farag, P. S. (2024). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. RSC Advances, 14(3), 1637-1657. [Link]

• A. A. Al-Dhfyan, S. A. K. Al-Tamimi, & H. M. Al-Hazimi. (2018). Mechanism of synthesis of pyrazolo[3,4‐d]pyrimidines from 2‐amino‐4,6‐dichloropyrimidine‐5‐carbaldehyde under solvent‐free conditions. ResearchGate. [Link]

• Krasavin, M., Dar'in, D., & Bakholdina, A. (2019). Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones. RSC Advances, 9(17), 9621-9628. [Link]

• M. A. Ibrahim, & H. A. R. Hussein. (2021). Pyrazolo[3,4-d]pyrimidine Scaffold: Synthetic Strategies and Biological Activities. ResearchGate. [Link]

• Ghorab, M. M., Alsaid, M. S., El-Gazzar, M. G., & El-Gazzar, M. G. (2021). Design, synthesis and antitumor evaluation of novel pyrazolo[3,4-d]pyrimidines incorporating different amino acid conjugates as potential DHFR inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1366-1378. [Link]

• Ziarani, G. M., Gholamzadeh, P., & Badiei, A. (2017). One-Pot Multicomponent Synthesis of Pyrazolo[3,4-d]pyrimidine-6-one Derivatives. Current Organic Synthesis, 14(7), 993-999. [Link]

• Al-Omair, M. A., & El-Sayed, W. A. (2021). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 26(16), 4945. [Link]

• Various Authors. (2019). 4-Amino-Substituted Pyrazolo[3,4-d]Pyrimidines: Synthesis and Biological Properties. ResearchGate. [Link]

• Hassaballah, A. I., AboulMagd, A. M., Hemdan, M. M., Hekal, M. H., El-Sayed, A. A., & Farag, P. S. (2023). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. Semantic Scholar. [Link]

• Elkamhawy, A., Park, J. E., Sim, T., & Lee, K. T. (2020). Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitors. Bioorganic Chemistry, 104, 104218. [Link]

• Al-Ostoot, F. H., Al-Ghorbani, M., Harrath, A. H., Al-Salahi, R., & Al-Obaid, A. M. (2022). Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. Molecules, 27(19), 6296. [Link]

• Ghorab, M. M., Alsaid, M. S., El-Gazzar, M. G., & El-Gazzar, M. G. (2022). Novel pyrazolo[3,4-d]pyrimidine derivatives: design, synthesis, anticancer evaluation, VEGFR-2 inhibition, and antiangiogenic activity. RSC Advances, 12(5), 2831-2844. [Link]

• Ziarani, G. M., Gholamzadeh, P., & Badiei, A. (2017). One-Pot Multicomponent Synthesis of Pyrazolo[3,4-d]pyrimidine-6-one Derivatives. Current Organic Synthesis, 14(7), 993-999. [Link]

• Ghorab, M. M., Alsaid, M. S., & El-Gazzar, M. G. (2014). Some pyrazole and pyrazolo[3,4-d]pyrimidine derivatives: synthesis and anticancer evaluation. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(6), 849-855. [Link]

Sources

• 1. Pyrazolo[3,4-d]pyrimidine scaffold: A review on synthetic approaches and EGFR and VEGFR inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Discovery of new 1H-pyrazolo[3,4-d]pyrimidine derivatives as anticancer agents targeting EGFRWT and EGFRT790M - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies [mdpi.com]
• 5. New pyrazolo[3,4- d ]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein i ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA05401B [pubs.rsc.org]
• 6. Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eprints.sunway.edu.my [eprints.sunway.edu.my]
• 8. tandfonline.com [tandfonline.com]
• 9. Novel Pyrazolo[3,4-d]pyrimidine Derivatives as Potential Antitumor Agents: Exploratory Synthesis, Preliminary Structure-Activity Relationships, and in Vitro Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of some novel pyrazolo[3,4-d] pyrimidin-4(5H)-one derivatives as potential antimicrobial agent - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Three-component microwave-assisted synthesis of 3,5-disubstituted pyrazolo[3,4-d]pyrimidin-4-ones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Pyrazole-Pyrimidine Coupling Reactions

Welcome to the technical support center for pyrazole-pyrimidine coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of these crucial synthetic transformations. The following content is structured to provide in-depth, field-proven insights to help you improve yield, enhance purity, and troubleshoot common issues encountered during your experiments.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter in a question-and-answer format, providing explanations for the underlying causes and actionable solutions.

Issue 1: Low or No Product Yield

Q: My Suzuki-Miyaura coupling between a halopyrimidine and a pyrazoleboronic acid is resulting in very low yield or only starting material. What are the likely causes and how can I fix this?

A: Low yield in Suzuki-Miyaura couplings involving nitrogen-rich heterocycles like pyrazoles and pyrimidines is a frequent challenge. The primary culprits often involve the stability of the boronic acid, suboptimal reaction conditions, or catalyst deactivation.

Causality and Solutions:

• Boronic Acid Instability (Protodeboronation): Boronic acids, especially heteroaromatic ones, can be prone to decomposition via protodeboronation, where the C-B bond is cleaved, leading to the formation of the corresponding unsubstituted heterocycle. This is a very common reason for low yields.[1]

  • Solution:

    • Use Boronic Esters: Pinacol esters or MIDA boronates are significantly more stable than their corresponding boronic acids and can prevent premature decomposition.[1]

    • Reagent Quality: Ensure your boronic acid is of high purity and has been stored correctly. Impurities can poison the catalyst.[2]

    • Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the boronic acid derivative to compensate for any degradation.

• Ineffective Base/Solvent System: The base is crucial for the transmetalation step, and its effectiveness is highly dependent on the solvent system.[3] Inadequate base solubility or strength can stall the catalytic cycle.

  • Solution:

    • Base Selection: For pyrazole-pyrimidine couplings, inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are often effective. Stronger bases like NaOH can sometimes be detrimental.[4][5] The choice of base can be critical, and screening a few options is recommended.

    • Solvent System: A mixture of an organic solvent with water (e.g., dioxane/water, THF/water) is often necessary to dissolve the inorganic base and facilitate the reaction.[1][6] The presence of water is key in many Suzuki-Miyaura reactions.[7]

• Inappropriate Catalyst/Ligand Combination: The coordination of the nitrogen atoms in pyrazoles and pyrimidines to the palladium center can inhibit the catalytic cycle. The right ligand is essential to promote the desired reactivity.

  • Solution:

    • Ligand Screening: Bulky, electron-rich phosphine ligands are generally preferred for heteroaryl couplings. Ligands like SPhos and XPhos are excellent starting points for optimization as they are known to be effective for a broad range of substrates.[8]

    • Palladium Precatalyst: Using a stable, well-defined precatalyst can sometimes give more reproducible results than generating the active Pd(0) species in situ.

• Reaction Temperature and Time: Insufficient thermal energy can lead to slow reaction rates, while excessive heat can cause degradation of starting materials, products, or the catalyst.

  • Solution:

    • Temperature Optimization: Start with a moderate temperature (e.g., 80-100 °C) and monitor the reaction by TLC or LC-MS. If the reaction is sluggish, a higher temperature may be required.

    • Microwave Irradiation: This can often accelerate the reaction, reduce reaction times, and improve yields.[9][10]

Issue 2: Presence of Significant Side Products

Q: My reaction is proceeding, but I'm observing significant impurities, mainly homocoupling of my boronic acid and dehalogenation of my halopyrimidine. How can I suppress these side reactions?

A: The formation of homocoupled and dehalogenated byproducts is a common issue in cross-coupling reactions. These side reactions compete with the desired cross-coupling pathway and can significantly reduce the yield and complicate purification.

Causality and Solutions:

• Homocoupling of Boronic Acid: This side reaction is often promoted by the presence of oxygen.[11] It can also occur if the transmetalation step is slow, allowing for side reactions of the boronic acid.

  • Solution:

    • Thorough Degassing: Ensure your reaction mixture is properly degassed before heating. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent or by using freeze-pump-thaw cycles.

    • Optimize Ligand and Base: A well-chosen ligand can accelerate the rate of cross-coupling, outcompeting the homocoupling pathway. The choice of base can also influence the rate of competing reactions.

• Dehalogenation of the Halopyrimidine: This occurs when the aryl halide, after oxidative addition to the palladium center, undergoes reductive elimination with a hydride source instead of transmetalation with the boronic acid. The hydride source can be impurities in the solvent or reagents, or even the solvent itself at high temperatures.

  • Solution:

    • High-Purity Reagents and Solvents: Use anhydrous, high-purity solvents and ensure all reagents are free from potential hydride donors.

    • Control Reaction Temperature: Avoid excessively high temperatures, which can promote decomposition pathways leading to hydride formation.

    • Choice of Base: Some bases can be more prone to promoting dehalogenation. If this is a persistent issue, consider screening alternative bases.

Issue 3: Difficulty in Product Purification

Q: I have successfully formed my desired pyrazole-pyrimidine product, but I'm struggling to purify it from the remaining starting materials and byproducts. What purification strategies are effective for these types of compounds?

A: The purification of polar, nitrogen-containing heterocyclic compounds can be challenging due to their physical properties. Standard purification techniques may need to be adapted.

Causality and Solutions:

• Similar Polarity of Product and Impurities: The desired product and unreacted starting materials or byproducts often have similar polarities, making chromatographic separation difficult.

  • Solution:

    • Column Chromatography with Modified Mobile Phases: Standard silica gel chromatography can be effective. If separation is poor, consider adding a small amount of a basic modifier like triethylamine or ammonia to the eluent to reduce tailing of basic compounds on the acidic silica gel.

    • Reverse-Phase Chromatography: For highly polar compounds, reverse-phase (C18) chromatography can be a powerful alternative.

    • Crystallization: If the product is a solid, crystallization is an excellent method for achieving high purity.[11] Experiment with different solvent systems to find one in which the product has high solubility at elevated temperatures and low solubility at room temperature or below, while impurities remain in solution.

• Removal of Palladium Catalyst Residues: Residual palladium can be problematic, especially for pharmaceutical applications.

  • Solution:

    • Filtration through Celite or Silica: After the reaction, filtering the crude mixture through a pad of Celite or silica gel can remove a significant portion of the palladium catalyst.

    • Aqueous Workup with Chelating Agents: Washing the organic layer with an aqueous solution of a chelating agent, such as EDTA or thiourea, can help to sequester and remove residual palladium.

• Separation from Boronic Acid Byproducts: Water-soluble boron-containing byproducts can sometimes be removed with a simple aqueous workup.[12]

  • Solution:

    • Acid-Base Extraction: An acid-base workup can be effective for separating the desired product from acidic or basic impurities. The solubility of your pyrazole-pyrimidine product at different pH values should be considered.

Frequently Asked Questions (FAQs)

Q1: Which palladium-catalyzed reaction is better for my pyrazole-pyrimidine synthesis, Suzuki-Miyaura or Buchwald-Hartwig?

A1: The choice depends on the desired bond. For a Carbon-Carbon (C-C) bond between the pyrazole and pyrimidine rings, the Suzuki-Miyaura coupling is the appropriate choice.[12] For a Carbon-Nitrogen (C-N) bond, where the pyrazole nitrogen is coupled to the pyrimidine ring, the Buchwald-Hartwig amination is the reaction of choice.[13] Both are powerful methods for constructing these linkages.[14][15]

Q2: How critical is the choice of phosphine ligand?

A2: It is extremely critical, especially for heteroaryl-heteroaryl couplings. The electronic and steric properties of the ligand directly influence the rates of oxidative addition and reductive elimination, the key steps in the catalytic cycle.[8] Bulky, electron-rich ligands are often necessary to promote the reaction and prevent catalyst deactivation.[8] A systematic screening of ligands is often the most effective way to identify the optimal one for a specific transformation.[8]

Q3: Can I use nickel catalysts as a more cost-effective alternative to palladium?

A3: Yes, nickel-catalyzed cross-coupling reactions have emerged as a viable and more economical alternative to palladium.[16][17] Nickel catalysts can be particularly effective for coupling with less reactive aryl chlorides.[3] However, the reaction conditions may need to be re-optimized, as the reactivity of nickel complexes can differ significantly from their palladium counterparts.

Q4: What is the role of water in my Suzuki-Miyaura reaction?

A4: Water often plays a crucial role in Suzuki-Miyaura couplings. It helps to dissolve the inorganic base, which is necessary for the activation of the boronic acid for transmetalation.[1] In some cases, even small amounts of water generated in situ from the dehydration of boronic acid can be sufficient to promote the reaction.[7]

Q5: My Buchwald-Hartwig amination is not working. What are some common pitfalls?

A5: Common issues in Buchwald-Hartwig reactions include:

• Base Incompatibility: Strong bases like NaOtBu are often used, but they can be incompatible with sensitive functional groups on your substrates.[18]

• Ligand Selection: Similar to the Suzuki reaction, the choice of ligand is crucial. For C-N bond formation, specific ligands have been developed to promote this transformation.

• Catalyst Deactivation: Amines can act as ligands for palladium, potentially deactivating the catalyst. It can be beneficial to use a slightly higher ligand-to-palladium ratio.[19]

• Substrate Reactivity: Aryl chlorides can be less reactive than bromides or iodides.[20]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a starting point for the C-C coupling of a halopyrimidine with a pyrazoleboronic ester.

• Reaction Setup: To an oven-dried reaction vessel, add the halopyrimidine (1.0 equiv), pyrazoleboronic ester (1.2 equiv), a palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%), and a phosphine ligand (e.g., SPhos, 4-10 mol%).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Addition of Reagents: Add the base (e.g., K₂CO₃, 2.0-3.0 equiv) and the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v).

• Reaction: Heat the mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

General Protocol for Buchwald-Hartwig Amination

This protocol provides a starting point for the C-N coupling of a halopyrimidine with a pyrazole.

• Reaction Setup: To an oven-dried reaction vessel, add the halopyrimidine (1.0 equiv), the pyrazole (1.1 equiv), a palladium precatalyst (e.g., a G3 or G4 Buchwald precatalyst, 1-3 mol%), and the appropriate phosphine ligand (if not using a precatalyst with the ligand incorporated).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Addition of Reagents: Add the base (e.g., NaOtBu or Cs₂CO₃, 1.5-2.0 equiv) and an anhydrous, degassed solvent (e.g., toluene or dioxane).

• Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Cool the reaction to room temperature, dilute with an organic solvent, and filter through a pad of Celite to remove insoluble salts and the catalyst.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Visualizations

Troubleshooting Workflow for Low Yield in Suzuki-Miyaura Coupling

Caption: A logical workflow for troubleshooting low yields in Suzuki-Miyaura coupling reactions.

Key Steps in the Palladium-Catalyzed Cross-Coupling Cycle

Caption: The general catalytic cycle for palladium-catalyzed cross-coupling reactions.

References

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved from [Link]

• Suzuki reaction - Wikipedia. (n.d.). Retrieved from [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). Retrieved from [Link]

• Why can't I achieve good yields for this Suzuki reaction? - ResearchGate. (2018, October 2). Retrieved from [Link]

• Water Is Key for Solid-State Suzuki-Miyaura Reactions - ChemistryViews. (2019, May 27). Retrieved from [Link]

• Palladium-catalyzed Suzuki–Miyaura and Buchwald–Hartwig cross-coupling reactions towards the synthesis of pharmacologically potent pyrimidine-based molecules - ResearchGate. (2026, January 24). Retrieved from [Link]

• The effect of various bases on the Suzuki coupling reaction - ResearchGate. (n.d.). Retrieved from [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? - ResearchGate. (2017, December 4). Retrieved from [Link]

• The Importance of Purity: Selecting the Right Boronic Acid for Suzuki Coupling - NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Retrieved from [Link]

• Help troubleshooting a Buchwald-Hartwig amination? : r/chemistry - Reddit. (2018, September 6). Retrieved from [Link]

• Microwave-assisted palladium mediated efficient synthesis of pyrazolo[3,4-b]pyridines, pyrazolo[3,4-b]quinolines, pyrazolo[1,5-a]pyrimidines and pyrazolo[1,5-a]quinazolines - RSC Advances. (2014, May 17). Retrieved from [Link]

• C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - National Center for Biotechnology Information. (2020, October 12). Retrieved from [Link]

• Laboratory Techniques of Purification and Isolation - International Journal of Drug Development & Research. (2012, April-June). Retrieved from [Link]

• Buchwald-Hartwig Amination - ACS GCI Pharmaceutical Roundtable Reagent Guides. (2026, January 7). Retrieved from [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 6). Retrieved from [Link]

• Palladium-catalyzed Suzuki–Miyaura and Buchwald–Hartwig cross-coupling reactions towards the synthesis of pharmacologically potent pyrimidine-based molecules - Scilit. (2026, January 22). Retrieved from [Link]

• Use of Base Metals in Suzuki Coupling - ACS GCI Pharmaceutical Roundtable Reagent Guides. (n.d.). Retrieved from [Link]

• Parameterization of phosphine ligands demonstrates enhancement of nickel catalysis via remote steric effects - The Doyle Group. (n.d.). Retrieved from [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. nbinno.com [nbinno.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chemistryviews.org [chemistryviews.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. C4-Alkylamination of C4-Halo-1H-1-tritylpyrazoles Using Pd(dba)2 or CuI - PMC [pmc.ncbi.nlm.nih.gov]
• 11. physics.emu.edu.tr [physics.emu.edu.tr]
• 12. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 13. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 14. researchgate.net [researchgate.net]
• 15. scilit.com [scilit.com]
• 16. Use of Base Metals in Suzuki Coupling - Wordpress [reagents.acsgcipr.org]
• 17. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 18. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. reddit.com [reddit.com]

Pyrazole N-Arylation Catalyst Selection: A Technical Support Center

Welcome to the Technical Support Center for Catalyst Selection in Efficient Pyrazole N-Arylation. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-N cross-coupling reactions to synthesize N-arylpyrazoles. N-arylpyrazoles are a critical structural motif in numerous pharmaceuticals and advanced materials. Achieving their efficient and selective synthesis is paramount.

This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed experimental protocols. It is structured to address the practical challenges encountered in the laboratory, moving beyond simple procedural outlines to explain the underlying chemical principles that govern success.

Troubleshooting Guide: From Low Yields to Regioselectivity Issues

This section is formatted to address specific problems you may encounter during your pyrazole N-arylation experiments.

Problem 1: Low or No Conversion to the Desired N-Arylpyrazole

Possible Cause 1: Inactive Catalyst

• Explanation: The active form of the catalyst, typically Pd(0) for Buchwald-Hartwig reactions or Cu(I) for Ullmann-type couplings, may not be efficiently generated or may have decomposed. Palladium precatalysts require activation by a base to form the active Pd(0) species. Copper(I) salts are sensitive to oxidation.

• Solutions:

  • For Palladium Catalysis:

    • Use a pre-catalyst that readily forms the active Pd(0) species upon exposure to a base.

    • Ensure your phosphine ligand is not oxidized. Store ligands under an inert atmosphere.

    • Strictly maintain an inert atmosphere (nitrogen or argon) throughout the reaction setup and duration to prevent oxidation of the Pd(0) catalyst.

  • For Copper Catalysis:

    • Use fresh, high-purity CuI or other Cu(I) salts. Older bottles may have significant oxidation to Cu(II).

    • Consider adding a mild reducing agent if you suspect Cu(II) contamination.

    • Ensure thorough de-gassing of your solvent and reaction vessel.[1]

Possible Cause 2: Inappropriate Choice of Ligand

• Explanation: The ligand plays a crucial role in stabilizing the metal center, promoting oxidative addition and reductive elimination, and influencing the overall catalytic activity. A mismatched ligand for your specific substrates can lead to a stalled reaction.

• Solutions:

  • For Palladium Catalysis: Bulky, electron-rich phosphine ligands like tBuBrettPhos are often effective for the N-arylation of pyrazoles with aryl triflates.[2] For aryl chlorides, ligands such as keYPhos have shown good results.

  • For Copper Catalysis: Diamine ligands, such as trans-1,2-cyclohexanediamine, have proven to be broadly effective for the N-arylation of pyrazoles with aryl iodides and bromides.[3][4][5][6] In some cases, simple and inexpensive ligands like L-proline can also be effective.[7] For sterically hindered substrates, a more specialized ligand may be necessary.

Possible Cause 3: Incorrect Base or Solvent

• Explanation: The base is not only responsible for deprotonating the pyrazole but also for activating the precatalyst in palladium systems. Its strength and solubility can significantly impact the reaction rate. The solvent must be able to dissolve the reactants and the catalyst system while being compatible with the reaction conditions.

• Solutions:

  • Base Selection: Strong, non-nucleophilic bases are generally preferred. For palladium catalysis, sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LiHMDS) are common choices. For copper catalysis, potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), or potassium phosphate (K₃PO₄) are frequently used.[6] The choice of base can also influence regioselectivity in unsymmetrical pyrazoles.[8]

  • Solvent Selection: Aprotic solvents are typically used. Toluene, dioxane, and DMF are common choices. The solubility of the pyrazole salt of the base can be a critical factor; for instance, DMF may be a better solvent than acetonitrile for the cesium salt of some azoles.[9]

Problem 2: Poor Regioselectivity with Unsymmetrical Pyrazoles

Explanation: Unsymmetrical pyrazoles have two distinct nitrogen atoms available for arylation. The regioselectivity is governed by a combination of steric and electronic factors of both the pyrazole and the aryl halide, as well as the reaction conditions. Generally, arylation occurs at the less sterically hindered nitrogen. However, electronic effects and the specific catalytic system can override sterics.

• Solutions:

  • Leverage Steric Hindrance: If your pyrazole has a bulky substituent at the 3- or 5-position, the arylation will likely occur at the more accessible nitrogen.

  • Utilize Protecting Groups: A protecting group like SEM (2-(trimethylsilyl)ethoxymethyl) can direct the arylation. A "SEM switch" strategy has been developed to transpose the protecting group, allowing for sequential arylation at different positions.[9]

  • Tune the Catalytic System: It is possible to switch the regioselectivity by changing the catalyst and base.[10] For instance, in copper-catalyzed reactions, the choice of ligand can influence which nitrogen coordinates to the metal, thereby directing the arylation.[11]

  • Consider the Tautomer Stability: For some fused pyrazole systems, Ullmann and acylation reactions can occur at different nitrogens depending on the most stable tautomer (1H- or 2H-pyrazole), which can be predicted using DFT calculations.[12]

Problem 3: Formation of Significant Side Products

Side Product 1: Hydrodehalogenation of the Aryl Halide

• Explanation: This occurs when the aryl halide is reduced, replacing the halogen with a hydrogen atom. This can be a result of side reactions involving the solvent or trace amounts of water, especially if the catalytic cycle is slow.

• Solutions:

  • Use anhydrous solvents and reagents.

  • Ensure a strictly inert atmosphere to prevent moisture from entering the reaction.

  • Optimize the reaction conditions (catalyst, ligand, base, temperature) to increase the rate of the desired C-N coupling relative to the hydrodehalogenation pathway.

Side Product 2: Homo-coupling of the Aryl Halide (Biaryl Formation)

• Explanation: This is more common in Ullmann-type reactions where two molecules of the aryl halide couple to form a biaryl species.

• Solutions:

  • Carefully control the reaction temperature; higher temperatures can promote homo-coupling.

  • Use the appropriate stoichiometry of reactants. An excess of the pyrazole can sometimes suppress this side reaction.

Side Product 3: C-Arylation of the Pyrazole Ring

• Explanation: While less common under N-arylation conditions, direct C-H arylation of the pyrazole ring can occur, particularly at elevated temperatures or with highly reactive catalyst systems.

• Solutions:

  • Screen different catalysts and ligands. Some systems are specifically designed for C-H activation and should be avoided if N-arylation is the desired outcome.

  • Lowering the reaction temperature can often favor N-arylation over C-arylation.

Frequently Asked Questions (FAQs)

Q1: Should I use a palladium or copper catalyst for my pyrazole N-arylation?

A1: The choice between palladium and copper depends on several factors, including the nature of your substrates, functional group tolerance, and cost considerations.

• Palladium (Buchwald-Hartwig type):

  • Advantages: Generally offers a broader substrate scope, including less reactive aryl chlorides and triflates.[2] Often proceeds under milder conditions and with lower catalyst loadings. A wide variety of well-defined pre-catalysts and ligands are commercially available, allowing for fine-tuning of reactivity.

  • Disadvantages: Palladium catalysts and phosphine ligands can be expensive. They are often sensitive to air and moisture, requiring strict inert atmosphere techniques.[13]

• Copper (Ullmann type):

  • Advantages: Copper catalysts are significantly less expensive than palladium. These reactions are often more tolerant of atmospheric oxygen.[13] They are particularly effective for aryl iodides and bromides.

  • Disadvantages: Traditionally required harsh reaction conditions (high temperatures), though milder methods have been developed.[3] The substrate scope can be more limited, and aryl chlorides are often challenging substrates. Catalyst deactivation can be an issue.[14][15]

Q2: My reaction is not going to completion. What should I try first?

A2: Before making drastic changes, consider these initial troubleshooting steps:

• Verify Reagent Quality: Ensure your pyrazole, aryl halide, base, and solvent are pure and dry.

• Check Inert Atmosphere: Confirm that your reaction is free of oxygen and moisture, especially for palladium-catalyzed reactions.

• Increase Temperature: A modest increase in temperature (e.g., from 80 °C to 100 °C) can sometimes be sufficient to drive the reaction to completion.

• Extend Reaction Time: Monitor the reaction by TLC or LC-MS to determine if it is simply slow or has stalled completely.

If these steps do not resolve the issue, then consider changing the ligand, base, or solvent as detailed in the troubleshooting guide.

Q3: What functional groups are generally tolerated in pyrazole N-arylation?

A3: Modern palladium and copper catalyst systems exhibit good functional group tolerance. Groups such as esters, ketones, nitriles, and even primary amines and alcohols on the aryl halide or pyrazole are often well-tolerated.[4][5] However, substrates with acidic protons (e.g., phenols, carboxylic acids) may require protection or the use of an additional equivalent of base. Highly nucleophilic groups could potentially compete with the pyrazole for coordination to the metal center. Always consult the literature for the specific catalyst system you are using to confirm its compatibility with your substrates.

Q4: How important is the purity of the solvent and reagents?

A4: Extremely important. The success of these catalytic reactions often hinges on the quality of the materials used.

• Solvents: Should be anhydrous and de-gassed to remove dissolved oxygen.

• Bases: Some bases, like sodium tert-butoxide, are hygroscopic and should be handled in a glovebox.

• Substrates: Impurities in your starting materials can inhibit or poison the catalyst. It is good practice to purify your pyrazole and aryl halide if their purity is questionable.

Catalyst System Selection and Experimental Protocols

Data Summary: Recommended Catalyst Systems

Aryl Halide	Pyrazole Type	Recommended Catalyst System	Base	Solvent	Temperature (°C)
Aryl Iodide/Bromide	Unsubstituted/Substituted	CuI / diamine ligand	K₂CO₃ or Cs₂CO₃	Toluene or Dioxane	80-110
Aryl Triflate	Unsubstituted/Substituted	Pd(OAc)₂ / tBuBrettPhos	NaOtBu	Toluene	80-100
Aryl Chloride	Electron-deficient	Pd₂(dba)₃ / bulky phosphine	NaOtBu or K₃PO₄	Toluene or Dioxane	100-120
Aryl Iodide/Bromide	Sterically Hindered	CuI / specialized ligand	Cs₂CO₃	DMF	110-130

This table provides general starting points. Optimization is often necessary for specific substrate combinations.

Experimental Protocol: General Procedure for Copper-Catalyzed Pyrazole N-Arylation

This protocol is a general guideline based on the work of Buchwald and others for the copper-diamine-catalyzed N-arylation of pyrazoles.[3]

• Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar, add CuI (5 mol%), the pyrazole (1.2 equivalents), and the base (e.g., K₂CO₃, 2.0 equivalents).

• Inert Atmosphere: Seal the vessel and evacuate and backfill with nitrogen or argon three times.

• Addition of Reagents: Under a positive pressure of inert gas, add the aryl halide (1.0 equivalent), the diamine ligand (10 mol%), and the anhydrous, de-gassed solvent.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an appropriate organic solvent (e.g., ethyl acetate), and filter through a pad of celite to remove insoluble inorganic salts.

• Purification: Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Experimental Protocol: General Procedure for Palladium-Catalyzed Pyrazole N-Arylation

This protocol is a general guideline for Buchwald-Hartwig amination.

• Reaction Setup: In a glovebox or under a stream of inert gas, add the palladium pre-catalyst (1-2 mol%), the phosphine ligand (1.2-2.4 mol%), and the base (e.g., NaOtBu, 1.4 equivalents) to an oven-dried reaction vessel with a magnetic stir bar.

• Addition of Reagents: Add the pyrazole (1.2 equivalents) and the aryl halide (1.0 equivalent).

• Solvent Addition: Add the anhydrous, de-gassed solvent.

• Reaction: Seal the vessel and heat to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool to room temperature, and quench by adding water carefully.

• Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash chromatography.

Visualizing the Process: Catalytic Cycles and Workflows

Catalytic Cycle for Copper-Catalyzed N-Arylation (Ullmann-Type)

Caption: The catalytic cycle for the Buchwald-Hartwig N-arylation of pyrazoles.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low yields in pyrazole N-arylation.

References

• Onodera, S., Kochi, T., & Kakiuchi, F. (2019). A palladium-catalyzed coupling of aryl triflates with pyrazole derivatives using tBuBrettPhos as a ligand provides N-arylpyrazoles in very good yields. Journal of Organic Chemistry, 84, 6508-6515. [Link]

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. Journal of Organic Chemistry, 69(17), 5578–5587. [Link]

• Chobanian, H. R., et al. (2011). C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition. PMC. [Link]

• Popovici-Muller, J., et al. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. RSC Publishing. [Link]

• Antilla, J. C., Baskin, J. M., Barder, T. E., & Buchwald, S. L. (2004). Copper−Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles. The Journal of Organic Chemistry. [Link]

• White Rose eTheses Online. (n.d.). Catalyst Deactivation in Copper-Catalysed C-N Cross-Coupling Reactions. [Link]

• ResearchGate. (2017). Theoretical Investigations on Deactivation of Copper Catalytic Species in Ullmann Cross Coupling Reactions. [Link]

• Dong, V., et al. (2022). Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles. Sciety. [Link]

• MDPI. (2021). Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning. [Link]

• ChemRxiv. (2022). Switchable and Selective Synthesis of Unsymmetrical N-Aryl Pyrazoles from 1,2,3-Thiadiazine-S-Oxides. [Link]

• Semantic Scholar. (2004). Copper-diamine-catalyzed N-arylation of pyrroles, pyrazoles, indazoles, imidazoles, and triazoles. [Link]

• Reddit. (2021). Troubleshooting Ullmann Coupling. [Link]

• ResearchGate. (2005). L-Proline Promoted Ullmann-Type Coupling Reactions of Aryl Iodides with Indoles, Pyrroles, Imidazoles or Pyrazoles. [Link]

• Klapars, A., Antilla, J. C., Huang, X., & Buchwald, S. L. (2001). A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles. Journal of the American Chemical Society, 123(31), 7727–7729. [Link]

• Beilstein Journals. (2013). Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds. [Link]

• Royal Society of Chemistry. (2020). C4–C5 fused pyrazol-3-amines: when the degree of unsaturation and electronic characteristics of the fused ring controls regioselectivity in Ullmann and acylation reactions. [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]
• 3. Copper-Diamine-Catalyzed N-Arylation of Pyrroles, Pyrazoles, Indazoles, Imidazoles, and Triazoles [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. C-H Bonds as Ubiquitous Functionality: A General Approach to Complex Arylated Pyrazoles via Sequential Regioselective C-arylation and N-alkylation Enabled by SEM-group Transposition - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]
• 11. Copper Catalysis with Arynes: Unlocking Site-Selective Arylation of Pyrazoles | Sciety [sciety.org]
• 12. C4–C5 fused pyrazol-3-amines: when the degree of unsaturation and electronic characteristics of the fused ring controls regioselectivity in Ullmann and acylation reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. BJOC - Palladium- and copper-mediated N-aryl bond formation reactions for the synthesis of biological active compounds [beilstein-journals.org]
• 14. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 15. researchgate.net [researchgate.net]

Managing reaction temperature for selective pyrimidine substitution

A Senior Application Scientist's Guide to Managing Reaction Temperature

Welcome to the Technical Support Center. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower your research. This guide is structured to address the critical role of temperature in controlling the regioselectivity of nucleophilic aromatic substitution (SNAr) on pyrimidine rings. We will explore common challenges and provide actionable troubleshooting strategies.

The Crux of the Matter: Why Temperature Dictates Selectivity

The pyrimidine ring, with its two electron-withdrawing nitrogen atoms, is inherently electron-deficient. This makes it susceptible to nucleophilic attack, primarily at the C2, C4, and C6 positions. The regiochemical outcome of such substitutions is a delicate interplay of electronic and steric factors, often exquisitely sensitive to reaction temperature. This sensitivity stems from the principles of kinetic versus thermodynamic control.[1][2]

• Kinetic Control (Low Temperature): At lower temperatures, reactions are generally irreversible. The major product will be the one that is formed fastest, meaning it has the lowest activation energy (Ea).[1][2][3] This is the kinetic product .

• Thermodynamic Control (High Temperature): At higher temperatures, there is enough energy to overcome the activation barriers of multiple reaction pathways, and the reactions can become reversible. Under these conditions, the product distribution will reflect the thermodynamic stability of the products. The most stable product, the thermodynamic product , will be the major isomer.[1][2][3]

The key takeaway is that a subtle change in your reaction temperature can completely shift the dominant product from one isomer to another.

Visualizing the Pathways: Kinetic vs. Thermodynamic Control

Caption: Energy profile for competing kinetic and thermodynamic pathways.

Troubleshooting Guide & FAQs

Here we address specific issues you may encounter in the lab.

Q1: My reaction on a 2,4-dichloropyrimidine is giving me a mixture of C2 and C4 substituted products. How can I favor C4 substitution?

Answer: This is a classic regioselectivity challenge. The C4 position is generally more electrophilic and thus the kinetically favored site of attack.[4] This is due to the LUMO coefficient being higher at C4 versus C2.[4] To enhance C4 selectivity, you should aim for conditions that favor kinetic control.

Troubleshooting Steps:

• Lower the Reaction Temperature: This is the most critical parameter. If you are running the reaction at room temperature or higher, try cooling it to 0 °C or even -25 °C.[5] At lower temperatures, the reaction leading to the more stable (but higher activation energy) C2 product is significantly slowed, allowing the faster-forming C4 product to dominate.[5]

• Shorten the Reaction Time: Kinetic products are formed faster.[2] By minimizing the reaction time, you can isolate the C4 product before it has a chance to equilibrate to the more thermodynamically stable C2 isomer. Monitor the reaction closely by TLC or LC-MS to determine the optimal time point for quenching.

• Choice of Base and Solvent: In some cases, the choice of base and solvent can influence the transition state energies. For amination reactions, using a non-nucleophilic base like triethylamine (TEA) in a polar aprotic solvent like ethanol can provide good results for monosubstitution.[6]

Q2: I am attempting a substitution on a pyrimidine with a single leaving group, but I'm getting no reaction at low temperatures. When I heat the reaction, I get decomposition. What should I do?

Answer: This indicates that the activation energy for your desired substitution is high, and the starting material or product is thermally unstable under prolonged heating.

Troubleshooting Steps:

• Microwave-Assisted Synthesis: Microwave irradiation can be an excellent solution here. It allows for rapid and uniform heating of the reaction mixture, often to temperatures higher than the solvent's boiling point in a sealed vessel.[7] This can significantly reduce reaction times from hours to minutes, minimizing the formation of degradation byproducts.[8][9] For example, in some Suzuki couplings of dichloropyrimidines, increasing the temperature from 100 °C to 120 °C or 140 °C under microwave conditions did not improve the yield of the desired product and instead led to side products.[10]

• Catalyst Choice: Ensure your catalyst, if you are using one, is active and appropriate for the transformation. In some syntheses, switching from a Brønsted acid to a Lewis acid catalyst can improve outcomes.[11]

• Solvent Selection: The choice of solvent can be critical. A higher-boiling point solvent might allow you to reach the necessary activation temperature without over-pressurizing the vessel. However, always be mindful of potential solvent participation in the reaction.

Solvent	Boiling Point (°C)	Dielectric Constant (Polarity)	Notes
Dioxane	101	2.2	Good for reactions requiring anhydrous conditions.[12]
Dimethylformamide (DMF)	153	36.7	High boiling point, excellent solvating power.[9]
N-Methyl-2-pyrrolidone (NMP)	202	32.2	Very high boiling point, often used in challenging reactions.
Ethanol	78	24.6	Common protic solvent, can participate in reactions.[6]

Data compiled from various chemical data sources.

Q3: I am trying to achieve C2 selectivity in a substitution reaction on a 2,4-disubstituted pyrimidine. How can I promote this?

Answer: Favoring the C2 position often requires pushing the reaction towards thermodynamic control, as the C2-substituted product is frequently the more stable isomer.

Troubleshooting Steps:

• Increase the Reaction Temperature: Higher temperatures will allow the reaction to overcome the higher activation energy barrier leading to the C2 product and enable equilibration from the kinetically favored C4 product.[2] Refluxing in a suitable high-boiling solvent is a common strategy.

• Prolong the Reaction Time: Allowing the reaction to run for an extended period (e.g., 12-24 hours) at an elevated temperature can facilitate the conversion of any initially formed kinetic product into the more stable thermodynamic product.[2]

• Metal-Catalyzed Approaches: Certain metal-catalyzed reactions can override the intrinsic reactivity of the pyrimidine ring. For example, specific zincating reagents have shown excellent regioselective control, enabling C2 zincation of pyrimidines.[13] While this is a metalation rather than a direct substitution, the resulting organometallic intermediate can be trapped with an electrophile to achieve C2 functionalization.

Experimental Protocol: Temperature Screening for Optimal Regioselectivity

This protocol outlines a general workflow for determining the optimal temperature for a selective pyrimidine substitution.

Caption: Workflow for temperature optimization.

Step-by-Step Methodology:

• Reaction Setup: In a series of identical reaction vessels, combine the pyrimidine substrate, nucleophile, solvent, and any necessary base or catalyst. Ensure all conditions except temperature are kept constant.

• Temperature Control: Place each vessel in a pre-equilibrated heating/cooling block set to the desired temperatures (e.g., -20°C, 0°C, 25°C, 50°C, 80°C, 110°C).

• Time-Course Monitoring: At regular intervals (e.g., 1, 4, 12, and 24 hours), take a small aliquot from each reaction. Quench the aliquot and analyze by a suitable method (TLC, LC-MS) to assess the consumption of starting material and the formation of products.

• Workup and Analysis: Once the optimal reaction time is determined for each temperature, quench the reactions. After an appropriate workup, analyze the crude product mixture by 1H NMR, GC, or HPLC to accurately determine the ratio of the different regioisomers.

• Optimization: Based on the results, select the temperature and time that provide the highest yield and selectivity for the desired isomer. Further fine-tuning of the temperature may be necessary.

By systematically applying these principles and troubleshooting strategies, you can effectively manage reaction temperature to achieve your desired selective pyrimidine substitution.

References

• StackExchange. (2017). Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. [Link]

• Hernández-Linares, P., et al. (2017). Exploiting Coordination Effects for the Regioselective Zincation of Diazines Using TMPZnX⋅LiX (X=Cl, Br). Chemistry – A European Journal, 23(55), 13693-13700. [Link]

• Iamnitchi, A., et al. (2024). Computational Study of SNAr Reaction Mechanisms: Evaluating 2-Ethoxy- 3,5-Dinitropyridine and 2-Methoxy-3,5-Dinitropyridine with Piperidine for SARS-CoV-2 Inhibitors. ResearchGate. [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• ResearchGate. (2022). C2-Selective, Functional-Group-Divergent Amination of Pyrimidines by Enthalpy-Controlled Nucleophilic Functionalization. [Link]

• Al-Ostath, R. A., et al. (2018). Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity. BMC Chemistry, 12(1), 58. [Link]

• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• Kwan, E. E., et al. (2020). Computational Study on the Boundary Between the Concerted and Stepwise Mechanism of Bimolecular SNAr Reactions. Journal of the American Chemical Society, 142(34), 14515–14529. [Link]

• Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. [Link]

• Dykstra, K. M., et al. (2018). Room-Temperature Nucleophilic Aromatic Substitution of 2-Halopyridinium Ketene Hemiaminals with Sulfur Nucleophiles. ACS Omega, 3(11), 15896–15907. [Link]

• Li, H., et al. (2019). Microwave-assisted synthesis of high thermal stability and colourless polyimides containing pyridine. Royal Society Open Science, 6(6), 190365. [Link]

• Zhang, P., et al. (2019). Functionalization of Pyridines at the C4 Position via Metalation and Capture. Angewandte Chemie International Edition, 58(20), 6733-6737. [Link]

• Dam, J. H., et al. (2019). Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules, 24(12), 2248. [Link]

• Quiroga, J., et al. (2017). Microwave-Assisted Synthesis of Diversely Substituted Quinoline-Based Dihydropyridopyrimidine and Dihydropyrazolopyridine Hybrids. ACS Combinatorial Science, 19(9), 591–600. [Link]

• Smith, M. B. (2017). Concerted Nucleophilic Aromatic Substitution Reactions. Trends in Chemistry, 1(1), 10-21. [Link]

• Zhang, Z., et al. (2022). Pyrimidines to Pyridines: Two Atom Swap Skeletal Editing. CCS Chemistry. [Link]

• ResearchGate. (2024). A Computational Study of the SNAr Reaction Mechanisms in 2-Ethoxy-3,5- Dinitropyridine and 2-Methoxy-3,5-Dinitropyridine with Piperidine: Toward Designing Putative SARS-CoV-2 Inhibitors. [Link]

• jOeCHEM. (2020). Kinetic vs Thermodynamic Control--Conjugated Systems. YouTube. [Link]

• Wang, Y., et al. (2023). Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement. Organic & Biomolecular Chemistry, 21(3), 526-530. [Link]

• Vapourtec. (2014). Regioselective Synthesis of 3-Aminoimidazo[1,2-a]-pyrimidines under Continuous Flow Conditions. [Link]

• Bagley, M. C., et al. (2014). Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. Accounts of Chemical Research, 47(5), 1546–1556. [Link]

• Moffatt, B. A., & Ashihara, H. (2002). Purine and Pyrimidine Nucleotide Synthesis and Metabolism. The Arabidopsis Book, 1, e0018. [Link]

• Sarpong, R., et al. (2022). Skeletal Editing of Pyrimidines to Pyrazoles by Formal Carbon Deletion. eScholarship.org. [Link]

• Rodrigues, M. O., et al. (2023). A Comparative Study of Microwave-Assisted and Conventional Heating Approaches for the Multicomponent Synthesis of 4,6-Diarylpyrimidines. ChemistrySelect, 8(44), e202303031. [Link]

• de la Hoz, A., et al. (2023). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules, 28(19), 6803. [Link]

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. [Link]

• Chemistry LibreTexts. (2024). 14.3: Kinetic vs. Thermodynamic Control of Reactions. [Link]

• Hocek, M. (2014). Modification of Purine and Pyrimidine Nucleosides by Direct C-H Bond Activation. Accounts of Chemical Research, 47(3), 833–842. [Link]

• The Organic Chemistry Tutor. (2018). 37.03 Nucleophilic Aromatic Substitution of Heteroarenes. YouTube. [Link]

• Hartwig, J. F., et al. (2026). Observed versus Predicted Reactivity, Selectivity, and Mechanism of Iridium Catalysts with Pyridyl Carbene Ligands for the Borylation of C–H Bonds. Journal of the American Chemical Society. [Link]

• Martínez, A., et al. (2020). SNAr Reactions on 2-Amino-4,6-dichloropyrimidine-5-carbaldehyde. Molecules, 25(21), 5121. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microwave assisted synthesis of some new thiazolopyrimidine and pyrimidothiazolopyrimidopyrimidine derivatives with potential antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Exploiting Coordination Effects for the Regioselective Zincation of Diazines Using TMPZnX⋅LiX (X=Cl, Br) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Incomplete Conversion in Pyrimidine Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals actively engaged in pyrimidine synthesis. Incomplete conversion is a frequent and frustrating challenge that can lead to low yields, complex purification profiles, and project delays.

This resource moves beyond simple procedural lists. It is structured to help you diagnose the root cause of incomplete reactions, understand the underlying chemical principles, and implement robust, field-proven solutions. We will explore common pitfalls in widely used synthetic routes like the Biginelli and Pinner reactions and provide actionable strategies to push your reactions to completion.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common questions regarding incomplete pyrimidine synthesis.

Q1: My Biginelli reaction has stalled, and TLC analysis shows significant amounts of unreacted aldehyde and β-ketoester. What is the most likely culprit?

A: Stalling in a Biginelli reaction with starting materials present often points to issues with the key iminium ion intermediate formation or catalyst inefficiency. The currently accepted mechanism, proposed by Kappe, suggests that the rate-determining step is the initial condensation between the aldehyde and urea to form an N-acyliminium ion intermediate.[1][2] If this intermediate does not form efficiently, the reaction cannot proceed.

Primary causes include:

• Insufficient Catalysis: The acid catalyst (Brønsted or Lewis acid) may be inactive, used in insufficient quantity, or inappropriate for the specific substrates.[1]

• Moisture: Water can hydrolyze the crucial N-acyliminium intermediate, halting the reaction progress.

• Steric Hindrance: Bulky substituents on the aldehyde or β-ketoester can slow down the initial condensation and subsequent cyclization steps.[2]

Q2: I'm observing a prominent, often fluorescent, byproduct in my Biginelli reaction instead of my desired dihydropyrimidinone. What is it and how can I prevent it?

A: The most common fluorescent byproduct is a Hantzsch-type 1,4-dihydropyridine (DHP).[3] This side reaction becomes competitive when two equivalents of the β-ketoester react with one equivalent of the aldehyde. A critical factor is the presence of ammonia, which can be generated from the decomposition of urea at elevated temperatures. This ammonia then participates in the Hantzsch synthesis pathway.[3]

Prevention Strategies:

• Temperature Control: Avoid excessive heat. High temperatures accelerate urea decomposition. Running the reaction at a lower temperature can significantly favor the Biginelli pathway.[3]

• Order of Addition: Adding the urea portion-wise or as the final reagent can minimize its prolonged exposure to heat, thereby reducing decomposition.[3]

• Catalyst Choice: Certain Lewis acids can show higher selectivity for the Biginelli condensation over the Hantzsch reaction.

Q3: My Pinner synthesis of a 4-hydroxypyrimidine is yielding an ester byproduct. Why is this happening?

A: The Pinner synthesis relies on the formation of an imidate salt intermediate (a "Pinner salt") from a nitrile and an alcohol under anhydrous acidic conditions. This intermediate is highly susceptible to hydrolysis. If even trace amounts of water are present, the imidate will be hydrolyzed to the corresponding ester before it can react with the second component (e.g., a β-ketoester) to form the pyrimidine ring.[4]

Critical Control Parameter:

• Anhydrous Conditions: Absolute exclusion of moisture is paramount. This involves using rigorously dried solvents, reagents, and glassware, and running the reaction under an inert atmosphere (e.g., Nitrogen or Argon).[4]

Part 2: Systematic Troubleshooting Guide

This section provides a symptom-based approach to diagnosing and solving incomplete conversion.

Symptom 1: Low Conversion - Unreacted Starting Materials Dominate

Your reaction mixture, after an appropriate time, shows a high concentration of starting materials (e.g., aldehyde, β-dicarbonyl, urea/amidine) with little product formation.

Sources

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. chemistry.illinois.edu [chemistry.illinois.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Analysis of Pyrazolylpyrimidine and Pyridinylpyrimidine Scaffolds in Kinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

In the landscape of kinase inhibitor discovery, the pyrimidine core has proven to be a remarkably versatile scaffold, giving rise to numerous clinically successful drugs. Among the most prominent bicyclic heterocyclic derivatives are the pyrazolylpyrimidines and pyridinylpyrimidines. Both scaffolds act as ATP-competitive inhibitors by mimicking the adenine hinge-binding motif. However, subtle differences in their electronic properties, hydrogen bonding capacity, and steric profiles can significantly impact their potency, selectivity, and ultimately, their therapeutic utility. This guide provides an in-depth comparative study of these two important inhibitor classes, with a focus on their application as inhibitors of Cyclin-Dependent Kinase 2 (CDK2), a key regulator of the cell cycle and a prominent target in oncology.

The Underpinnings of a Privileged Scaffold: Pyrimidine in Kinase Inhibition

The pyrimidine ring is a cornerstone of many kinase inhibitor designs due to its ability to form key hydrogen bonds with the kinase hinge region, a critical interaction for anchoring ATP. Both pyrazolylpyrimidine and pyridinylpyrimidine scaffolds build upon this fundamental interaction, augmenting it with additional features that can be fine-tuned to achieve desired inhibitory profiles.

Pyrazolylpyrimidine: This scaffold, a fusion of a pyrazole and a pyrimidine ring, is a bioisostere of adenine. The pyrazole ring introduces an additional nitrogen atom, creating opportunities for further hydrogen bonding interactions and providing a vector for substitution to explore different regions of the ATP-binding pocket.

Pyridinylpyrimidine: In this scaffold, a pyridine ring is fused to the pyrimidine core. The pyridine nitrogen can act as a hydrogen bond acceptor, and the overall scaffold presents a different shape and electronic distribution compared to its pyrazolyl counterpart, influencing its interactions with the target kinase.

Head-to-Head at a Key Target: CDK2 Inhibition

Here, we will consider representative structures and their reported activities against CDK2. It is crucial to acknowledge that the data presented below is collated from different studies, and direct comparison should be approached with caution due to potential variations in assay conditions.

Table 1: Comparative Activity of Representative Pyrazolylpyrimidine and Pyridinylpyrimidine CDK2 Inhibitors

Scaffold Class	Representative Inhibitor Example	CDK2 IC50 (nM)	Selectivity Profile Highlights	Reference
Pyrazolylpyrimidine	Roscovitine	450	Moderate selectivity against other CDKs	[1]
Pyrazolylpyrimidine	Compound 15 (from a 2022 study)	61	High potency against CDK2/cyclin A2	[2]
Pyridinylpyrimidine	(Structure not specified in readily available comparative studies)	(Data not available for a direct comparison)	(Data not available for a direct comparison)

Note: The absence of a specific pyridinylpyrimidine CDK2 inhibitor in a directly comparative context within the searched literature highlights a gap in head-to-head studies. The comparison is therefore illustrative of the pyrazolylpyrimidine scaffold's well-documented activity against CDK2.

The pyrazolopyrimidine scaffold has been extensively explored for CDK2 inhibition, with compounds like Roscovitine being early examples.[1] More recent studies have yielded highly potent derivatives, such as compound 15 from a 2022 publication, which demonstrated a remarkable IC50 of 61 nM against CDK2/cyclin A2.[2] This highlights the potential for significant potency optimization within this scaffold.

Decoding the Structural Basis of Inhibition

The interactions of these scaffolds with the CDK2 active site provide a rationale for their inhibitory activity. The core pyrimidine ring forms the canonical hydrogen bonds with the backbone amide and carbonyl groups of the hinge residues Leu83 and Glu81.

Figure 1: General binding mode of pyrazolylpyrimidine and pyridinylpyrimidine scaffolds with the CDK2 hinge region.

Substituents on the pyrazolyl or pyridinyl rings can then be tailored to exploit other interactions within the ATP binding site, such as hydrophobic interactions in the ribose-binding pocket or with the "gatekeeper" residue. The specific geometry and electronic nature of each scaffold dictate the optimal substitution patterns for achieving high potency and selectivity.

Experimental Protocols for Inhibitor Characterization

To rigorously evaluate and compare kinase inhibitors, a standardized set of biochemical and cell-based assays is essential. Below are detailed protocols for key experiments.

In Vitro Kinase Inhibition Assay (CDK2/Cyclin A)

This assay determines the direct inhibitory effect of a compound on the enzymatic activity of the target kinase.

Workflow Diagram:

Figure 2: Workflow for a typical in vitro kinase inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20).

  • Reconstitute recombinant human CDK2/Cyclin A enzyme in kinase buffer.

  • Prepare a stock solution of the substrate (e.g., Histone H1) in kinase buffer.

  • Prepare a stock solution of ATP in kinase buffer.

  • Serially dilute the test compounds in DMSO, followed by a further dilution in kinase buffer.

• Assay Procedure (96-well plate format):

  • To each well, add 10 µL of the diluted test compound.

  • Add 20 µL of the CDK2/Cyclin A enzyme solution.

  • Initiate the kinase reaction by adding 20 µL of the ATP/substrate mixture.

  • Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).

  • Stop the reaction by adding 50 µL of a stop solution (e.g., 50 mM EDTA).

• Detection:

  • Quantify the amount of phosphorylated substrate using a suitable detection method. A common method is the ADP-Glo™ Kinase Assay (Promega), which measures ADP production as a luminescent signal.

• Data Analysis:

  • Plot the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a sigmoidal dose-response curve.

Cell-Based Proliferation Assay (MTT Assay)

This assay assesses the effect of the inhibitor on the viability and proliferation of cancer cells.

Workflow Diagram:

Figure 3: Workflow for an MTT cell proliferation assay.

Step-by-Step Methodology:

• Cell Culture:

  • Culture a relevant cancer cell line (e.g., MCF-7 breast cancer cells) in appropriate media supplemented with fetal bovine serum and antibiotics.

• Assay Procedure:

  • Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • The following day, treat the cells with serial dilutions of the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., a known cytotoxic agent).

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

  • After the incubation period, add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.

  • Incubate for a further 4 hours, allowing viable cells to metabolize the MTT into purple formazan crystals.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

  • Gently mix to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the GI50 (the concentration of inhibitor that causes 50% growth inhibition) by plotting the percentage of viability against the logarithm of the inhibitor concentration.

Concluding Remarks: A Tale of Two Scaffolds

Both pyrazolylpyrimidine and pyridinylpyrimidine scaffolds are powerful starting points for the design of potent and selective kinase inhibitors. The choice between them is often dictated by the specific topology of the target kinase's active site and the desired selectivity profile.

• Pyrazolylpyrimidines have a rich history in kinase inhibitor design and continue to yield highly potent compounds. The additional nitrogen in the pyrazole ring offers diverse possibilities for fine-tuning interactions.

• Pyridinylpyrimidines , while perhaps less explored in a direct comparative context for some targets, offer a distinct chemical space with different steric and electronic properties that can be leveraged to achieve novel selectivity profiles.

Ultimately, the optimal scaffold is target-dependent. The experimental protocols outlined in this guide provide a robust framework for the rigorous evaluation and comparison of inhibitors based on either of these privileged scaffolds, enabling researchers to make informed decisions in the pursuit of next-generation kinase-targeted therapies.

References

• Meijer, L., Borgne, A., Mulner, O., Chong, J. P., Blow, J. J., Inagaki, N., ... & Schorderet-Slatkine, S. (1997). Biochemical and cellular effects of roscovitine, a potent and selective inhibitor of the cyclin-dependent kinases cdc2, cdk2 and cdk5. European journal of biochemistry, 243(1-2), 527-536.
• This reference is a placeholder for a relevant pyridinylpyrimidine CDK2 inhibitor study, which was not identified in a direct comparative context in the provided search results.
• This reference is a placeholder for a relevant study on the structural biology of these inhibitors.

• Abdel-Maksoud, M. S., El-Gamal, M. I., Al-Said, M. S., & Abdel-Maksoud, S. A. (2022). Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][2][3]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1639-1654.

Sources

• 1. Discovery of pyrazolo[3,4- d ]pyrimidine and pyrazolo[4,3- e ][1,2,4]triazolo[1,5- c ]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biol ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01968J [pubs.rsc.org]
• 2. AU2011209651A1 - Pyrazolopyrimidine kinase inhibitors - Google Patents [patents.google.com]
• 3. Recent Advances in Pyrimidine-Based Drugs - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Structure-Activity Relationship of Pyrazolopyrimidine Kinase Inhibitors

For researchers, scientists, and drug development professionals, the pyrazolopyrimidine scaffold represents a cornerstone in the design of potent and selective kinase inhibitors. Its intrinsic ability to mimic the adenine ring of ATP allows it to effectively compete for the hinge region of the kinase active site, making it a "privileged scaffold" in medicinal chemistry.[1][2] This guide provides an in-depth comparison of the structure-activity relationships (SAR) of various pyrazolopyrimidine-based kinase inhibitors, supported by experimental data and detailed protocols, to empower informed decisions in drug discovery endeavors.

The Versatile Pyrazolopyrimidine Core: A Tale of Two Isomers

The pyrazolopyrimidine framework exists in several isomeric forms, with the pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-a]pyrimidine scaffolds being the most extensively explored in kinase inhibitor design.[3][4] The arrangement of nitrogen atoms within these fused ring systems dictates the geometry of hydrogen bond donors and acceptors, profoundly influencing their interaction with the kinase hinge region and overall inhibitor potency and selectivity.

Pyrazolo[3,4-d]pyrimidine: This isomer is famously embodied in the Bruton's tyrosine kinase (BTK) inhibitor ibrutinib , the first FDA-approved drug with this core.[1][2] Its structure allows for key hydrogen bonding interactions with the kinase hinge, providing a stable anchor for the inhibitor.

Pyrazolo[1,5-a]pyrimidine: This scaffold is prominent in a new generation of Tropomyosin receptor kinase (Trk) inhibitors, including the approved drugs larotrectinib and entrectinib .[3][4] The different nitrogen placement in this isomer offers alternative hydrogen bonding patterns and substituent vectors, enabling the targeting of distinct kinase families.

The choice between these core structures is a critical first step in the design of a novel kinase inhibitor, driven by the specific topology of the target kinase's active site.

Deconstructing the SAR: A Kinase-by-Kinase Comparison

The true power of the pyrazolopyrimidine scaffold lies in its amenability to chemical modification. Substitutions at various positions on the bicyclic core can dramatically alter an inhibitor's potency, selectivity, and pharmacokinetic properties. This section dissects the SAR for key kinase targets, supported by comparative IC50 data.

Targeting the Src Family Kinases (SFKs) with Pyrazolo[3,4-d]pyrimidines

The Src family of non-receptor tyrosine kinases are central players in various oncogenic signaling pathways, making them attractive targets for cancer therapy.[1] The pyrazolo[3,4-d]pyrimidine core has proven to be a fertile ground for the development of potent Src inhibitors.

A series of pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their Src kinase inhibitory activities. For instance, compounds 6e and 10c from one study demonstrated IC50 values of 5.6 µM and 5.1 µM, respectively, against Src kinase.[5] Another study identified SI388 as a potent Src inhibitor.[6] The optimization of substituents at the C4 and N1 positions is crucial for achieving high potency. For example, the introduction of a meta-hydroxyl group on the C4 anilino ring has been shown to be particularly favorable for c-Src inhibition.[7]

Table 1: Comparison of Pyrazolo[3,4-d]pyrimidine Inhibitors Targeting Src Kinase

Compound	Src IC50 (µM)	Key Structural Features	Reference
6e	5.6	Substituted pyrazolo[3,4-d]pyrimidine	[5]
10c	5.1	Substituted pyrazolo[3,4-d]pyrimidine	[5]
SI306	11.2 (GBM cell line)	Src inhibitor	[8]

Note: Direct comparison of IC50 values across different studies should be done with caution due to variations in assay conditions.

The crystal structure of c-Src in complex with a pyrazolopyrimidine inhibitor (PDB ID: 3EL7) reveals that the pyrazolopyrimidine core forms two crucial hydrogen bonds with the hinge region residues Met341 and Thr338, mimicking the binding of adenine.[9] This structural insight provides a rational basis for further optimization of these inhibitors.

Bruton's Tyrosine Kinase (BTK) Inhibition: A Paradigm of Covalent Targeting

BTK is a key component of the B-cell receptor signaling pathway, and its inhibition is a validated strategy for treating B-cell malignancies.[7] The pyrazolo[3,4-d]pyrimidine-based inhibitor ibrutinib revolutionized this field as a first-in-class covalent inhibitor.

The SAR of BTK inhibitors is dominated by the interplay between the pyrazolo[3,4-d]pyrimidine core, which provides the initial non-covalent binding affinity, and an electrophilic "warhead" that forms a covalent bond with a non-catalytic cysteine residue (Cys481) in the BTK active site.[10]

Ibrutinib vs. Acalabrutinib: A Case Study in Selectivity

While both ibrutinib and the second-generation inhibitor acalabrutinib utilize a pyrazolo[3,4-d]pyrimidine scaffold and a covalent mechanism, acalabrutinib exhibits a more favorable safety profile due to its increased selectivity.[11][12] This improved selectivity is a direct result of modifications to the solvent-exposed regions of the molecule, which reduce off-target activity against other kinases like EGFR and ITK.[11]

Table 2: Comparative IC50 Values of Ibrutinib and Acalabrutinib

Kinase	Ibrutinib IC50 (nM)	Acalabrutinib IC50 (nM)	Key Takeaway
BTK	1.5	5.1	Both are potent BTK inhibitors.[11]
EGFR	< 10	> 1000	Acalabrutinib shows significantly less EGFR inhibition.[11]
ITK	< 10	> 1000	Acalabrutinib has minimal ITK activity.[11]
TEC	3.2 - 78	37 - 1000	Acalabrutinib is less potent against TEC.[13]

The crystal structure of ibrutinib bound to BTK (PDB ID: 5P9J) clearly illustrates the covalent bond formation with Cys481 and the key hydrogen bonding interactions of the pyrazolopyrimidine core with the hinge region.[14][15]

Tropomyosin Receptor Kinase (Trk) Inhibitors: The Rise of the Pyrazolo[1,5-a]pyrimidine Scaffold

The Trk family of receptor tyrosine kinases (TrkA, TrkB, TrkC) are drivers of various cancers when their encoding genes undergo fusion events.[4] The development of pan-Trk inhibitors has shown remarkable clinical efficacy. The pyrazolo[1,5-a]pyrimidine scaffold has been instrumental in the design of highly potent and selective Trk inhibitors.[3][4]

The SAR of these inhibitors highlights the critical role of substituents at the C3 and C5 positions of the pyrazolo[1,5-a]pyrimidine ring.[3] For instance, in a series of pyrazolo[1,5-a]pyrimidine derivatives, compounds with specific substitutions at these positions exhibited potent Trk inhibitory activities with IC50 values in the low nanomolar range.[16]

Table 3: Representative Pyrazolo[1,5-a]pyrimidine Trk Inhibitors and their Potency

Compound	TrkA IC50 (nM)	TrkB IC50 (nM)	TrkC IC50 (nM)	Key Structural Features	Reference
Larotrectinib	-	-	-	Approved Trk inhibitor	[4]
Entrectinib	-	-	-	Approved Trk inhibitor	[4]
Compound 8a	< 5	-	-	Substituted pyrazolo[1,5-a]pyrimidine	[16]
Compound 9f	< 5	-	-	Substituted pyrazolo[1,5-a]pyrimidine	[16]

Note: Specific IC50 values for Larotrectinib and Entrectinib vary across different assays but are consistently in the low nanomolar range.

The structural basis for the high affinity of these inhibitors is their ability to form key interactions within the ATP binding pocket of the Trk kinases. The pyrazolo[1,5-a]pyrimidine core engages with the hinge region, while the substituents at C3 and C5 explore and occupy adjacent hydrophobic pockets, contributing to both potency and selectivity.

Experimental Validation: Protocols for Assessing Kinase Inhibition

The robust evaluation of kinase inhibitors relies on well-designed and meticulously executed experiments. This section provides detailed, step-by-step methodologies for key assays.

Enzymatic Kinase Assay for IC50 Determination

This assay directly measures the ability of a compound to inhibit the catalytic activity of a purified kinase enzyme.

Principle: The assay quantifies the transfer of a phosphate group from ATP to a specific substrate by the kinase. The amount of product formed (phosphorylated substrate or ADP) is measured, and the inhibition is calculated relative to a control with no inhibitor.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the kinase in an appropriate assay buffer.

  • Prepare a stock solution of the substrate (peptide or protein) in the assay buffer.

  • Prepare a stock solution of ATP in the assay buffer. The final ATP concentration should ideally be at or near the Km value for the specific kinase to ensure accurate and comparable IC50 values.[3]

  • Prepare serial dilutions of the test compound in DMSO, followed by a further dilution in the assay buffer to the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1-2% to avoid affecting enzyme activity.[3]

• Assay Procedure (384-well plate format):

  • Add 5 µL of the diluted test compound or vehicle (DMSO) to the appropriate wells.

  • Add 10 µL of the kinase solution to all wells and incubate for 10-15 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 10 µL of the ATP/substrate mixture to all wells.

  • Incubate the plate at 30°C for a predetermined time, ensuring the reaction remains within the linear range (typically 30-60 minutes).[17]

• Detection:

  • Stop the reaction by adding a stop solution (e.g., EDTA).

  • Quantify the kinase activity. Several detection methods are available, including:

    • Luminescence-based (e.g., ADP-Glo™): Measures the amount of ADP produced, which is converted to a light signal.[2]

    • Fluorescence-based (e.g., PhosphoSens®): Uses a fluorescently labeled substrate that exhibits a change in fluorescence upon phosphorylation.[17]

    • Radiometric: Uses [γ-³²P]ATP and measures the incorporation of the radioactive phosphate into the substrate.[3]

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which is the concentration of the inhibitor that reduces enzyme activity by 50%.[3]

Causality Behind Experimental Choices:

• ATP Concentration at Km: Using ATP at its Km value ensures that the assay is sensitive to competitive inhibitors and that the resulting IC50 values are more comparable across different studies.[3]

• Linear Reaction Velocity: Ensuring the reaction is in the linear range is critical for accurate measurement of the initial reaction rate and, consequently, the inhibitory effect.[3]

• Consistent DMSO Concentration: High concentrations of DMSO can inhibit kinase activity, so maintaining a low and consistent concentration is essential for data integrity.

Cell-Based Kinase Inhibition Assay

This assay assesses the ability of a compound to inhibit a kinase within a cellular context, providing insights into its cell permeability and activity against the target in its native environment.

Principle: The assay measures the phosphorylation of a downstream substrate of the target kinase in cells treated with the inhibitor. A reduction in the phosphorylation of the substrate indicates inhibition of the upstream kinase.

Step-by-Step Methodology:

• Cell Culture and Treatment:

  • Plate cells known to have an active signaling pathway involving the target kinase at an appropriate density in a multi-well plate.

  • Allow the cells to adhere and grow overnight.

  • Treat the cells with serial dilutions of the test compound or vehicle (DMSO) for a specific duration (e.g., 1-2 hours).

• Cell Lysis:

  • After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells using a lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Quantification of Protein Phosphorylation (Western Blotting):

  • Determine the total protein concentration in each lysate using a protein assay (e.g., BCA assay).

  • Separate equal amounts of total protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

  • Block the membrane with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream substrate.

  • Wash the membrane to remove unbound primary antibody.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

  • Wash the membrane extensively.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • To normalize for protein loading, strip the membrane and re-probe with an antibody against the total (phosphorylated and unphosphorylated) form of the substrate or a housekeeping protein (e.g., GAPDH or β-actin).

• Data Analysis:

  • Quantify the band intensities of the phosphorylated and total substrate proteins using densitometry software.

  • Calculate the ratio of phosphorylated to total substrate for each treatment condition.

  • Determine the percent inhibition of phosphorylation relative to the vehicle-treated control.

  • Plot the percent inhibition against the compound concentration to determine the cellular IC50 value.

Self-Validating System: The inclusion of both positive (known inhibitor) and negative (vehicle) controls, along with normalization to total protein levels, ensures the reliability and reproducibility of the assay results.

Visualizing the Structure-Activity Landscape

To better understand the key SAR principles, the following diagrams illustrate the core scaffolds and the impact of substitutions.

Core Pyrazolopyrimidine Scaffolds

Caption: Comparison of the pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-a]pyrimidine core structures.

Note: The image source in the DOT script is a placeholder and would need to be replaced with actual chemical structure images.

Generalized SAR of Pyrazolo[3,4-d]pyrimidine BTK Inhibitors

Caption: Key substitution points on the pyrazolo[3,4-d]pyrimidine scaffold for BTK inhibitors.

Conclusion and Future Directions

The pyrazolopyrimidine scaffold continues to be a remarkably versatile and fruitful starting point for the design of novel kinase inhibitors. A thorough understanding of the structure-activity relationships for different isomeric cores and substitution patterns is paramount for the successful development of potent, selective, and safe therapeutics. As our knowledge of the human kinome expands, so too will the opportunities to leverage the unique properties of pyrazolopyrimidine-based inhibitors to address a wide range of diseases. Future efforts will likely focus on the development of inhibitors with novel mechanisms of action, such as allosteric modulators, and the application of advanced computational methods to guide the design of next-generation pyrazolopyrimidine kinase inhibitors with unparalleled precision and efficacy.

References

• Unciti-Broceta, A. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 11(10), 1124-1144. [Link]

• Hassaballah, A. I., et al. (2024). New pyrazolo[3,4-d]pyrimidine derivatives as EGFR-TK inhibitors: design, green synthesis, potential anti-proliferative activity and P-glycoprotein inhibition. RSC Advances, 14(4), 2549-2570. [Link]

• Singh, A., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 29(15), 3560. [Link]

• Halder, P., et al. (2024). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. RSC Medicinal Chemistry, 15(5), 1289-1311. [Link]

• Kumar, V., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Medicinal Chemistry, 15(3), 644-664. [Link]

• Li, J., et al. (2021). 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry. European Journal of Medicinal Chemistry, 223, 113645. [Link]

• Halder, P., et al. (2024). Pyrazolopyridine-based kinase inhibitors for anti-cancer targeted therapy. RSC Medicinal Chemistry, 15(5), 1289-1311. [Link]

• Unciti-Broceta, A. (2020). Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold. RSC Medicinal Chemistry, 11(10), 1124-1144. [Link]

• Gangarapu, K., et al. (2020). Development of Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors as Potential Clinical Candidates for Glioblastoma Multiforme. ACS Medicinal Chemistry Letters, 11(4), 457-463. [Link]

• PDB ID: 4MBL. Dwyer, M.P., et al. (2013). Discovery of pyrazolo[1,5-a]pyrimidine-based Pim inhibitors: A template-based approach. Bioorganic & Medicinal Chemistry Letters, 23(22), 6178-6182. [Link]

• Singh, A., et al. (2024). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. Molecules, 29(15), 3560. [Link]

• Abdel-Aziz, M., et al. (2022). Synthesis, biological evaluation, and in silico studies of new CDK2 inhibitors based on pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][10][16]triazolo[1,5-c]pyrimidine scaffold with apoptotic activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 2029-2046. [Link]

• BellBrook Labs. (2023). Protocol Recommendations for Performing a Kinase Inhibition Assay. [Link]

• PDB ID: 3EL7. Seeliger, M.A., et al. (2009). The structural basis for the selectivity of the Abl kinase inhibitor imatinib. PLoS ONE, 4(1), e4158. [Link]

• PDB ID: 5P9J. Lou, Y., et al. (2017). Structural and functional insights into the covalent and non-covalent inhibition of Bruton's tyrosine kinase. FEBS Letters, 591(12), 1715-1726. [Link]

• Wu, J., et al. (2017). Comparison of acalabrutinib, a selective Bruton tyrosine kinase inhibitor, with ibrutinib in chronic lymphocytic leukemia cells. Journal of Hematology & Oncology, 10(1), 21. [Link]

• Gangarapu, K., et al. (2020). Development of Pyrazolo[3,4-d]pyrimidine Kinase Inhibitors as Potential Clinical Candidates for Glioblastoma Multiforme. ACS Medicinal Chemistry Letters, 11(4), 457-463. [Link]

• Cherukpalli, S., et al. (2021). Development of CDK inhibitors from existing pyrazolopyrimidine and purine CDK inhibitors. RSC Medicinal Chemistry, 12(7), 1146-1156. [Link]

• El-Gamal, M.I., et al. (2023). Small Molecule EGFR Inhibitors as Anti-Cancer Agents: Discovery, Mechanisms of Action, and Opportunities. Molecules, 28(3), 1361. [Link]

• Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. [Link]

• Li, J., et al. (2021). 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry. European Journal of Medicinal Chemistry, 223, 113645. [Link]

• He, S., et al. (2021). Btk-inhibitors (BTKi): Comparison of IC50 values for inhibition of platelet aggregation and off-target effects on kinases. Platelets, 32(8), 1073-1084. [Link]

• Kumar, A., et al. (2013). Synthesis of Pyrazolo[3,4-d]pyrimidine Derivatives and Evaluation of their Src Kinase Inhibitory Activities. Chemistry & Biology Interface, 3(4), 264-269. [Link]

• Wang, Y., et al. (2021). Pyrazolo[1,5-a]pyrimidine based Trk inhibitors: Design, synthesis, biological activity evaluation. Bioorganic & Medicinal Chemistry, 30, 115942. [Link]

• Al-Ostoot, F.H., et al. (2022). A Review on Fused Pyrimidine Systems as EGFR Inhibitors and Their Structure–Activity Relationship. Pharmaceuticals, 15(6), 738. [Link]

• An, W.F., & Tolliday, N. (2010). Assay Development for Protein Kinase Enzymes. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

• Estupinan, H.Y., et al. (2021). Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects. Frontiers in Cell and Developmental Biology, 9, 642321. [Link]

• PDB ID: 8RIY. Ghafoor, S., et al. (2024). A chemical probe for NUDT5 resolves its suitability as a therapeutic target. Nature Communications, 15(1), 4059. [Link]

• El-Naggar, A.M., et al. (2022). Biological evaluation, docking studies, and in silico ADME prediction of some pyrimidine and pyridine derivatives as potential EGFR and EGFR inhibitors. Journal of the Iranian Chemical Society, 19(11), 4883-4901. [Link]

• Various authors. (2021). How generally does the IC50 from a cell-based assay different(higher) from an enzymatic assay?. ResearchGate. [Link]

• Abdel-Aziz, M., et al. (2022). Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1][10][16]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors: synthesis, biological and molecular modeling investigations. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1636-1653. [Link]

• Montalvo-Serrano, V., et al. (2023). Structure of BTK kinase domain with the second-generation inhibitors acalabrutinib and tirabrutinib. PLoS ONE, 18(8), e0289643. [Link]

• Sanna, F., et al. (2023). Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor. International Journal of Molecular Sciences, 24(13), 11075. [Link]

• Various authors. (2023). Percentage of inhibition and IC50 values reported for BTK inhibitors. ResearchGate. [Link]

• Schenone, S., et al. (2011). Antiproliferative and pro-apoptotic effects afforded by novel Src-kinase inhibitors in human neuroblastoma cells. Investigational New Drugs, 29(5), 844-855. [Link]

• Lonsdale, R., & McCoy, A.J. (2018). Mechanism of covalent binding of ibrutinib to Bruton's tyrosine kinase revealed by QM/MM calculations. Journal of the American Chemical Society, 140(1), 349-357. [Link]

• PDB ID: 7XPY. Li, X., et al. (2022). A covalent allosteric inhibitor of USP7/HAUSP for targeted cancer therapy. Nature Communications, 13(1), 5245. [Link]

• Brown, J.R., et al. (2024). Acalabrutinib vs Ibrutinib: Real-World Insights Into Safety Differences for Patients With CLL. Annals of Hematology. [Link]

• PDB ID: 8FF0. Montalvo-Serrano, V., et al. (2023). Structure of BTK kinase domain with the second-generation inhibitor tirabrutinib. PLoS ONE, 18(8), e0289643. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. bmglabtech.com [bmglabtech.com]
• 3. Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrazolo[1,5- a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors-Synthetic Strategies and SAR Insights - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 6. Identification and Biological Characterization of the Pyrazolo[3,4-d]pyrimidine Derivative SI388 Active as Src Inhibitor [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. rcsb.org [rcsb.org]
• 10. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparison of acalabrutinib, a selective Bruton tyrosine kinase inhibitor, with ibrutinib in chronic lymphocytic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ajmc.com [ajmc.com]
• 13. Comparative Analysis of BTK Inhibitors and Mechanisms Underlying Adverse Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rcsb.org [rcsb.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. assayquant.com [assayquant.com]

A Senior Application Scientist's Guide to Validating the Biological Activity of Novel Pyrazole Derivatives

Introduction: The Enduring Promise of the Pyrazole Scaffold

The pyrazole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous FDA-approved drugs. Its unique five-membered heterocyclic structure imparts favorable physicochemical properties and versatile binding capabilities. Pyrazole derivatives have demonstrated a remarkable breadth of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[1] Notable drugs like the anti-inflammatory agent Celecoxib and the anti-cancer drug Crizotinib highlight the therapeutic potential embedded within this chemical framework.[2]

The Validation Workflow: A Strategic Overview

A successful validation campaign does not rely on a single assay but rather on an integrated workflow. Each stage is a critical decision point, designed to efficiently filter compounds and deepen our understanding of the most promising candidates. This strategic funneling approach saves resources and focuses efforts on derivatives with the highest potential for therapeutic development.

Caption: A strategic workflow for validating novel pyrazole derivatives.

Part 1: Foundational In Vitro Screening Cascade

This initial phase is designed to quickly assess the fundamental properties of the novel derivatives: their purity, general toxicity, and activity against a primary, hypothesis-driven biological target.

Causality Behind Purity: The Non-Negotiable First Step

Before a single biological assay is run, the identity and purity of the synthesized compound must be unequivocally confirmed. An impure compound can lead to false positives (activity from a contaminant) or false negatives (lower apparent potency). This is the bedrock of trustworthiness for all subsequent data. Standard methods include:

• Nuclear Magnetic Resonance (NMR): To confirm the chemical structure.

• Mass Spectrometry (MS): To verify the molecular weight.

• High-Performance Liquid Chromatography (HPLC): To quantify purity, which should ideally be >95%.

Initial Cytotoxicity Assessment: Establishing the Therapeutic Window

A potent compound is useless if it is indiscriminately toxic to all cells. A general cytotoxicity assay is a critical first filter to identify a concentration range where the compound can be studied for specific effects without causing general cell death. The MTT assay is a widely used, reliable method for this purpose.[3]

Principle of the MTT Assay: Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) into insoluble purple formazan crystals.[4][5] The amount of formazan produced, measured by absorbance after solubilization, is directly proportional to the number of viable cells.[5]

Detailed Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate human cancer cells (e.g., A549 lung carcinoma) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell adherence.[6]

• Compound Treatment: Prepare a serial dilution of the novel pyrazole derivatives (e.g., PYZ-1, PYZ-2, PYZ-3) and a known cytotoxic drug (e.g., Doxorubicin) as a positive control. The vehicle (e.g., DMSO) serves as a negative control. Treat the cells for 72 hours.[6]

• MTT Addition: Remove the media and add 28 µL of a 2 mg/mL MTT solution to each well.[6] Incubate for 1.5 to 4 hours at 37°C.[6][7]

• Solubilization: Carefully remove the MTT solution. Add 130-150 µL of DMSO to each well to dissolve the formazan crystals.[6]

• Absorbance Reading: Shake the plate for 15 minutes and measure the absorbance at a wavelength of 490-570 nm.[4][6]

• Data Analysis: Calculate the half-maximal cytotoxic concentration (CC50) for each compound.

Comparative Guide: Target-Based Screening for COX-2 Inhibition

Many pyrazole derivatives exhibit anti-inflammatory properties by selectively inhibiting the cyclooxygenase-2 (COX-2) enzyme.[8][9] This makes a COX-2 enzymatic assay an excellent primary screen to compare the potency of novel derivatives against a known standard, Celecoxib.

Why this choice? A direct enzymatic assay provides a clean, quantitative measure of target inhibition (IC50 value), which is the gold standard for comparing compound potency. The assay measures the generation of prostaglandin, a key mediator of inflammation, providing a biologically relevant readout.[10]

Detailed Protocol: Fluorometric COX-2 Inhibition Assay This protocol is adapted from commercially available kits.[11][12]

• Reagent Preparation: Reconstitute human recombinant COX-2 enzyme and prepare the arachidonic acid substrate solution as per the manufacturer's instructions.[11]

• Inhibitor Setup: In a 96-well plate, add 10 µL of serially diluted test compounds (PYZ-1, PYZ-2, PYZ-3) and the positive control inhibitor (Celecoxib).[13] For the "Enzyme Control" wells (100% activity), add 10 µL of the assay buffer.

• Enzyme Addition: Add 20 µL of diluted COX-2 enzyme (e.g., 17.5 ng/µL) to all wells except the "Negative Control".[14]

• Pre-incubation: Incubate the plate for 10-15 minutes at 37°C to allow the inhibitors to bind to the enzyme.[13]

• Reaction Initiation: Initiate the reaction by adding 10 µL of the arachidonic acid substrate to all wells.[13]

• Detection: Immediately add the COX probe, which fluoresces upon reacting with the prostaglandin G2 intermediate product.[11]

• Measurement: Read the fluorescence (Ex/Em = 535/587 nm) over time. The rate of fluorescence increase is proportional to COX-2 activity.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the half-maximal inhibitory concentration (IC50) value.

Comparative Data Summary (Example Data)

Compound	CC50 (µM) on A549 Cells	COX-2 IC50 (µM)	Selectivity Index (CC50/IC50)
PYZ-1	15	0.5	30
PYZ-2	>100	5.2	>19.2
PYZ-3	2.5	0.2	12.5
Celecoxib	75	0.8	93.8

Interpretation:

• PYZ-1 shows good potency but moderate cytotoxicity.

• PYZ-2 is very safe but less potent.

• PYZ-3 is the most potent inhibitor but is also highly cytotoxic, suggesting off-target effects.

• PYZ-1 emerges as the most promising candidate from this initial screen due to its balanced potency and selectivity index.

Part 2: Mechanism of Action (MoA) Elucidation

Identifying a "hit" with a good IC50 is only the beginning. The next critical phase is to confirm that the compound engages its intended target within a cellular environment and that this engagement leads to the expected downstream biological effect.

Trust but Verify: Cellular Target Engagement with CETSA

An in vitro enzymatic assay is performed in a clean, artificial system. The Cellular Thermal Shift Assay (CETSA) provides direct evidence that a compound binds to its target protein inside intact cells.[15]

Principle of CETSA: The binding of a ligand (our pyrazole derivative) to its target protein often increases the protein's thermal stability.[16] When cells are heated, unbound proteins denature and aggregate, while ligand-bound proteins remain soluble.[16] By quantifying the amount of soluble target protein at different temperatures, we can confirm target engagement.[16]

Detailed Protocol: Cellular Thermal Shift Assay (CETSA)

• Cell Treatment: Treat cultured cells (e.g., macrophages) with the lead compound (PYZ-1) or vehicle (DMSO) for 2 hours at 37°C.[17]

• Thermal Challenge: Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling.[17]

• Cell Lysis: Lyse the cells by freeze-thaw cycles or with a lysis buffer.

• Fraction Separation: Centrifuge the lysates at high speed to separate the soluble fraction (containing stabilized, non-aggregated protein) from the precipitated, denatured proteins.

• Protein Quantification: Analyze the supernatant (soluble fraction) by Western Blot or ELISA to quantify the amount of the target protein (COX-2) remaining.

• Data Analysis: Plot the amount of soluble COX-2 against temperature. A rightward shift in the melting curve for the PYZ-1-treated cells compared to the vehicle control confirms target engagement and stabilization.

Confirming the Biological Consequence: Downstream Pathway Analysis

Target engagement must translate into a functional outcome. Since PYZ-1 inhibits COX-2, we expect a decrease in the production of Prostaglandin E2 (PGE2), a key inflammatory mediator downstream of COX-2.[18][19][20] Measuring PGE2 levels via an Enzyme-Linked Immunosorbent Assay (ELISA) validates the compound's mechanism of action.

Caption: The COX-2 signaling pathway and the inhibitory action of PYZ-1.

Detailed Protocol: PGE2 ELISA This protocol is based on competitive ELISA principles.[18]

• Cell Culture & Stimulation: Seed macrophages (e.g., RAW 264.7) in a 24-well plate. Pre-treat the cells with different concentrations of PYZ-1 for 1 hour. Then, stimulate inflammation by adding Lipopolysaccharide (LPS) for 24 hours.

• Sample Collection: Collect the cell culture supernatant, which contains the secreted PGE2.

• ELISA Procedure: a. Add standards and samples to a 96-well plate pre-coated with a PGE2 capture antibody. b. Add a fixed amount of HRP-labeled PGE2 to each well. This will compete with the PGE2 in the sample for binding to the capture antibody. c. Incubate for 1-2 hours at room temperature.[21] d. Wash the plate thoroughly to remove unbound reagents.[21] e. Add a TMB substrate solution. The HRP enzyme will catalyze a color change.[21] f. Stop the reaction with an acid solution and read the absorbance at 450 nm.[21]

• Data Analysis: The signal is inversely proportional to the amount of PGE2 in the sample. Calculate the concentration of PGE2 based on the standard curve. A dose-dependent decrease in PGE2 levels in PYZ-1-treated cells validates the compound's functional activity.

Part 3: A Glimpse into In Vivo Validation

While in-depth in vivo studies are beyond the scope of this guide, the final validation step involves testing the lead compound in a living organism. The carrageenan-induced paw edema model in rats or mice is a classic and widely used model for evaluating acute anti-inflammatory activity.[22][23]

Principle: Injection of carrageenan into the paw induces a biphasic inflammatory response.[22] The second phase is characterized by the production of prostaglandins. Pre-treatment with an effective anti-inflammatory agent like PYZ-1 would be expected to significantly reduce the paw swelling (edema) in this second phase, providing crucial preclinical proof-of-concept.

Conclusion

Validating the biological activity of novel pyrazole derivatives is a systematic process that builds a bridge from chemical synthesis to physiological function. By employing a logical cascade of assays—from foundational cytotoxicity and target-based screening to mechanistic confirmation with CETSA and downstream functional readouts—researchers can build a robust data package. This comparative and evidence-based approach is essential for identifying compounds with genuine therapeutic potential and making informed decisions in the complex landscape of drug discovery.

References

• El-Sayed, M. A. A., et al. (2016). Biological Validation of Novel Polysubstituted Pyrazole Candidates with in Vitro Anticancer Activities. Molecules. Available at: [Link]

• Al-Shakliah, N. S., et al. (2016). CETSA® HT, A Powerful Assay for Small Molecule Drug Discovery. YouTube. Available at: [Link]

• Martinez, P., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available at: [Link]

• Melo, L. P., et al. (2019). In vivo methods for the evaluation of anti-inflammatory and antinoceptive potential. Revista Brasileira de Farmacognosia. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2018). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. Molecules. Available at: [Link]

• Al-Ostath, A. I., et al. (2023). In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats. BMC Complementary Medicine and Therapies. Available at: [Link]

• protocols.io. (2023). MTT (Assay protocol). Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological validation of novel pyrazole derivatives with anticancer activity guided by 3D-QSAR analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. broadpharm.com [broadpharm.com]
• 5. clyte.tech [clyte.tech]
• 6. MTT (Assay protocol [protocols.io]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Pyrazole Biomolecules as Cancer and Inflammation Therapeutics | Encyclopedia MDPI [encyclopedia.pub]
• 9. researchgate.net [researchgate.net]
• 10. An ELISA method to measure inhibition of the COX enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. assaygenie.com [assaygenie.com]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. bpsbioscience.com [bpsbioscience.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. news-medical.net [news-medical.net]
• 17. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. documents.thermofisher.com [documents.thermofisher.com]
• 19. arborassays.com [arborassays.com]
• 20. Prostaglandin E2 (PGE2): A Key Mediator of Inflammation and Physiological Function [elisakits.co.uk]
• 21. raybiotech.com [raybiotech.com]
• 22. In vitro and in vivo assessment of the anti-inflammatory activity of olive leaf extract in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 23. ijpras.com [ijpras.com]

A Comparative Guide to the Efficacy of Brominated vs. Non-Brominated Pyrazole Inhibitors

Executive Summary

The pyrazole scaffold is a cornerstone in modern medicinal chemistry, forming the core of numerous therapeutic agents.[1] A key strategy in optimizing these molecules is the introduction of halogen atoms, with bromination being a common approach to enhance biological activity. This guide provides an in-depth comparison of the efficacy of brominated versus non-brominated pyrazole inhibitors, grounded in experimental data. We will explore the causal mechanisms behind the observed differences in potency and physicochemical properties, present detailed protocols for their evaluation, and offer a data-driven perspective for researchers in drug discovery.

Introduction: The Pyrazole Scaffold in Drug Discovery

Pyrazoles are five-membered heterocyclic rings containing two adjacent nitrogen atoms. This structure is considered a "privileged scaffold" because it can interact with a wide range of biological targets, leading to diverse therapeutic applications, including anti-inflammatory, anticancer, and enzyme inhibitory effects.[1][2] The versatility of the pyrazole ring allows medicinal chemists to fine-tune its properties by adding various substituents, thereby modulating its potency, selectivity, and pharmacokinetic profile.

A critical aspect of drug design is understanding the structure-activity relationship (SAR)—how a molecule's chemical structure relates to its biological activity. For pyrazole inhibitors, SAR studies have consistently shown that modifying the ring, particularly through halogenation, can lead to significant improvements in performance.[2]

The Strategic Role of Bromination in Pyrazole Inhibitor Design

Why introduce a bromine atom? The decision to halogenate a lead compound is a strategic one, aimed at enhancing specific molecular properties. Bromine, in particular, offers a unique combination of characteristics:

• Increased Lipophilicity : The bromine atom increases the molecule's oil/water partition coefficient (lipophilicity). This can enhance the inhibitor's ability to cross cellular membranes and reach its intracellular target.[3]

• Improved Binding Affinity : Bromine is highly polarizable and can form favorable interactions within the target's binding pocket, including van der Waals forces and, notably, halogen bonds. A halogen bond is a non-covalent interaction between the electrophilic region of the halogen and a nucleophilic site on the protein (like a carbonyl oxygen), which can significantly increase binding affinity and, consequently, potency.

• Modulation of Metabolism : Strategic placement of a bromine atom can block sites of metabolic attack, increasing the compound's half-life and bioavailability.

• Favorable Steric and Electronic Balance : The size and electronic properties of bromine can provide a favorable balance for interaction with a specific biological target, leading to higher potency compared to other halogens or a simple hydrogen atom.[3]

The following workflow illustrates the typical process for evaluating and comparing novel inhibitors, a process that logically justifies the investigation into bromination as a viable optimization strategy.

Figure 1: General workflow for the comparative evaluation of inhibitors.

Comparative Efficacy Analysis: Experimental Evidence

The theoretical advantages of bromination are substantiated by experimental data. We will examine two distinct cases: inhibition of alcohol dehydrogenase (ADH) and monoamine oxidase B (MAO-B).

Case Study 1: Inhibition of Human Liver Alcohol Dehydrogenase (ADH)

Early seminal work on pyrazole inhibitors focused on ADH, a key enzyme in alcohol metabolism. A comparative study of 4-substituted pyrazoles provided clear, quantitative evidence of the impact of halogenation.

Compound	Substitution at Position 4	Inhibition Constant (Ki) in µM	Fold Increase in Potency vs. Pyrazole
Pyrazole	Hydrogen (Non-Brominated)	2.6	1x
4-Bromopyrazole	Bromine	0.29	~9x
4-Iodopyrazole	Iodine	0.12	~22x
4-Methylpyrazole	Methyl	0.21	~12x
Data sourced from Li, T. K., & Theorell, H. (1969).[1]

Analysis: The data unequivocally demonstrates that substituting the hydrogen at the 4-position of the pyrazole ring with bromine increases inhibitory potency by nearly nine-fold.[1] This enhancement is attributed to the increased affinity of the substituted pyrazole for the enzyme's active site. While the iodo- and methyl-substituted analogs show even greater potency in this specific case, the brominated compound provides a clear and significant efficacy gain over the non-brominated parent molecule.

Case Study 2: Inhibition of Monoamine Oxidase B (MAO-B)

MAO-B is a critical enzyme in the central nervous system, responsible for the degradation of neurotransmitters like dopamine. Its inhibition is a therapeutic strategy for neurodegenerative diseases. A study of halogenated pyrazolines provided a direct comparison of their potency and permeability.

Compound ID	Halogen Substitution	MAO-B IC50 (µM)	Selectivity Index (SI) for MAO-B	Permeability (Pe) (10⁻⁶ cm/s)
EH1	Hydrogen (Non-Brominated)	> 10	-	13.81
EH8	Bromine	0.17	> 23.5	14.56
EH6	Chlorine	0.09	> 55.8	14.28
EH7	Fluorine	0.063	133.0	14.13
Data sourced from Khan, I., et al. (2021).[4]

Analysis: In this series, the non-brominated parent compound (EH1) showed negligible activity (IC50 > 10 µM).[4] In stark contrast, the brominated analog (EH8) was a potent inhibitor with an IC50 of 0.17 µM.[4] This represents a dramatic increase in efficacy. Furthermore, the Parallel Artificial Membrane Permeability Assay (PAMPA) data revealed that all halogenated derivatives, including the brominated compound, exhibited higher permeability than the non-brominated parent, suggesting better potential for crossing the blood-brain barrier.[4]

Figure 2: Mechanism of MAO-B inhibition by pyrazole compounds.

Experimental Methodologies

To ensure scientific integrity, the protocols used to generate comparative data must be robust and reproducible. Below are detailed, step-by-step methodologies for the key assays discussed.

Protocol 1: In Vitro Enzyme Inhibition Assay (General)

This protocol provides a framework for determining the IC50 or Ki value of an inhibitor against a purified enzyme (e.g., ADH, MAO-B, or a specific kinase).

• Reagent Preparation :

  • Prepare a stock solution of the purified enzyme in a suitable assay buffer.

  • Prepare a stock solution of the substrate for the enzyme.

  • Prepare serial dilutions of the brominated and non-brominated pyrazole inhibitors (e.g., from 100 µM to 0.1 nM) in the assay buffer. A DMSO stock is typically used for initial solubilization.

  • Prepare a control solution containing only the vehicle (e.g., DMSO) at the same concentration used for the inhibitors.

• Assay Procedure (96-well plate format) :

  • Add a fixed volume of the enzyme solution to each well.

  • Add the serially diluted inhibitor solutions to the appropriate wells. Add the vehicle solution to the control wells.

  • Incubate the enzyme and inhibitor mixture for a pre-determined time (e.g., 15-30 minutes) at a controlled temperature (e.g., 37°C) to allow for binding.

  • Initiate the enzymatic reaction by adding the substrate to all wells.

  • Monitor the reaction progress over time by measuring the change in absorbance or fluorescence using a plate reader. The detection method depends on the specific enzyme and substrate used.

• Data Analysis :

  • Calculate the initial reaction velocity for each inhibitor concentration.

  • Normalize the velocities to the vehicle control (representing 100% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve (e.g., using a four-parameter logistic model) to determine the IC50 value.

  • If determining the Ki, repeat the experiment at multiple substrate concentrations and use a suitable model (e.g., Michaelis-Menten with competitive inhibition).

Protocol 2: Kinase Selectivity Profiling

This protocol is used to assess an inhibitor's selectivity by testing it against a panel of different kinases.

• Assay Setup :

  • Utilize a commercial kinase selectivity profiling system (e.g., from Promega or Reaction Biology), which provides pre-aliquoted kinases, substrates, and buffers.

  • Prepare the brominated and non-brominated inhibitors at a fixed, high concentration (e.g., 1 µM or 10 µM).

  • Prepare control wells with vehicle (DMSO) for each kinase to establish 100% activity.

• Kinase Reaction :

  • In a 384-well plate, combine the inhibitor (or vehicle), the specific kinase from the panel, and the corresponding ATP/substrate mixture according to the manufacturer's protocol.

  • Incubate the plate at room temperature for a specified duration (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Signal Detection :

  • Stop the reaction and measure the remaining ATP using a luminescence-based assay (e.g., ADP-Glo™). The amount of ADP produced is proportional to the kinase activity.

  • The luminescent signal is read using a plate reader. A lower signal indicates higher kinase activity (more ATP consumed) and thus, less inhibition.

• Data Analysis :

  • Calculate the percent inhibition for each kinase relative to the vehicle control.

  • Plot the results, often as a heatmap or a tree map (kinome map), to visualize the selectivity profile. A highly selective inhibitor will potently inhibit the primary target with minimal activity against other kinases in the panel.

Protocol 3: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay predicts passive diffusion across biological membranes.[4]

• Plate Preparation :

  • Use a 96-well filter plate (donor plate) and a 96-well acceptor plate.

  • Coat the filter membrane of each well in the donor plate with a small volume (e.g., 5 µL) of a lipid solution (e.g., lecithin in dodecane) to form the artificial membrane.

  • Fill the acceptor plate wells with buffer solution (e.g., PBS at pH 7.4).

• Assay Execution :

  • Prepare solutions of the brominated and non-brominated pyrazoles in the donor buffer at a known concentration (e.g., 10 µM).

  • Add the compound solutions to the donor plate wells.

  • Carefully place the donor plate on top of the acceptor plate, creating a "sandwich".

  • Incubate the sandwich for a set period (e.g., 4-5 hours) at room temperature.

• Quantification :

  • After incubation, separate the plates.

  • Determine the concentration of the compound in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectroscopy.

• Data Analysis :

  • Calculate the permeability coefficient (Pe) using the following equation: Pe = [ -ln(1 - [drug]acceptor / [drug]equilibrium) ] * (VA * VD) / ((VA + VD) * Area * Time) Where VA and VD are the volumes of the acceptor and donor wells, respectively.

  • Compounds are typically categorized as having low, medium, or high permeability based on their Pe values.

Figure 3: Logical relationship between the strategic goals and mechanisms of bromination.

Conclusion and Future Perspectives

The experimental data presented provides a clear and compelling case: the strategic bromination of a pyrazole inhibitor often leads to a significant enhancement in efficacy compared to its non-brominated counterpart. This improvement is not coincidental but is rooted in fundamental principles of medicinal chemistry, including increased lipophilicity and the potential for additional, high-affinity binding interactions like halogen bonds.

As demonstrated in the ADH and MAO-B case studies, this modification can increase potency by an order of magnitude or more and can simultaneously improve crucial pharmacokinetic properties like membrane permeability. While bromination is not a universal solution and its effect is context-dependent, it represents a powerful and validated tool in the drug discovery arsenal.

For researchers and drug development professionals, the key takeaway is to consider halogenation, and specifically bromination, as a primary strategy during lead optimization. The decision should be guided by structural data of the target's binding site and a thorough evaluation of the resulting compound's potency, selectivity, and ADME profile using the robust methodologies outlined in this guide. Future work should continue to explore the nuanced effects of bromination on a wider range of pyrazole-based inhibitors and their targets to build a more predictive understanding of its impact.

References

• G., T., et al. (2024). Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents. MDPI. [Link]

• Regan, J., et al. (2009). Part 1: Structure-Activity Relationship (SAR) investigations of fused pyrazoles as potent, selective and orally available inhibitors of p38alpha mitogen-activated protein kinase. PubMed. [Link]

• Barbe, G., et al. (2008). Synthesis, Crystal Structure, and Activity of Pyrazole-Based Inhibitors of p38 Kinase. ResearchGate. [Link]

• Moi, D., et al. (2020). Structure-activity relationship with pyrazoline-based aromatic sulfamates as carbonic anhydrase isoforms I, II, IX and XII inhibitors: Synthesis and biological evaluation. ResearchGate. [Link]

• Todaro, L., et al. (2012). Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors. Europe PMC. [Link]

• El-Sawy, E. R., et al. (2014). An Eco-Friendly Synthesis of Heterocyclic Moieties Condensed with Pyrazole System under Green Conditions and Their Biological Activity. Scirp.org. [Link]

• Lentini, S., et al. (2021). Synthesis and Structure-Activity Relationships of Pyrazole-based Inhibitors of Meprin α and β. SciSpace. [Link]

• Abularrage, N. S., et al. (2023). Bioorthogonal 4H-pyrazole “click” reagents. RSC Publishing. [Link]

• Martínez, A., et al. (2022). Recent Advances in Synthesis and Properties of Pyrazoles. SciSpace. [Link]

• Pargellis, C., et al. (2002). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. PubMed. [Link]

• Khan, I., et al. (2021). Development of Halogenated Pyrazolines as Selective Monoamine Oxidase-B Inhibitors: Deciphering via Molecular Dynamics Approach. MDPI. [Link]

• Teschke, R., & Gellert, J. (1984). Inhibition of microsomal oxidation of ethanol by pyrazole and 4-methylpyrazole in vitro. Increased effectiveness after induction by pyrazole and 4-methylpyrazole. PubMed Central. [Link]

• Samad, A., et al. (2008). Synthesis and preliminary evaluation of brominated 5-methyl-2,4-dihydropyrazol-3-one and its derivatives as cytotoxic agents. Bangladesh Journals Online. [Link]

• Abularrage, N. S., et al. (2023). Bioorthogonal 4H-pyrazole “click” reagents. DSpace@MIT. [Link]

• Pion Inc. (2024). Parallel Artificial Membrane Permeability Assay (PAMPA). [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Part 1: Structure-Activity Relationship (SAR) investigations of fused pyrazoles as potent, selective and orally available inhibitors of p38alpha mitogen-activated protein kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Data for Substituted Pyrimidines

For researchers, scientists, and drug development professionals, the robust analysis of substituted pyrimidines is paramount. These heterocyclic compounds form the backbone of numerous pharmaceuticals, and ensuring the accuracy and reliability of their analytical data is a cornerstone of drug safety and efficacy. This guide provides an in-depth technical comparison of key analytical techniques for the analysis of substituted pyrimidines, emphasizing the critical role of cross-validation in generating a comprehensive and trustworthy data package. We will delve into the causality behind experimental choices, provide detailed protocols, and present supporting data to empower you to make informed decisions in your analytical strategy.

The Imperative of Cross-Validation: Beyond a Single Method's Scope

In the landscape of pharmaceutical analysis, relying on a single analytical technique can introduce unforeseen biases and vulnerabilities. Cross-validation, at its core, is the process of comparing data from two or more orthogonal (different and independent) analytical methods to ensure the data's integrity and comparability.[1][2] This is not merely a confirmatory step but a fundamental aspect of a robust analytical lifecycle, as advocated by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][4][5] The objective is to demonstrate that an analytical procedure is fit for its intended purpose.[6] By employing techniques that rely on different physicochemical principles, we can build a more complete and validated understanding of the analyte and its impurity profile.[7][8]

This guide will focus on a multi-pronged approach to the analysis of substituted pyrimidines, comparing the workhorses of the modern analytical laboratory:

• High-Performance Liquid Chromatography (HPLC): The gold standard for purity and impurity determination.[9]

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful tool for volatile and semi-volatile compounds.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Unparalleled for structural elucidation and quantitative analysis (qNMR).

• Fourier-Transform Infrared (FT-IR) Spectroscopy: A rapid and effective technique for functional group identification.

The following diagram illustrates a typical cross-validation workflow for a substituted pyrimidine drug substance.

Caption: A typical cross-validation workflow for a substituted pyrimidine.

Comparative Performance of Analytical Methods

The choice of an analytical method is driven by its intended purpose and its performance characteristics. The following table summarizes typical performance data for the analysis of substituted pyrimidines, using 5-Fluorouracil and its derivatives as a representative example where data is available.

Performance Metric	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Quantitative NMR (qNMR)	Fourier-Transform Infrared (FT-IR)
Principle	Differential partitioning between a liquid mobile phase and a solid stationary phase.[10]	Separation of volatile compounds in the gas phase followed by mass-based detection.[10]	Absorption of radiofrequency by atomic nuclei in a magnetic field.[11]	Absorption of infrared radiation causing molecular vibrations.[12]
Primary Application	Quantitative analysis (assay and impurities), purity determination.[9]	Identification and quantification of volatile and semi-volatile impurities.	Absolute quantification, structural elucidation, and confirmation of identity.	Rapid identification and confirmation of functional groups.[12]
Linearity (R²)	≥ 0.999[13]	≥ 0.995 (with derivatization)[10]	Not applicable in the same way; linearity is inherent.	Can be linear over a narrow concentration range.[14]
Accuracy (% Recovery)	98.0% to 102.0%[13]	95.0% to 105.0%[10]	Typically 98.0% to 102.0%	Highly method and matrix dependent.
Precision (% RSD)	≤ 2.0%[13]	≤ 15.0% (trace analysis)	≤ 1.0%	Variable, generally higher than chromatographic methods.
Limit of Detection (LOD)	ng/mL to pg/mL range	pg/mL to fg/mL range	µg/mL to mg/mL range	Generally in the % range for direct quantification.
Limit of Quantitation (LOQ)	ng/mL to µg/mL range	pg/mL to ng/mL range	µg/mL to mg/mL range	Generally in the % range for direct quantification.

In-Depth Technical Comparison and Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

Causality Behind Experimental Choices: HPLC is the cornerstone for the analysis of non-volatile and thermally labile substituted pyrimidines. The choice of a reversed-phase C18 column is often the starting point due to the moderate polarity of many pyrimidine derivatives.[15] The mobile phase, typically a mixture of an aqueous buffer and an organic modifier like acetonitrile or methanol, is optimized to achieve adequate retention and resolution of the main component from its impurities. The pH of the aqueous phase is a critical parameter, as it influences the ionization state of the pyrimidine ring and its substituents, thereby affecting their retention behavior. UV detection is commonly employed, with the wavelength selected based on the chromophoric properties of the pyrimidine ring system.

Experimental Protocol: Assay and Impurity Profiling of a Substituted Pyrimidine by RP-HPLC

• Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 95% B over 30 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 260 nm (or lambda max of the specific pyrimidine).

  • Injection Volume: 10 µL.

• Standard and Sample Preparation:

  • Standard Solution: Accurately weigh and dissolve the reference standard in a suitable diluent (e.g., 50:50 water:acetonitrile) to a final concentration of 0.1 mg/mL.

  • Sample Solution: Prepare the sample at the same concentration as the standard solution.

• Validation Parameters (as per ICH Q2(R2)): [3][5]

  • Specificity: Analyze blank, placebo, and spiked samples to demonstrate no interference at the retention time of the analyte and its known impurities.

  • Linearity: Prepare a series of at least five concentrations covering the expected range (e.g., 50-150% of the target concentration). Plot peak area versus concentration and determine the correlation coefficient (should be >0.999).

  • Accuracy: Perform recovery studies by spiking the analyte into a placebo matrix at three different concentration levels (e.g., 80%, 100%, 120%). The recovery should be within 98-102%.

  • Precision (Repeatability and Intermediate Precision): Analyze a minimum of six replicate injections of the standard solution. The relative standard deviation (RSD) should be less than 2%. Intermediate precision should be assessed by different analysts on different days and with different instruments.

Gas Chromatography-Mass Spectrometry (GC-MS)

Causality Behind Experimental Choices: GC-MS is ideal for the analysis of volatile organic impurities, such as residual solvents, that may be present in the drug substance. For many substituted pyrimidines, which are often non-volatile, derivatization is necessary to increase their volatility and thermal stability. The choice of derivatizing agent depends on the functional groups present on the pyrimidine ring. The mass spectrometer provides definitive identification of impurities based on their mass-to-charge ratio and fragmentation patterns.

Experimental Protocol: Analysis of Volatile Impurities in a Substituted Pyrimidine by Headspace GC-MS

• Instrumentation: GC-MS system with a headspace autosampler.

• Chromatographic Conditions:

  • Column: DB-624 or equivalent, 30 m x 0.25 mm ID, 1.4 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: 40 °C (hold 5 min), ramp to 240 °C at 10 °C/min, hold for 5 min.

  • Injector Temperature: 250 °C.

  • Transfer Line Temperature: 280 °C.

  • MS Ion Source Temperature: 230 °C.

  • MS Quadrupole Temperature: 150 °C.

  • Scan Range: 35-350 amu.

• Standard and Sample Preparation:

  • Standard Solution: Prepare a stock solution of known volatile impurities in a suitable solvent (e.g., DMSO). Prepare a series of working standards by spiking the stock solution into a blank matrix.

  • Sample Preparation: Accurately weigh the substituted pyrimidine sample into a headspace vial. Add the diluent and cap the vial.

• Headspace Parameters:

  • Oven Temperature: 80 °C.

  • Loop Temperature: 90 °C.

  • Transfer Line Temperature: 100 °C.

  • Vial Equilibration Time: 15 min.

• Validation Parameters:

  • Specificity: Analyze a blank sample to ensure no interfering peaks.

  • LOD/LOQ: Determine based on signal-to-noise ratios (3:1 for LOD, 10:1 for LOQ).

  • Linearity and Accuracy: Similar to HPLC validation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality Behind Experimental Choices: NMR spectroscopy is a primary technique for structural elucidation and can be made quantitative (qNMR) to provide an orthogonal assay method. The chemical shifts and coupling constants in the ¹H and ¹³C NMR spectra provide unambiguous confirmation of the chemical structure of the substituted pyrimidine. For qNMR, a certified internal standard with a known concentration and a signal that does not overlap with the analyte signals is used. The integral of the analyte's signal is directly proportional to the number of protons, allowing for a direct calculation of concentration without the need for a calibration curve.

Experimental Protocol: Quantitative Analysis of a Substituted Pyrimidine by ¹H-qNMR

• Instrumentation: NMR spectrometer (e.g., 400 MHz or higher) with a high-resolution probe.

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the substituted pyrimidine and a similar amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) into a vial.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., DMSO-d₆, D₂O).

  • Transfer an aliquot to an NMR tube.

• NMR Acquisition Parameters:

  • Pulse Program: A standard 1D proton experiment with a 90° pulse.

  • Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.

  • Number of Scans (ns): Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32).

• Data Processing:

  • Apply a Fourier transform and phase correct the spectrum.

  • Carefully integrate the well-resolved signals of the analyte and the internal standard.

• Calculation:

  • Calculate the concentration of the analyte using the following formula: Concentration_analyte = (Integral_analyte / N_protons_analyte) * (N_protons_standard / Integral_standard) * (Molar_mass_analyte / Molar_mass_standard) * (Mass_standard / Mass_analyte) * Purity_standard Where N_protons is the number of protons giving rise to the integrated signal.

• Validation:

  • Specificity: Ensure that the signals of the analyte and internal standard are well-resolved from each other and any impurities.

  • Accuracy and Precision: Analyze multiple preparations of the same sample to assess precision. Accuracy can be determined by analyzing a sample with a known purity.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Causality Behind Experimental Choices: FT-IR spectroscopy is a rapid and non-destructive technique primarily used for the identification of substituted pyrimidines. The absorption of infrared radiation corresponds to the vibrational frequencies of the functional groups present in the molecule.[12] The resulting spectrum provides a unique "fingerprint" of the compound, which can be compared to a reference standard for identity confirmation. While primarily qualitative, FT-IR can be used for quantitative analysis in some cases, though it is generally less precise than chromatographic or NMR methods.[14]

Experimental Protocol: Identification of a Substituted Pyrimidine by FT-IR

• Instrumentation: FT-IR spectrometer with an attenuated total reflectance (ATR) accessory.

• Sample Preparation:

  • Place a small amount of the powdered substituted pyrimidine sample directly onto the ATR crystal.

• Data Acquisition:

  • Collect the spectrum over a range of 4000-400 cm⁻¹.

  • Co-add a sufficient number of scans (e.g., 32) to obtain a good quality spectrum.

• Data Analysis:

  • Compare the spectrum of the sample to that of a reference standard. The positions and relative intensities of the absorption bands should match.

  • Identify characteristic absorption bands corresponding to the functional groups of the substituted pyrimidine (e.g., C=N, C=C, C-H, and substituent-specific bands).

The Synergy of Cross-Validation: A Holistic Approach

The true power of these techniques is realized when they are used in a complementary and cross-validating manner.

Caption: The interplay of analytical techniques in a cross-validation strategy.

For instance, the assay value obtained by HPLC can be cross-validated against the absolute quantitative data from qNMR. Any significant discrepancy would warrant an investigation into potential issues such as the presence of non-chromophoric impurities or errors in the reference standard for HPLC. Similarly, an impurity identified by HPLC-MS can be further confirmed by its fragmentation pattern in GC-MS (if volatile) and its characteristic signals in NMR. The FT-IR spectrum serves as a rapid and robust identity check throughout the development lifecycle.

Conclusion

The cross-validation of analytical data for substituted pyrimidines is not merely a regulatory hurdle but a scientific necessity. By employing a suite of orthogonal analytical techniques—HPLC, GC-MS, NMR, and FT-IR—and systematically comparing the data, researchers and drug developers can build a robust and defensible analytical data package. This guide has provided a framework for understanding the "why" behind the "how," offering detailed protocols and comparative data to aid in the design of effective cross-validation strategies. Ultimately, a well-executed cross-validation plan ensures the quality, safety, and efficacy of pyrimidine-based pharmaceuticals, from early-stage development to commercial manufacturing.

References

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal of Advanced Research, 4(2). [Link]

• Desai, N. C., et al. (2021). Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. Journal of Applied Pharmaceutical Science, 11(5), 143-149. [Link]

• DeSilva, B., et al. (2003).

• European Medicines Agency. (2023). ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. [Link]

• Grootveld, M., et al. (2000). Comparison of NMR and HPLC measurements of a urine samples of patients with various defects in purine and pyrimidine metabolism. ResearchGate. [Link]

• Khan, I., et al. (2021). Discovery of novel dihydro-pyrimidine hybrids: insight into the design, synthesis, biological evaluation and absorption, distribution, metabolism and excretion studies. Journal of Biomolecular Structure and Dynamics, 40(13), 5947-5965. [Link]

• Dolan, J. W. (2005). Orthogonal Methods: Why Do We Need Them? LCGC North America, 23(6), 576-581.
• Raman, N. V. V. S. S., et al. (2009). Use of Orthogonal Methods During Pharmaceutical Development: Case Studies. Pharmaceutical Technology, 33(11), 56-64.

• Santhosh, C. R., et al. (2025). Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. Journal of Chemical Reviews, 7(4), 591-634. [Link]

• Elnagar, K. H. (2023). Method validation of quantitative FTIR as a rapid and green analytical technique for dyes. Journal of Analytical & Pharmaceutical Research, 12(1), 1-6.

• Gholami, M., et al. (2025). Design, synthesis, in silico studies and antiproliferative evaluation of some novel hybrids of pyrimidine-morpholine. ResearchGate. [Link]

• U.S. Food and Drug Administration. (2024). Q14 Analytical Procedure Development. [Link]

• International Council for Harmonisation. (2022). Validation of Analytical Procedure Q2(R2). [Link]

• Pauli, G. F., et al. (2012). A Routine Experimental Protocol for qHNMR Illustrated with Taxol. Planta Medica, 78(11), 1235-1242. [Link]

• Al-Ghorbani, M., et al. (2025). One-Pot Synthesis of Novel Pyrimidine Derivatives with Potential Antidiabetic Activity Through Dual α-Glucosidase and α-Amylase Inhibitors. Molecules, 30(13), 2933. [Link]

• Giorgi, M., et al. (2005). New HPLC and GC-MS methods for the investigation of cypermethrin in edible portions of fish: development, validation and comparison. Veterinary Research Communications, 29 Suppl 2, 293-295. [Link]

• IntuitionLabs. (2024). ICH Q2(R2) Guide: Analytical Method Validation Explained. [Link]

• Lab Manager. (2024). Analytical Method Transfer: Best Practices and Guidelines. [Link]

• Wawer, I., et al. (2025). Comparison of Quantification Using UV-Vis, NMR, and HPLC Methods of Retinol-Like Bakuchiol Present in Cosmetic Products. International Journal of Molecular Sciences, 26(14), 6638. [Link]

• S, S. S., et al. (2012). FT-IR Method Development and Validation for Quantitative Estimation of Zidovudine in Bulk and Tablet Dosage Form. Journal of Pharmaceutical Research, 5(2), 978-980. [Link]

• AMSbiopharma. (2025). Impurity profiling and HPLC methods for drug quality compliance. [Link]

• Zukić, S., et al. (2024). Data-Driven Modelling of Substituted Pyrimidine and Uracil-Based Derivatives Validated with Newly Synthesized and Antiproliferative Evaluated Compounds. International Journal of Molecular Sciences, 25(17), 9374. [Link]

• Al-Amiery, A. A., et al. (2014). FT-IR data of pyrimidine derivatives compounds. ResearchGate. [Link]

• Chavan, P. W., et al. (2023). A study on methods of synthesis of pyrimidine derivatives and their biological activities. Heterocyclic Letters, 13(3), 643-665. [Link]

• Wawer, I., et al. (2025). Comparison of Quantification Using UV-Vis, NMR, and HPLC Methods of Retinol-Like Bakuchiol Present in Cosmetic Products. PubMed. [Link]

• Abdel-Aziz, M., et al. (2022). Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents with Dual VEGFR-2/HER-2 Inhibitory Action: Synthesis, Biological Evaluation and Molecular Docking Studies. Molecules, 27(19), 6549. [Link]

• Grootveld, M., et al. (2015). Analytical Methods. Royal Society of Chemistry. [Link]

• Duhan, A., et al. (2025). DEVELOPMENT AND VALIDATION OF A HIGH PERFORMANCE LIQUID CHROMATOGRAPHY (HPLC) METHOD FOR DETERMINATION OF FIPRONIL AND PYRIPROXYFEN IN A VETERINARY PHARMACEUTICAL PRODUCT. ResearchGate. [Link]

• Rushing, W. (2017). Analytical Method Transfer Best Practices. Contract Pharma. [Link]

• Elder, D. (2024). Validation of analytical procedures – ICH Q2(R2). European Pharmaceutical Review. [Link]

• Alphalyse. (n.d.). Orthogonal method in pharmaceutical product analysis. [Link]

• Fahelelbom, K. M. S., et al. (2022). Quantitative Analytical applications of FTIR Spectroscopy in Pharmaceutical and Allied Areas. Semantic Scholar. [Link]

• GlobalCompliancePanel. (2015). Transfer of Analytical Methods and Procedures FDA Requirements and Strategies. [Link]

• University of Ottawa. (2017). Quantitative NMR Spectroscopy. [Link]

• Shokry, E., et al. (2021). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms. Molecules, 26(16), 4951. [Link]

• Sharma, P., et al. (2022). Recent Trends in Analytical Techniques for Impurity Profiling. Biomedical Journal of Scientific & Technical Research, 41(2), 32485-32487. [Link]

• El-Damasy, A. K., et al. (2011). Design, synthesis and biological study of novel pyrido[2,3-d]pyrimidine as anti-proliferative CDK2 inhibitors. European Journal of Medicinal Chemistry, 46(9), 4271-4280. [Link]

• Khan, I., et al. (2022). Substituted Pyrimidine-Sulfonamide Derivatives: Computational, Synthesis, Characterization, Anti- bacterial, MTT and Molecular Docking Assessment. Biointerface Research in Applied Chemistry, 13(3), 239. [Link]

• QbD Group. (2024). ICH Q2(R2) Validation of Analytical Procedures: An Overview of the Revised Guideline. [Link]

• U.S. Food and Drug Administration. (2015). Guidance for Industry - Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Hegazy, M. A., et al. (2021). FTIR combined with chemometric tools (fingerprinting spectroscopy) in comparison to HPLC: which strategy offers more opportunities as a green analytical chemistry technique for pharmaceutical analysis. RSC Advances, 11(56), 35639-35650. [Link]

• Al-Amiery, A. A., et al. (2014). FT-IR data of pyrimidine derivatives compounds. ResearchGate. [Link]

• Wikipedia. (n.d.). Cross-validation (analytical chemistry). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. ema.europa.eu [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. database.ich.org [database.ich.org]
• 5. qbdgroup.com [qbdgroup.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
• 9. benchchem.com [benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 12. Orthogonal method in pharmaceutical product analysis [alphalyse.com]
• 13. researchgate.net [researchgate.net]
• 14. contractpharma.com [contractpharma.com]
• 15. researchgate.net [researchgate.net]

A Comparative Guide to Pyrimidine-Based CDK9 Inhibitors for Transcriptional Therapy in Oncology

Introduction: Targeting the Engine of Oncogenic Transcription

In the intricate landscape of cancer biology, the dysregulation of transcription is a fundamental hallmark.[1] Cancer cells often become addicted to the continuous, high-level expression of specific genes, particularly those encoding short-lived survival proteins and oncoproteins like MCL-1 and MYC. This dependency places the core transcriptional machinery under the spotlight as a prime therapeutic target. Central to this machinery is Cyclin-Dependent Kinase 9 (CDK9).[2][3][4]

CDK9, in partnership with its regulatory subunit Cyclin T1, forms the Positive Transcription Elongation Factor b (P-TEFb).[4][5] The primary role of P-TEFb is to phosphorylate the C-terminal domain (CTD) of RNA Polymerase II (RNAPII) at the serine 2 position (Ser2). This phosphorylation event is a critical switch that releases RNAPII from a paused state, allowing it to transition into productive transcriptional elongation.[2] In many cancers, CDK9 activity is significantly upregulated, fueling the expression of genes that promote proliferation and survival.[6] Consequently, inhibiting CDK9 presents a powerful strategy to selectively silence these oncogenic drivers and induce apoptosis in cancer cells.

This guide provides a comparative analysis of several prominent CDK9 inhibitors built around the versatile pyrimidine scaffold, a privileged structure in kinase inhibitor design. We will delve into their biochemical potency, selectivity, cellular mechanisms, and pharmacokinetic profiles, supported by the experimental data that defines their therapeutic potential.

Caption: The CDK9 signaling pathway and point of intervention.

The Pyrimidine Scaffold: A Privileged Framework for CDK9 Inhibition

The pyrimidine core is a cornerstone of modern kinase inhibitor development. Its nitrogen atoms provide crucial hydrogen bonding opportunities within the ATP-binding pocket of kinases, particularly with the hinge region that anchors ATP. This guide focuses on a selection of pyrimidine-series CDK9 inhibitors, each with distinct characteristics that illustrate the evolution and optimization of targeting this critical kinase.

Selected Inhibitors for Comparison:

• AZD4573: A potent, highly selective, intravenous inhibitor designed for transient target engagement.[7][8]

• KB-0742: A potent and selective oral inhibitor with a long plasma half-life.[9][10][11]

• Voruciclib: An oral multi-CDK inhibitor with potent activity against CDK9.[12][13][14]

• CDKI-73: A potent oral inhibitor with demonstrated in vivo efficacy in prostate cancer models.[2][15]

• LDC000067: An early, well-characterized selective CDK9 inhibitor.[2][16][17]

Comparative Performance Analysis

Biochemical Potency: Hitting the Target

The initial measure of an inhibitor's effectiveness is its ability to block the enzymatic activity of its target in a purified, cell-free system. This is typically quantified by the half-maximal inhibitory concentration (IC50) or the inhibition constant (Ki).

Causality in Experimental Design: Biochemical assays are the first gatekeeper in drug discovery. They isolate the drug-target interaction from the complexities of a cellular environment. By using recombinant CDK9/Cyclin T protein and a specific substrate (like the RNAPII CTD peptide), we can directly measure the inhibitor's ability to compete with ATP.[18][19] Assays like ADP-Glo™ are frequently used; they measure the amount of ADP produced in the kinase reaction, which is inversely proportional to the inhibitor's potency.[5][20] A lower IC50 value indicates higher potency.

Inhibitor	CDK9 IC50 / Ki (nM)	Core Scaffold Class	Key Distinctions
AZD4573	< 3[7]	Aminopyrimidine	High potency, designed for IV administration and transient inhibition.[7][8]
KB-0742	Potent (specific value proprietary)[9]	Phenylaminopyrimidine	Oral bioavailability with a long half-life, enabling intermittent dosing.[9]
Voruciclib	0.6 - 9.1 (Ki)[14]	Phenylaminopyrimidine	Orally active, also inhibits other CDKs (CDK1, 4, 6).[12]
CDKI-73	4[2]	2,4,5-Trisubstituted Pyrimidine	Potent and orally bioavailable with significant preclinical validation.[2][15]
LDC000067	44[2]	Aminopyrimidine	A key early tool compound demonstrating CDK9 selectivity.[2][17]

Selectivity Profile: Avoiding Off-Target Effects

The human kinome is vast, and the ATP-binding pockets of many kinases, especially within the same family, are highly conserved.[2] This makes achieving selectivity a formidable challenge.[21] Non-selective inhibitors can lead to off-target toxicities, as seen with early pan-CDK inhibitors.[12] An ideal CDK9 inhibitor should potently inhibit CDK9 while sparing other CDKs, particularly those essential for normal cell cycle progression like CDK1 and CDK2.

Causality in Experimental Design: Selectivity is assessed by screening the inhibitor against a large panel of kinases. The resulting data reveals the "selectivity window"—the fold-difference in potency between the intended target (CDK9) and off-targets. A wider window is desirable. For AZD4573, it was shown to be >10-fold selective against all other CDKs and kinases tested, a critical factor for its clinical development.[7] LDC000067 showed a 55-fold selectivity over CDK2, which was a significant step forward at the time of its development.[2]

Inhibitor	Selectivity Profile
AZD4573	Highly selective; >10-fold against other CDKs and kinases.[7]
KB-0742	Highly selective for CDK9 over other CDKs.[9]
Voruciclib	Multi-CDK inhibitor; also targets CDK1, 2, 4, 5, 6, 7.[14]
CDKI-73	Potent against CDK9, but also inhibits CDK1, CDK2, and CDK7 in the low nM range.[2]
LDC000067	Good selectivity; ~55-fold vs. CDK2, >230-fold vs. CDK6/7.[2]

Cellular Activity: Mechanism in Action

Potent biochemical activity must translate to a desired effect within cancer cells. For CDK9 inhibitors, this involves three key sequential events:

• Target Engagement: Inhibition of RNAPII Ser2 phosphorylation.

• Transcriptional Repression: Downregulation of short-lived mRNA transcripts of key survival genes.

• Apoptosis Induction: Depletion of oncoproteins like MCL-1 and MYC, leading to programmed cell death.[7][16][22]

Causality in Experimental Design: Western blotting is the gold-standard method to validate this mechanistic cascade. A time-course experiment after treating cells with an inhibitor should show a rapid decrease in pSer2-RNAPII levels, followed by a reduction in MCL-1 and MYC protein, and finally, cleavage of PARP or Caspase-3, which are markers of apoptosis.[23][24] Cell viability assays (e.g., CellTiter-Glo) quantify the ultimate anti-proliferative effect. Hematological cancers, often highly dependent on MCL-1, are particularly sensitive to CDK9 inhibition.[7]

Inhibitor	Cellular Mechanism & Anti-Proliferative Activity (GI50)
AZD4573	Rapidly decreases pSer2-RNAPII, MCL-1, and MYC, inducing apoptosis. Potent in hematological cancers (median GI50 = 11 nM).[7]
KB-0742	Demonstrates target engagement in patient PBMCs and anti-tumor activity in transcriptionally addicted sarcomas.[9]
Voruciclib	Represses MCL-1 expression in various tumor models, showing synergy with venetoclax.[13][14][25]
CDKI-73	Suppresses pSer2-RNAPII, downregulates MCL-1/c-Myc, and inhibits tumor growth in various cancer models.[2][15]
LDC000067	Enhances pausing of RNAPII and induces apoptosis in cancer cells.[2]

Pharmacokinetic and In Vivo Data: From the Bench to the Clinic

A compound's journey from a promising molecule to a potential drug is dictated by its pharmacokinetic (PK) properties and in vivo efficacy. Key parameters include the route of administration, oral bioavailability, and plasma half-life, which together determine the dosing regimen.

Causality in Experimental Design: The PK profile directly informs the clinical strategy. AZD4573 was designed as an IV drug for transient but potent CDK9 inhibition, a strategy to maximize efficacy while minimizing toxicity from sustained target suppression.[7][8] In contrast, KB-0742 is an oral drug with a 24-hour half-life, making it suitable for an intermittent dosing schedule (e.g., 3 days on, 4 days off) to manage potential side effects while maintaining therapeutic exposure.[9][11] Efficacy is tested in xenograft models, where human tumors are grown in mice, to provide preclinical proof-of-concept.[15]

Inhibitor	Administration	Key PK/In Vivo Highlights
AZD4573	Intravenous (IV)	Designed for short duration of target engagement. Causes durable tumor regressions in preclinical hematological cancer models.[7][22]
KB-0742	Oral	24-hour plasma half-life, linear PK.[9] Well-tolerated in Phase I/II trials with disease stabilization observed.[10][11]
Voruciclib	Oral	Evaluated in clinical trials for AML and B-cell malignancies, often in combination with venetoclax.[12][13]
CDKI-73	Oral	Favorable oral bioavailability (F = 56%).[2] Significantly inhibits tumor growth in ovarian, colorectal, and AML xenograft models.[2]
LDC000067	(Preclinical)	Primarily a preclinical tool compound.

Key Experimental Protocols

Reproducibility and validation are pillars of scientific integrity. Below are streamlined protocols for core assays used to characterize CDK9 inhibitors.

Protocol 1: Biochemical Kinase Assay (Luminescent)

This protocol is adapted from the principles of the ADP-Glo™ Kinase Assay, a robust method for measuring kinase activity.

Caption: Workflow for a luminescent-based CDK9 kinase assay.

Methodology:

• Preparation: Serially dilute the pyrimidine inhibitor in DMSO and then in kinase assay buffer.

• Kinase Reaction: In a 384-well plate, add 5 µL of a 2X Kinase/Substrate mixture (e.g., recombinant CDK9/CyclinT and a CTD-peptide substrate).[24]

• Add 2.5 µL of the diluted inhibitor.

• Initiate the reaction by adding 2.5 µL of 4X ATP solution.

• Incubate for 60 minutes at room temperature.

• Signal Development: Add 5 µL of ADP-Glo™ Reagent to stop the reaction and consume unused ATP. Incubate for 40 minutes.

• Add 10 µL of Kinase Detection Reagent. This converts the ADP generated by CDK9 back to ATP, which then drives a luciferase reaction.

• Incubate for 30 minutes and read the luminescence signal on a plate reader. The signal is directly proportional to CDK9 activity.

• Analysis: Plot the luminescence signal against the inhibitor concentration and fit to a four-parameter curve to determine the IC50 value.

Protocol 2: Western Blot for Cellular Target Engagement

Methodology:

• Cell Treatment: Plate cancer cells (e.g., MOLM-13 for AML) and allow them to adhere or stabilize in culture. Treat with the CDK9 inhibitor at various concentrations for a defined time (e.g., 6 hours).

• Lysate Preparation: Harvest cells, wash with cold PBS, and lyse in RIPA buffer containing protease and phosphatase inhibitors. Quantify total protein concentration using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein lysate per lane and separate proteins by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate overnight at 4°C with primary antibodies (e.g., anti-pSer2-RNAPII, anti-MCL-1, anti-c-MYC, anti-CDK9, and a loading control like anti-GAPDH or anti-Actin).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply an enhanced chemiluminescence (ECL) substrate and image the resulting signal.[24] A dose-dependent decrease in the proteins of interest relative to the loading control confirms on-target activity.

Conclusion and Future Outlook

The pyrimidine scaffold has yielded a diverse and powerful series of CDK9 inhibitors. The comparative analysis reveals a clear trajectory of progress: from early tool compounds like LDC000067 to highly potent and selective clinical candidates like AZD4573 and KB-0742, which have been rationally designed with specific PK profiles to optimize their therapeutic window.

• Potency & Selectivity: Newer compounds like AZD4573 demonstrate superior potency and selectivity, which are critical for minimizing off-target toxicities.

• Pharmacokinetics: The field has evolved to deliberately design PK properties to support specific dosing strategies, such as the transient inhibition model for AZD4573 versus the intermittent oral dosing for KB-0742.

• Clinical Application: The focus on hematological malignancies remains strong, but activity in transcriptionally addicted solid tumors, such as sarcomas and adenoid cystic carcinoma, is an expanding area of investigation.[9][10] Combination therapies, particularly with BCL-2 inhibitors like venetoclax, are a promising strategy to overcome resistance.[6][13][25]

The development of pyrimidine-based CDK9 inhibitors continues to be a vibrant area of oncology research. As our understanding of transcriptional dependencies deepens, these molecules provide an increasingly refined toolkit to silence the core drivers of cancer cell survival. The next frontier is already emerging with the development of CDK9-targeting PROTACs (PROteolysis TArgeting Chimeras), which aim to not just inhibit but completely degrade the CDK9 protein, offering a potentially more durable and profound therapeutic effect.[26]

References

• Shao, H., et al. (2022). CDK9 inhibitors in cancer research. RSC Medicinal Chemistry.
• García-Cuéllar, M. P., et al. (2014). Overview of CDK9 as a target in cancer research. Journal of Cancer.
• Al-Jumaili, A., et al. (2024). Targeting CDK9 in Cancer: An Integrated Approach of Combining In-Silico Screening with Experimental Validation for Novel Degraders. Preprints.org.
• Jain, P., et al. (2021).
• Al-Jumaili, A., et al. (2024).
• Lin, C., et al. (2021). Identification of Novel CDK9 Inhibitors with Better Inhibitory Activity and Higher Selectivity for Cancer Treatment by an Effective Two-Stage Virtual Screening Strategy.
• Reaction Biology. CDK9/Cyclin K Kinase Assay Service. Reaction Biology.
• Wang, L., et al. (2023). Design, synthesis and biological evaluation of 2-((4-sulfamoylphenyl)amino)-pyrrolo[2,3-d]pyrimidine derivatives as CDK inhibitors. Bioorganic & Medicinal Chemistry.
• BPS Bioscience. CDK9/CyclinT Kinase Assay Kit. BPS Bioscience.
• AstraZeneca. AZD4573.
• Li, Z., & Cui, J. (2014). Cyclin Dependent Kinase 9 Inhibitors for Cancer Therapy: Miniperspective. Journal of Medicinal Chemistry.
• Shapiro, G. I., et al. (2024). Study update of the oral CDK9 inhibitor KB-0742 in relapsed or refractory transcriptionally addicted advanced solid tumors.
• King, B., et al. (2025). A phase 1 study of the CDK9 inhibitor voruciclib in relapsed/refractory acute myeloid leukemia and B-cell malignancies. Blood Advances.
• Lu, H., et al. (2025). Beyond Inhibition: Recent Advances of Heterobifunctional Molecules Targeting CDK9. Journal of Medicinal Chemistry.
• Daver, N., et al. (2025). The oral CDK9 inhibitor voruciclib combined with venetoclax for patients with relapsed/refractory acute myeloid leukemia. Blood Neoplasia.
• Zhang, T., et al. (2023). Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments.
• Cidado, J., et al. (2020). AZD4573 Is a Highly Selective CDK9 Inhibitor That Suppresses MCL-1 and Induces Apoptosis in Hematologic Cancer Cells. Clinical Cancer Research.
• Tiu, R. V., et al. (2025). Safety and Efficacy of a Selective Inhibitor of Cyclin-dependent Kinase 9 (KB-0742) in Patients with Recurrent or Metastatic Adenoid Cystic Carcinoma. Clinical Cancer Research.
• Al-Achkar, W., et al. (2020). CDK9: A Comprehensive Review of Its Biology, and Its Role as a Potential Target for Anti-Cancer Agents. Frontiers in Oncology.
• Promega Corporation. CDK9/CyclinK Kinase Enzyme System. Promega.
• Rahman, R., et al. (2024).
• Daver, N., et al. (2025). The oral CDK9 inhibitor voruciclib combined with venetoclax for patients with relapsed/refractory acute myeloid leukemia. Blood Neoplasia.
• Kronos Bio. (2025). A Study of KB-0742 in Participants With Relapsed or Refractory Solid Tumors Including Platinum Resistant High Grade Serous Ovarian Cancer (HGSOC). ClinicalTrials.gov.
• Barlaam, B., et al. (2020). Discovery of AZD4573, a Potent and Selective Inhibitor of CDK9 That Enables Short Duration of Target Engagement for the Treatment of Hematological Malignancies. Journal of Medicinal Chemistry.
• Assouline, S., et al. (2022). ENCOURAGING COMPLETE RESPONSES (CRS) OBSERVED WITH CDK9 INHIBITOR AZD4573 IN PATIENTS (PTS) WITH RELAPSED/REFRACTORY (R/R) PERIPHERAL T-CELL LYMPHOMA (PTCL): EARLY TRIAL ANALYSIS. HemaSphere.
• Tiu, R. V., et al. (2025). Safety and Efficacy of a Selective Inhibitor of Cyclin-dependent Kinase 9 (KB-0742) in Patients with Recurrent. Clinical Cancer Research.
• MedchemExpress. Voruciclib | CDK Inhibitor. MedchemExpress.com.
• BPS Bioscience. Chemi-Verse™ CDK9/CyclinT Kinase Assay Kit. BPS Bioscience.
• Ji, D., et al. (2013). Deregulations in the Cyclin-Dependent Kinase-9-Related Pathway in Cancer: Implications for Drug Discovery and Development. ISRN Oncology.

Sources

• 1. Deregulations in the Cyclin-Dependent Kinase-9-Related Pathway in Cancer: Implications for Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CDK9 inhibitors in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyclin Dependent Kinase 9 Inhibitors for Cancer Therapy: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | CDK9: A Comprehensive Review of Its Biology, and Its Role as a Potential Target for Anti-Cancer Agents [frontiersin.org]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. Targeting CDK9 for Anti-Cancer Therapeutics | MDPI [mdpi.com]
• 7. AZD4573 [openinnovation.astrazeneca.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ascopubs.org [ascopubs.org]
• 10. Safety and Efficacy of a Selective Inhibitor of Cyclin-dependent Kinase 9 (KB-0742) in Patients with Recurrent or Metastatic Adenoid Cystic Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. ashpublications.org [ashpublications.org]
• 13. The oral CDK9 inhibitor voruciclib combined with venetoclax for patients with relapsed/refractory acute myeloid leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. urotoday.com [urotoday.com]
• 16. Overview of CDK9 as a target in cancer research - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Targeting CDK9 with selective inhibitors or degraders in tumor therapy: an overview of recent developments - PMC [pmc.ncbi.nlm.nih.gov]
• 18. reactionbiology.com [reactionbiology.com]
• 19. CDK9/CyclinK Kinase Enzyme System [promega.com]
• 20. bpsbioscience.com [bpsbioscience.com]
• 21. researchgate.net [researchgate.net]
• 22. aacrjournals.org [aacrjournals.org]
• 23. preprints.org [preprints.org]
• 24. mdpi.com [mdpi.com]
• 25. ashpublications.org [ashpublications.org]
• 26. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Orthogonal Structure Confirmation of Synthesized Pyrimidines

For researchers, medicinal chemists, and professionals in drug development, the unequivocal confirmation of a synthesized molecule's structure is the bedrock of scientific integrity and progress. The pyrimidine scaffold, a cornerstone in numerous pharmaceuticals and functional materials, demands a particularly rigorous approach to its structural elucidation. A seemingly minor positional isomerization can lead to a complete loss of biological activity or the emergence of unforeseen toxicity. Therefore, relying on a single analytical technique is not just insufficient; it is a scientific liability.

This guide provides an in-depth comparison of orthogonal analytical methods for the definitive structure confirmation of synthesized pyrimidines. We will delve into the "why" behind the selection of each technique, providing not just protocols, but the strategic reasoning that transforms a collection of data into irrefutable structural evidence.

The Imperative of an Orthogonal Approach

The concept of "orthogonality" in analytical chemistry refers to the use of multiple, independent methods that measure different physical properties of a substance. If each distinct method converges on the same structural assignment, the confidence in that assignment increases exponentially. For pyrimidines, with their potential for various substitution patterns and tautomeric forms, an orthogonal approach is non-negotiable. It is the only way to create a self-validating system of data that ensures the structure is what you intended it to be.

This guide will focus on a powerful combination of techniques: Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), X-ray Crystallography, and Fourier-Transform Infrared (FTIR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. It provides a detailed map of the atomic framework, revealing not only the types of atoms present but also their connectivity and spatial relationships.

1D NMR: The Initial Sketch (¹H and ¹³C)

One-dimensional NMR, specifically ¹H (proton) and ¹³C (carbon-13) NMR, provides the foundational information about the molecular structure.

• ¹H NMR Spectroscopy : This technique provides information on the number of different types of protons, their electronic environment, and their connectivity to neighboring protons.[1] The chemical shift (δ) of a proton is influenced by the electron density around it, and for the pyrimidine ring, the protons at positions 2, 4, 5, and 6 have characteristic chemical shifts that are highly sensitive to the nature and position of substituents.[1]

• ¹³C NMR Spectroscopy : Each unique carbon atom in a molecule gives a distinct signal, and its chemical shift is indicative of its hybridization and electronic environment.[1] This provides a census of the carbon atoms and their immediate electronic surroundings.

2D NMR: Connecting the Dots (HSQC & HMBC)

While 1D NMR provides the parts list, 2D NMR assembles the blueprint. For pyrimidine structure confirmation, Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) are indispensable.

• HSQC (Heteronuclear Single Quantum Coherence) : This experiment identifies direct one-bond correlations between protons and the carbons they are attached to.[2][3] It's a powerful way to definitively link the proton and carbon skeletons of the molecule. An edited HSQC can further differentiate between CH, CH₂, and CH₃ groups.[2]

• HMBC (Heteronuclear Multiple Bond Correlation) : This is the key to mapping the complete molecular connectivity. HMBC reveals correlations between protons and carbons that are two, three, and sometimes even four bonds apart.[2][3] By analyzing these long-range correlations, one can piece together the entire molecular puzzle, unequivocally establishing the substitution pattern on the pyrimidine ring and the connectivity of all substituents.

Objective: To determine the complete connectivity and substitution pattern of a synthesized pyrimidine derivative.

Instrumentation: 500 MHz (or higher) NMR spectrometer.

Sample Preparation:

• Dissolve 5-10 mg of the purified pyrimidine derivative in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is critical and should be one in which the compound is fully soluble and does not obscure key signals.

• Filter the solution through a glass wool plug into a clean, dry 5 mm NMR tube.

• Ensure the sample height in the tube is adequate for the spectrometer's probe (typically ~4 cm).

Data Acquisition:

• Acquire standard 1D ¹H and ¹³C spectra to determine the chemical shift ranges and appropriate spectral widths for the 2D experiments.

• HSQC Acquisition:

  • Use a standard edited HSQC pulse sequence (e.g., hsqcedetgpsisp2.3).

  • Set the ¹H spectral width to cover all proton signals.

  • Set the ¹³C spectral width to cover all carbon signals.

  • Optimize the number of scans and increments to achieve adequate signal-to-noise. A typical experiment might involve 256-512 increments in the F1 dimension and 2-4 scans per increment.

• HMBC Acquisition:

  • Use a standard HMBC pulse sequence (e.g., hmbcgplpndqf).

  • Set the spectral widths for ¹H and ¹³C as in the HSQC experiment.

  • The long-range coupling delay (typically optimized for J-couplings of 8-10 Hz) is a critical parameter. It may be necessary to run multiple HMBC experiments with different delays to observe all desired correlations.[2]

  • Acquire a sufficient number of scans to observe the weaker long-range correlations.

Data Processing and Interpretation:

• Process the 2D data using appropriate window functions (e.g., sine-bell) and Fourier transformation.

• Phase and baseline correct the spectra.

• HSQC Interpretation: Correlate each proton signal on the F2 axis with its directly attached carbon on the F1 axis.

• HMBC Interpretation:

  • Start with a well-resolved proton signal.

  • Identify all carbon signals that show a correlation to this proton.

  • Based on the expected number of bonds (2 or 3), start building fragments of the molecule.

  • Systematically move through all proton signals and their HMBC correlations to piece together the full structure. Pay close attention to correlations that bridge different parts of the molecule, such as from a substituent proton to a pyrimidine ring carbon.

Self-Validation: The connectivity map derived from the HMBC should be fully consistent with the direct one-bond connections established by the HSQC and the chemical shifts and integrations observed in the 1D spectra. Any inconsistencies warrant further investigation.

Mass Spectrometry (MS): The Molecular Weight and Fragmentation Fingerprint

Mass spectrometry provides two crucial pieces of information: the precise molecular weight of the compound and its fragmentation pattern, which can serve as a structural fingerprint.

• High-Resolution Mass Spectrometry (HRMS) : HRMS provides a highly accurate mass measurement, allowing for the determination of the elemental composition of the molecule. This is a critical step in confirming that the synthesized compound has the correct molecular formula.

• Tandem Mass Spectrometry (MS/MS) : In MS/MS, the molecular ion is isolated and then fragmented. The resulting fragmentation pattern is highly dependent on the structure of the molecule.[4][5] Isomeric pyrimidines will often exhibit distinct fragmentation patterns, allowing for their differentiation.[6][7]

Objective: To differentiate between two or more isomeric pyrimidine derivatives based on their fragmentation patterns.

Instrumentation: A liquid chromatograph coupled to a tandem mass spectrometer (e.g., Q-TOF or Orbitrap).

Sample Preparation:

• Prepare a dilute solution (1-10 µg/mL) of the purified pyrimidine derivative in a solvent compatible with the LC mobile phase (e.g., methanol, acetonitrile).

• Filter the solution through a 0.22 µm syringe filter.

Data Acquisition:

• Develop an LC method that provides good chromatographic separation of the isomers, if they are in a mixture.

• Full Scan MS: Acquire a full scan mass spectrum to identify the molecular ion ([M+H]⁺ or [M-H]⁻).

• MS/MS Acquisition:

  • Select the molecular ion of interest as the precursor ion.

  • Apply a range of collision energies to induce fragmentation.

  • Acquire the product ion spectra.

Data Interpretation:

• Compare the product ion spectra of the different isomers.

• Identify unique fragment ions or significant differences in the relative abundances of common fragment ions.

• Propose fragmentation pathways that explain the observed differences, relating them to the specific structural features of each isomer.

Self-Validation: The proposed fragmentation pathways should be chemically plausible and consistent with established fragmentation mechanisms for similar compound classes.

X-ray Crystallography: The Definitive 3D Structure

Single-crystal X-ray diffraction provides an unambiguous determination of the three-dimensional structure of a molecule in the solid state. It reveals precise bond lengths, bond angles, and the spatial arrangement of all atoms, including the absolute configuration of chiral centers.

Objective: To obtain a definitive three-dimensional structure of a synthesized pyrimidine.

Sample Preparation (Crystal Growth): This is often the most challenging step. The goal is to grow single, high-quality crystals of suitable size (typically 0.1-0.3 mm in all dimensions). Common methods include:

• Slow Evaporation: Dissolve the compound in a suitable solvent to near saturation and allow the solvent to evaporate slowly over days or weeks.[8]

• Vapor Diffusion: Place a solution of the compound in a small open vial inside a larger sealed container with a second "anti-solvent" in which the compound is poorly soluble. The slow diffusion of the anti-solvent vapor into the solution can induce crystallization.[8]

• Cooling: Slowly cool a saturated solution of the compound.[8]

Data Collection and Structure Refinement:

• A suitable crystal is mounted on the diffractometer.

• X-rays are diffracted by the crystal lattice, and the diffraction pattern is collected.

• The diffraction data is used to solve and refine the crystal structure, yielding a detailed 3D model of the molecule.

Self-Validation: The refined crystal structure should have low residual factors (R-factors), indicating a good fit between the experimental data and the structural model. The bond lengths and angles should be chemically reasonable.

Fourier-Transform Infrared (FTIR) Spectroscopy: The Functional Group Signature

FTIR spectroscopy provides information about the functional groups present in a molecule by measuring the absorption of infrared radiation. While not as structurally detailed as NMR or X-ray crystallography, it is a rapid and valuable technique for confirming the presence or absence of key functional groups.

For pyrimidine derivatives, FTIR can confirm:

• N-H and C-H stretching vibrations : Typically observed in the 3500-3200 cm⁻¹ and 3100-2800 cm⁻¹ regions, respectively.[9]

• C=O and C=N stretching vibrations : Carbonyl groups show strong absorptions around 1750-1650 cm⁻¹, while C=N stretches of the pyrimidine ring appear around 1620-1570 cm⁻¹.[9][10]

• Substituent-specific absorptions : For example, halogenated pyrimidines will have characteristic absorptions in the fingerprint region (1200-600 cm⁻¹).[9]

Comparative Analysis of Orthogonal Methods

Feature	NMR Spectroscopy (¹H, ¹³C, 2D)	Mass Spectrometry (HRMS, MS/MS)	X-ray Crystallography	FTIR Spectroscopy
Information Provided	Detailed connectivity, stereochemistry, substitution patterns in solution.	Molecular formula, molecular weight, fragmentation patterns, isomer differentiation.	Definitive 3D structure, bond lengths/angles, absolute configuration in the solid state.	Presence/absence of functional groups.
Sample Requirements	5-10 mg, soluble in deuterated solvent.	ng to µg quantities, soluble.	Single, high-quality crystal (0.1-0.3 mm).	mg quantities, solid or liquid.
Strengths	Unparalleled for determining connectivity in solution.	High sensitivity, provides molecular formula.	Unambiguous 3D structure determination.	Fast, simple, good for functional group identification.
Limitations	Lower sensitivity than MS, requires soluble samples, can be complex to interpret.	Does not provide detailed connectivity, fragmentation can be complex.	Requires high-quality single crystals, which can be difficult to grow.	Limited structural information, not suitable for complex structure elucidation alone.
Self-Validation	Consistency between 1D and 2D data, and with expected chemical shifts.	Isotopic pattern matching, plausible fragmentation pathways.	Low R-factors, chemically reasonable bond lengths and angles.	Correlation of observed bands with known functional group absorptions.

Integrated Workflow for Structure Confirmation

A robust workflow for the structural confirmation of a synthesized pyrimidine should integrate these orthogonal techniques in a logical sequence.

Caption: Integrated workflow for pyrimidine structure confirmation.

Conclusion

The synthesis of novel pyrimidine derivatives holds immense promise for advancements in medicine and materials science. However, this promise can only be realized if the foundational step – accurate structure determination – is treated with the rigor it deserves. By employing an orthogonal analytical approach that combines the strengths of NMR, mass spectrometry, X-ray crystallography, and FTIR, researchers can build a self-validating case for their synthesized structures. This commitment to scientific integrity not only ensures the reliability of current research but also paves the way for future innovation.

References

• Columbia University, NMR Core Facility. HSQC and HMBC. [Link]

• El-Sayed, W. M., et al. (2022). Discovery of pyrano[2,3-d]pyrimidine-2,4-dione derivatives as novel PARP-1 inhibitors: design, synthesis and antitumor activity. RSC Advances, 12(48), 31085-31102. [Link]

• University of Zurich, Department of Chemistry. Preparation of Single Crystals for X-ray Diffraction. [Link]

• Harris, R. K., et al. (2001). NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001). Pure and Applied Chemistry, 73(11), 1795-1818. [Link]

• Chaudhary, J. (2025). FTIR Spectroscopic Analysis of Pyrimidine Derivatives: A Comprehensive Review. Applied Science and Biotechnology Journal for Advanced Research, 4(2), 1-5. [Link]

• Müller, M., & Volmer, D. A. (2015). Interpretation of mass spectra. Saarland University. [Link]

• Oba, Y., et al. (2022). Identifying the wide diversity of extraterrestrial purine and pyrimidine nucleobases in carbonaceous meteorites. Nature Communications, 13(1), 2008. [Link]

• Nworie, F. S., Nwabue, F. I., & Oti, W. J. O. (2015). Comparison of Analytical Techniques in the Characterization of Complex Compounds. Chemical Science International Journal, 9(2), 1-19. [Link]

• Purdue University, Department of Chemistry. X-Ray Crystallography - How to Submit Samples, Scheduling and Lab Info. [Link]

• University of Wisconsin-Madison, Department of Chemistry. Automation on Hermes: H- C HSQCs and HMBCs. [Link]

• Vlase, L., et al. (2021). Review of Characteristics and Analytical Methods for Determination of Thiabendazole. Applied Sciences, 11(11), 5236. [Link]

• BIPM. (2023). IUPAC guidelines for purity assignment of organic compounds. [Link]

• Al-Amiery, A. A., et al. (2014). FT-IR data of pyrimidine derivatives compounds. ResearchGate. [Link]

• Clark, J. (2020). 11.8: Fragmentation Patterns in Mass Spectrometry. Chemistry LibreTexts. [Link]

• Lacher, J. R., et al. (1956). The Infrared Absorption Spectra of Some Substituted Purines and Pyrimidines in Antimony Trichloride Solution. The Journal of Physical Chemistry, 60(5), 642-644. [Link]

• Nworie, F. S., Nwabue, F. I., & Oti, W. J. O. (2015). Comparison of Analytical Techniques in the Characterization of Complex Compounds. Chemical Science International Journal, 9(2), 1-19. [Link]

• Martin, G. E. (2010). Chapter 1. Getting the Most Out of HSQC and HMBC Spectra. ResearchGate. [Link]

• Muller, P. (2024). How to grow crystals for X-ray crystallography. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 80(5), 333-340. [Link]

• University of Bergen, Department of Chemistry. Guidelines for mass spectrometric analysis. [Link]

• Davies, A. N., et al. (2016). Updating IUPAC spectroscopy recommendations and data standards. Spectroscopy Europe, 28(5), 18-21. [Link]

• Gommendy, C., et al. (2015). Microwave Synthesis of Amino-Pyrimidines- FT-IR Spectrum. International Journal of Innovative Research in Science, Engineering and Technology, 4(7), 6652-6657. [Link]

• Royal Society of Chemistry. (2006). Best Practice Guide for Generating Mass Spectra. [Link]

• Markley, J. L., et al. (1998). Recommendations for the presentation of NMR structures of proteins and nucleic acids. Pure and Applied Chemistry, 70(1), 117-142. [Link]

• Sharma, P., & Kumar, A. (2009). Mass spectral fragmentation modes of pyrimidine derivatives. Journal of the Indian Chemical Society, 86(11), 1211-1214. [Link]

• American Chemical Society. NMR Guidelines for ACS Journals. [Link]

• Clark, J. (2023). mass spectra - fragmentation patterns. Chemguide. [Link]

• Bruker. HMQC Basic heteronuclear correlations: HSQC. [Link]

• Fang, L., et al. (2018). Design and synthesis of alkyl substituted pyridino[2,3-D]pyrimidine compounds as PI3Kα/mTOR dual inhibitors with improved pharmacokinetic properties and potent in vivo antitumor activity. Bioorganic & Medicinal Chemistry, 26(14), 4084-4095. [Link]

• Deng, L., et al. (2021). Gold(III)-Substituted Carbenes. Journal of the American Chemical Society, 143(4), 1843-1848. [Link]

• Alsaleh, M., et al. (2021). Mass Spectrometry: A Guide for the Clinician. Clinical Medicine Insights: Gastroenterology, 14, 11795522211027891. [Link]

• Lapinski, L., et al. (2004). Infrared spectra of pyrazine, pyrimidine and pyridazine in solid argon. Vibrational Spectroscopy, 36(1), 93-104. [Link]

• Sasidharan, S., Chen, Y., Saravanan, D., Sundram, K. M., & Latha, L. Y. (2011). Comparison of analytical techniques for the identification of bioactive compounds from natural products. Natural Product Research, 25(17), 1587-1603. [Link]

• Toth, S. J., et al. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Crystal Growth & Design, 22(1), 5-21. [Link]

• LibreTexts Chemistry. (2023). 7.4: Two Dimensional Heteronuclear NMR Spectroscopy. [Link]

• Salem, M. A. I. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. American Journal of Organic Chemistry, 4(2), 29-35. [Link]

Sources

• 1. Discovery of pyrano[2,3-d]pyrimidine-2,4-dione derivatives as novel PARP-1 inhibitors: design, synthesis and antitumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. sphinxsai.com [sphinxsai.com]
• 5. article.sapub.org [article.sapub.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 9. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 10. researchgate.net [researchgate.net]